N-nitroso-cinacalcet

Core Science & Biosynthesis

Synthesis and Isolation of N-Nitroso-Cinacalcet Reference Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-cinacalcet is a potent genotoxic impurity that can form in cinacalcet, a calcimimetic agent used in the treatment of hyperparathyroidism.[1] As a nitrosamine drug substance-related impurity (NDSRI), its presence in the final drug product is strictly regulated by health authorities worldwide. The synthesis and isolation of a pure N-nitroso-cinacalcet reference standard are crucial for the development and validation of analytical methods to detect and quantify this impurity at trace levels, ensuring the safety and quality of cinacalcet-containing pharmaceuticals. This technical guide provides a comprehensive overview of the synthesis, isolation, and characterization of the N-nitroso-cinacalcet reference standard.

Synthesis of N-Nitroso-Cinacalcet

The synthesis of N-nitroso-cinacalcet involves the N-nitrosation of the secondary amine functional group in the cinacalcet molecule. This reaction is typically achieved by treating cinacalcet with a nitrosating agent, such as sodium nitrite, in an acidic medium. The acidic conditions generate nitrous acid in situ, which then reacts with the secondary amine of cinacalcet to form the N-nitroso derivative.

Experimental Protocol: Synthesis of N-Nitroso-Cinacalcet

Materials:

• Cinacalcet hydrochloride

• Sodium nitrite (NaNO₂)

• Acetic acid (CH₃COOH)

• Dichloromethane (CH₂Cl₂)

• Deionized water

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Dissolution: In a round-bottom flask, dissolve a specific molar equivalent of cinacalcet hydrochloride in a suitable volume of deionized water and dichloromethane.

• Cooling: Cool the solution to 0-5 °C using an ice bath.

• Nitrosating Agent Preparation: In a separate beaker, prepare an aqueous solution of sodium nitrite (a slight molar excess relative to cinacalcet).

• Nitrosation Reaction: Slowly add the sodium nitrite solution dropwise to the stirred cinacalcet solution. Following the addition of sodium nitrite, add acetic acid dropwise to the reaction mixture while maintaining the temperature between 0-5 °C. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion of the reaction, transfer the mixture to a separatory funnel. Separate the organic layer.

• Washing: Wash the organic layer sequentially with deionized water and saturated sodium bicarbonate solution to neutralize any remaining acid.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude N-nitroso-cinacalcet.

Isolation and Purification

The crude N-nitroso-cinacalcet is purified using silica gel column chromatography to isolate the desired compound from unreacted starting material and any byproducts.

Experimental Protocol: Purification by Column Chromatography

Materials:

• Crude N-nitroso-cinacalcet

• Silica gel (230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Chromatography column

• Fraction collection tubes

• TLC plates and developing chamber

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and pack it into a chromatography column.

• Sample Loading: Dissolve the crude N-nitroso-cinacalcet in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dried silica-adsorbed sample onto the top of the packed column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane. Start with a low polarity mobile phase (e.g., 100% hexane) and gradually increase the polarity by increasing the percentage of ethyl acetate.

• Fraction Collection and Analysis: Collect fractions and monitor the separation using TLC. Combine the fractions containing the pure N-nitroso-cinacalcet.

• Final Concentration: Evaporate the solvent from the combined pure fractions under reduced pressure to yield the purified N-nitroso-cinacalcet reference standard as an oil.

Characterization of N-Nitroso-Cinacalcet

The identity and purity of the synthesized N-nitroso-cinacalcet reference standard are confirmed using various analytical techniques.

Parameter	Method	Expected Result
Identity
Chemical Name	IUPAC	(R)-N-(1-(naphthalen-1-yl)ethyl)-N-(3-(3-(trifluoromethyl)phenyl)propyl)nitrous amide
Molecular Formula	-	C₂₂H₂₁F₃N₂O
Molecular Weight	Mass Spectrometry	386.42 g/mol
Purity
Purity Assay	HPLC-UV	≥ 95%
Structural Confirmation
Mass Spectrum	LC-MS/MS	The mass spectrum should show a molecular ion peak corresponding to the molecular weight of N-nitroso-cinacalcet. Due to the presence of syn and anti isomers, two chromatographic peaks may be observed with the same mass-to-charge ratio (m/z) of 387 [M+H]⁺.[2]
¹H and ¹³C NMR	NMR Spectroscopy	The NMR spectra should be consistent with the proposed structure of N-nitroso-cinacalcet. The presence of rotamers (syn and anti isomers) can lead to the observation of two sets of signals for some protons and carbons.

Visualizations

Synthesis Pathway

Caption: Synthesis of N-Nitroso-Cinacalcet from Cinacalcet.

Experimental Workflow for Isolation and Purification

Caption: Workflow for the isolation and purification of N-Nitroso-Cinacalcet.

Conclusion

This technical guide outlines a robust methodology for the synthesis and isolation of the N-nitroso-cinacalcet reference standard. The provided experimental protocols and characterization data serve as a valuable resource for researchers and drug development professionals involved in the quality control of cinacalcet. The availability of a well-characterized reference standard is paramount for the accurate monitoring of this genotoxic impurity, thereby ensuring the safety and efficacy of cinacalcet drug products.

References

• 1. benchchem.com [benchchem.com]
• 2. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

N-Nitroso-Cinacalcet: A Spectroscopic and Analytical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data and analytical methodologies for the characterization of N-nitroso-cinacalcet. This document is intended to serve as a valuable resource for researchers and professionals involved in the development, manufacturing, and quality control of the pharmaceutical agent cinacalcet, where N-nitroso-cinacalcet is a potential genotoxic impurity.

Introduction

N-nitroso-cinacalcet, chemically known as (R)-N-(1-(naphthalen-1-yl)ethyl)-N-(3-(3-(trifluoromethyl)phenyl)propyl)nitrous amide, is a nitrosamine impurity that can potentially form during the synthesis or storage of cinacalcet. Due to the classification of nitrosamines as probable human carcinogens, the detection and quantification of N-nitroso-cinacalcet at trace levels are of significant regulatory importance. This guide summarizes the publicly available spectroscopic data and discusses the analytical techniques employed for its identification and quantification.

Physicochemical Properties

A summary of the key physicochemical properties of N-nitroso-cinacalcet is presented in the table below.

Property	Value	Source
Molecular Formula	C₂₂H₂₁F₃N₂O	[1][2][3]
Molecular Weight	386.41 g/mol	[1][2][3]
Monoisotopic Mass	386.16059778 Da (Calculated)	PubChem
CAS Number	3036581-83-3	[4][5]
IUPAC Name	N-[(1R)-1-naphthalen-1-ylethyl]-N-[3-[3-(trifluoromethyl)phenyl]propyl]nitrous amide	PubChem

Spectroscopic Data

Detailed experimental spectroscopic data for N-nitroso-cinacalcet is not widely available in the public domain. Commercial suppliers of the reference standard often provide a comprehensive certificate of analysis, including NMR and IR data, upon purchase. However, the following information has been collated from public sources.

Mass Spectrometry (MS)

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the primary technique for the detection and quantification of N-nitroso-cinacalcet.

Parameter	Observed Value/Characteristic	Notes
Mass-to-Charge Ratio (m/z)	387	Observed in LC-MS/MS analysis, corresponding to the protonated molecule [M+H]⁺. The presence of two peaks with the same m/z suggests the existence of isomers.
Ionization Technique	Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI)	APCI has been recommended for enhanced sensitivity and to mitigate ion suppression effects from the cinacalcet active pharmaceutical ingredient (API).
Detection Mode	Multiple Reaction Monitoring (MRM)	MRM is utilized for its high selectivity and sensitivity, which is crucial for detecting trace-level impurities.
Isomerism	The observation of two chromatographic peaks with the same m/z ratio (e.g., in an 80:20 ratio) suggests the presence of syn and anti conformers due to restricted rotation around the N-N bond of the nitroso group, or potentially the S-isomer.	This isomeric separation is a critical consideration in analytical method development.
Analytical Challenges	Low LC-MS response due to the trifluoromethyl group and potential for ion suppression from the API.	Optimization of MS source parameters, such as temperature, and chromatographic separation are crucial for reliable quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Specific ¹H and ¹³C NMR chemical shift data for N-nitroso-cinacalcet are not publicly available. A complete spectral assignment would require the analysis of a purified reference standard. Based on the molecular structure, the following provides a general expectation for the ¹H NMR spectrum:

Proton Environment	Expected Chemical Shift Range (ppm)	Multiplicity
Aromatic Protons	7.0 - 8.5	Multiplets
CH-N (Naphthyl)	5.0 - 6.0	Quartet
CH₂-N	3.0 - 4.0	Multiplets
Internal CH₂	1.8 - 2.5	Multiplets
CH₃	1.2 - 1.8	Doublet
Note:	The presence of syn and anti isomers would likely result in two distinct sets of signals for the protons near the nitroso group. The exact chemical shifts can be influenced by the solvent and the specific isomer.

Infrared (IR) Spectroscopy

Publicly available IR spectroscopic data for N-nitroso-cinacalcet is currently unavailable. However, the characteristic absorption bands for the functional groups present in the molecule can be predicted:

Functional Group	Expected Absorption Range (cm⁻¹)
N=O Stretch (Nitrosamine)	1430 - 1500
C-F Stretch (Trifluoromethyl)	1000 - 1400 (strong, multiple bands)
C-H Stretch (Aromatic)	3000 - 3100
C-H Stretch (Aliphatic)	2850 - 3000
C=C Stretch (Aromatic)	1450 - 1600

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and spectroscopic characterization of N-nitroso-cinacalcet are proprietary to the manufacturers of the reference standards. However, a general workflow for the analytical determination of N-nitroso-cinacalcet as an impurity in cinacalcet drug substance or product can be outlined based on common practices for nitrosamine analysis.

Generalized Analytical Workflow for N-Nitroso-Cinacalcet Quantification

The following diagram illustrates a typical workflow for the analysis of N-nitroso-cinacalcet.

Generalized workflow for N-nitroso-cinacalcet analysis.

Key Considerations for Method Development:

• Sample Preparation: The extraction solvent should be chosen to efficiently dissolve both cinacalcet and N-nitroso-cinacalcet while being compatible with the LC mobile phase.

• Chromatography: A reversed-phase C18 column is commonly used. The mobile phase composition (typically a mixture of water, acetonitrile or methanol, with additives like formic acid or ammonium formate) needs to be optimized to achieve good peak shape and resolution of the N-nitroso-cinacalcet isomers from the parent drug and other impurities.

• MS/MS Detection: The selection of precursor and product ion transitions in MRM mode is crucial for selectivity and sensitivity. The collision energy and other source parameters must be optimized for the specific instrument being used.

Isomerism in N-Nitroso-Cinacalcet

The presence of syn and anti isomers is a common feature of N-nitrosamines due to the partial double-bond character of the N-N bond, which restricts rotation. This can lead to the appearance of two distinct peaks in the chromatogram.

Logical relationship of N-nitroso-cinacalcet isomers to analytical signals.

Conclusion

The analytical characterization of N-nitroso-cinacalcet relies heavily on advanced techniques like LC-MS/MS due to the low levels at which it needs to be controlled. While complete, publicly available spectroscopic datasets (NMR and IR) are lacking, the information available from mass spectrometric studies provides a solid foundation for the development and validation of analytical methods. The potential for isomerism is a key characteristic of this molecule that must be addressed during analysis. This guide serves as a summary of the current public knowledge and a starting point for researchers and analytical scientists working with N-nitroso-cinacalcet. For definitive structural confirmation and quantification, the use of a certified reference standard is essential.

References

• 1. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. N-Nitroso-Cinacalcet | SynZeal [synzeal.com]
• 3. GSRS [precision.fda.gov]
• 4. N-Nitroso-Cinacalcet : Venkatasai Life Sciences [venkatasailifesciences.com]
• 5. clearsynth.com [clearsynth.com]

An In-depth Technical Guide to the Potential Degradation Pathways of N-nitroso-cinacalcet

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential formation and degradation pathways of N-nitroso-cinacalcet, a nitrosamine drug substance-related impurity (NDSRI) of the calcimimetic agent, Cinacalcet. This document is intended for researchers, scientists, and drug development professionals involved in the pharmaceutical industry.

N-nitroso-cinacalcet has been identified as a genotoxic and potentially carcinogenic impurity that can arise during the synthesis, processing, or storage of Cinacalcet.[1] The presence of such impurities is a significant concern for patient safety and has led to regulatory scrutiny and product recalls.[2][3] This guide will delve into the chemical pathways leading to its formation, summarize findings from forced degradation studies, detail analytical methodologies for its detection, and outline risk mitigation strategies.

Formation Pathway of N-nitroso-cinacalcet

The primary pathway for the formation of N-nitroso-cinacalcet is the nitrosation of the secondary amine functional group present in the parent drug, Cinacalcet.[1][2][4] This reaction is not typically a part of the standard synthesis of Cinacalcet but can occur post-synthesis or during the formulation of the drug product under specific conditions.[2]

Key factors influencing the formation of N-nitroso-cinacalcet include:

• Presence of Nitrosating Agents: The reaction requires a source of nitrosating agents, such as nitrite or nitrate salts.[2] These can be introduced as trace impurities from various sources, including:

  • Excipients used in the drug product formulation.[2]

  • Starting materials, intermediates, catalysts, and reagents used in the drug substance manufacturing process.[2]

  • Process water.[2]

  • Recovered solvents that may contain residual nitrosating agents.[2]

  • Cross-contamination from shared manufacturing equipment.[2]

• Acidic Environment: The nitrosation reaction is facilitated by an acidic environment.[1][2]

• Storage Conditions: The formation of N-nitroso-cinacalcet can occur during extended storage, particularly under conditions of high humidity or in an acidic microenvironment within the drug product.[2]

The chemical transformation is described as the reaction of the secondary amine in Cinacalcet with a nitrosating agent (e.g., nitrous acid, formed from nitrites in acidic conditions) to yield N-nitroso-cinacalcet.

Caption: Formation pathway of N-nitroso-cinacalcet from Cinacalcet.

Forced Degradation Studies of Cinacalcet

Forced degradation studies, or stress testing, are essential for identifying potential degradation products and establishing the intrinsic stability of a drug substance.[5] Several studies have investigated the degradation of Cinacalcet under various stress conditions as mandated by ICH guidelines.[6][7][8][9] These studies help to understand the conditions under which impurities, including nitrosamines, might form.

Summary of Stress Conditions and Observations

Cinacalcet has been subjected to acid and base hydrolysis, oxidation, heat, humidity, and photolysis to induce degradation.[6][8]

Stress Condition	Reagent/Parameters	Duration & Temperature	Observations
Acid Hydrolysis	1 M to 5 N HCl	2 hours to 6 hours at 80°C	Degradation observed.[7][8]
Base Hydrolysis	0.5 M to 5 N NaOH	30 minutes to 6 hours at 80°C	Significant degradation observed.[7][8]
Oxidative Degradation	3% to 10% H₂O₂	2 hours to 48 hours at 25°C to reflux	Significant degradation observed.[7][8]
Thermal Degradation	Dry Heat	2 days to 66 hours at 80°C to 105°C	Degradation observed.[7][8]
Photolytic Degradation	UV-Visible Light (ICH Q1B)	72 hours to 1.2 million lux hours	Degradation observed.[6][8]
Humidity	80% to 90% RH	5 to 7 days at 40°C	Degradation observed.[7][8]

Note: The extent of degradation varies across different studies and depends on the precise experimental conditions.

Cinacalcet was found to be particularly susceptible to degradation under oxidative stress conditions.[8] The degradation products were generally well-resolved from the parent compound in stability-indicating analytical methods.[8]

Experimental Protocols

Forced Degradation Protocol Example

A general workflow for conducting forced degradation studies on Cinacalcet is outlined below. Specific concentrations and durations may vary.

• Sample Preparation : Prepare a stock solution of Cinacalcet API or drug product at a known concentration (e.g., 550 µg/mL).[8]

• Acid Hydrolysis : Mix the stock solution with an equal volume of 5 N HCl and reflux at 80°C for 6 hours.[8] Cool and neutralize with 5 N NaOH.

• Base Hydrolysis : Mix the stock solution with an equal volume of 5 N NaOH and reflux at 80°C for 6 hours.[8] Cool and neutralize with 5 N HCl.

• Oxidative Degradation : Treat the stock solution with 3% H₂O₂ at 25°C for 48 hours.[8]

• Thermal Degradation : Expose the solid drug substance to dry heat at 105°C for 66 hours.[8]

• Photolytic Degradation : Expose the solid drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[8]

• Analysis : Dilute the stressed samples to a suitable concentration and analyze using a validated stability-indicating method (e.g., RP-UPLC or RP-HPLC).[8]

Caption: General experimental workflow for forced degradation studies.

Analytical Methodologies for Detection and Quantification

The detection and quantification of N-nitroso-cinacalcet at trace levels present analytical challenges. The acceptable daily intake (ADI) limit recommended by the US FDA is 400 ng/day, which translates to a low parts-per-million (ppm) limit in the drug product.[1][2]

Key Analytical Techniques

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred method for sensitive and specific quantification of nitrosamine impurities.[10]

  • Ionization: Atmospheric pressure chemical ionization (APCI) has been recommended to improve sensitivity.[10]

  • Detection: Multiple Reaction Monitoring (MRM) mode is used for its high specificity and low detection limits.[10]

  • Challenges: A low LC-MS response has been reported, potentially due to ion inhibition from the trifluoromethyl group in the molecule's structure or ion suppression from the API matrix.[10] Chromatographic separation of the nitrosamine from the active ingredient is crucial.[10] It has also been observed that N-nitroso-cinacalcet can exhibit two peaks, possibly due to the presence of syn/anti isomers or tautomerism.[10]

• High-Performance Liquid Chromatography with UV detection (HPLC-UV): While useful for general impurity profiling and stability-indicating assays of the parent drug, HPLC-UV methods often lack the required sensitivity and specificity for quantifying N-nitroso-cinacalcet at the required low limits.[7][10] Interference from other impurities can also be a concern.[10]

• Ultra-Performance Liquid Chromatography (UPLC): UPLC methods offer improved resolution and shorter run times compared to traditional HPLC and are used for stability-indicating assays of Cinacalcet and its other process-related impurities.[8][11]

Summary of Analytical Method Parameters

Method	Column	Mobile Phase	Detection	Application
RP-UPLC	Acquity BEH Shield RP18, 100 × 2.1 mm, 1.7 µm	Gradient of pH 6.6 phosphate buffer and acetonitrile	UV at 223 nm	Stability-indicating assay for Cinacalcet and its impurities.[8]
RP-HPLC	Phenomenex C-8, 250 x 4.6 mm, 5 µm	Gradient of 10 mM aqueous ammonium acetate and acetonitrile	PDA at 270 nm	Stability-indicating assay for Cinacalcet and its related substances.[6]
LC-MS/MS	(Not specified)	(Requires optimization for separation of API and nitrosamine)	APCI source, MRM mode	Trace-level quantification of N-nitroso-cinacalcet.[10]

Regulatory Context and Risk Mitigation

The presence of N-nitroso-cinacalcet is regulated by health authorities like the FDA and EMA. It is classified as a Potency Category 3 impurity with an acceptable intake limit of 400 ng/day.[1][2]

To mitigate the risk of nitrosamine formation, a robust risk assessment is crucial, as emphasized in regulatory guidelines.[2] Key risk mitigation strategies include:

• Comprehensive Risk Assessment: Evaluating all raw materials, excipients, and manufacturing processes for potential sources of amines and nitrosating agents.[2]

• Supplier Qualification: Implementing a thorough qualification program for suppliers of starting materials, intermediates, and excipients to assess the risk of nitrosamine precursors.[2]

• Analytical Testing: Developing and validating highly sensitive analytical methods to test for the presence of N-nitroso-cinacalcet in both the drug substance and the final drug product.[1]

• Formulation and Process Optimization: Designing the formulation and manufacturing process to minimize the risk of nitrosamine formation, for example, by controlling pH and avoiding known precursors.

Conclusion

The formation of N-nitroso-cinacalcet is a critical quality attribute to control in the manufacturing and storage of Cinacalcet-containing drug products. Its primary formation pathway involves the nitrosation of the secondary amine in the parent drug, a reaction facilitated by the presence of nitrosating agents and acidic conditions. Forced degradation studies on Cinacalcet highlight its susceptibility to degradation under various stress conditions, particularly oxidation.

Sensitive and specific analytical methods, primarily LC-MS/MS, are required for the detection and quantification of this impurity at trace levels. A thorough understanding of these degradation and formation pathways, coupled with robust analytical testing and a comprehensive risk mitigation strategy, is essential for ensuring the quality, safety, and regulatory compliance of Cinacalcet products.

References

• 1. N-Nitroso Cinacalcet | Manasa Life Sciences [manasalifesciences.com]
• 2. qvents.in [qvents.in]
• 3. FDA Recalls CKD Drug Cinacalcet | Docwire News [docwirenews.com]
• 4. N-Nitroso Cinacalcet, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 5. jetir.org [jetir.org]
• 6. researchgate.net [researchgate.net]
• 7. bhu.ac.in [bhu.ac.in]
• 8. Development and Validation of a Stability-Indicating RP-UPLC Method for the Estimation of Impurities in Cinacalcet Hydrochloride API and its Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biointerfaceresearch.com [biointerfaceresearch.com]
• 10. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. alentris.org [alentris.org]

N-Nitroso-Cinacalcet: A Toxicological and Genotoxicity Profile

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-cinacalcet is a nitrosamine drug substance-related impurity (NDSRI) of Cinacalcet, a calcimimetic agent used in the treatment of secondary hyperparathyroidism and parathyroid carcinoma. The presence of nitrosamine impurities in pharmaceutical products has been a significant concern for global regulatory agencies due to their classification as probable human carcinogens. This technical guide provides a comprehensive overview of the available toxicological information and the genotoxicity profile of N-nitroso-cinacalcet, based on regulatory guidance and established knowledge of N-nitrosamines. While specific experimental studies on N-nitroso-cinacalcet are not extensively published, this document extrapolates from the known science of this class of compounds to provide a robust profile.

Regulatory Toxicological Profile

The primary toxicological concern for N-nitroso-cinacalcet, as with other nitrosamines, is its potential carcinogenicity. Regulatory bodies have established acceptable intake (AI) limits for nitrosamine impurities to ensure patient safety.

N-nitroso-cinacalcet has been assessed by regulatory agencies, including the U.S. Food and Drug Administration (FDA) and Health Canada, and has been placed into a specific carcinogenic potency category.[1][2][3] This categorization is based on structure-activity relationships and the known carcinogenicity of similar compounds.

Quantitative Regulatory Data

The established regulatory limits and classification for N-nitroso-cinacalcet are summarized in the table below.

Parameter	Value	Regulatory Body	Reference
Acceptable Intake (AI)	400 ng/day	Health Canada, U.S. FDA	[1][3]
Carcinogenic Potency Category	Category 3	Health Canada, U.S. FDA	[2]

This classification places N-nitroso-cinacalcet in a group of nitrosamines with lower carcinogenic potency compared to more potent nitrosamines like N-nitrosodimethylamine (NDMA). The AI limit is derived from this potency categorization and is intended to represent a negligible cancer risk over a lifetime of exposure.

Genotoxicity Profile

The carcinogenicity of many N-nitrosamines is understood to be initiated by their genotoxic effects. These compounds typically require metabolic activation to form reactive electrophilic species that can then interact with DNA, leading to mutations.

While specific genotoxicity data for N-nitroso-cinacalcet is not publicly available, the parent drug, cinacalcet, has been tested and found to be negative in a standard battery of genotoxicity assays. These assays include the Ames test for bacterial reverse mutation, the HPRT mammalian cell gene mutation assay, the CHO cell chromosome aberration assay (all both with and without metabolic activation), and an in vivo mouse micronucleus assay.

For N-nitrosamine impurities, regulatory guidelines recommend specific, enhanced testing protocols to accurately assess their mutagenic potential, as standard assays may not be sufficiently sensitive.

General Metabolic Activation of N-Nitrosamines

The genotoxicity of N-nitrosamines is dependent on their metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver. This process, known as α-hydroxylation, leads to the formation of an unstable α-hydroxy nitrosamine, which then spontaneously decomposes to form a reactive diazonium ion. This ion is a potent alkylating agent that can form adducts with DNA bases, leading to mutations if not repaired.

General metabolic activation and genotoxicity pathway for N-nitrosamines.

Key Experimental Protocols for Genotoxicity Assessment

Given the nature of N-nitrosamine impurities, the following experimental protocols are recommended by regulatory bodies for their genotoxicity assessment.

Bacterial Reverse Mutation Test (Ames Test) - Enhanced Protocol

The standard Ames test (OECD Guideline 471) is often modified with enhanced conditions to improve the detection of mutagenic nitrosamines.

Objective: To detect point mutations (base-pair substitutions and frameshifts) induced by N-nitroso-cinacalcet in bacterial strains.

Methodology:

• Tester Strains: A minimum of five strains of Salmonella typhimurium (TA98, TA100, TA1535, TA1537) and Escherichia coli (WP2 uvrA (pKM101)) should be used.

• Metabolic Activation: The assay is conducted with and without an exogenous metabolic activation system. For nitrosamines, a high concentration (e.g., 30% v/v) of liver S9 fraction from Aroclor- or phenobarbital/β-naphthoflavone-induced hamsters or rats is recommended. Hamster liver S9 is often preferred for its higher metabolic activity towards nitrosamines.

• Assay Type: The pre-incubation method is recommended over the plate incorporation method. The test substance, bacterial culture, and S9 mix (if used) are pre-incubated for a short period (e.g., 30 minutes) before being mixed with molten top agar and poured onto minimal glucose agar plates.

• Dose Levels: A suitable range of concentrations of N-nitroso-cinacalcet should be tested, typically in a dose-response manner, up to a maximum recommended concentration or until cytotoxicity is observed.

• Controls: Positive controls (known mutagens for each strain, with and without S9) and a negative/vehicle control must be included.

• Endpoint: The number of revertant colonies per plate is counted after incubation for 48-72 hours. A positive result is defined as a dose-related increase in the number of revertants, typically a two-fold or greater increase over the background.

Workflow for the Enhanced Ames Test for N-Nitrosamines.

In Vitro Micronucleus Assay

This assay (OECD Guideline 487) is used to detect chromosomal damage (clastogenicity) or whole chromosome loss (aneugenicity).

Objective: To determine if N-nitroso-cinacalcet induces micronuclei formation in cultured mammalian cells.

Methodology:

• Cell Lines: Human lymphoblastoid TK6 cells or Chinese Hamster Ovary (CHO) cells are commonly used.

• Metabolic Activation: The assay is performed with and without an exogenous metabolic activation system (e.g., liver S9 from induced rats or hamsters).

• Treatment: Cells are exposed to N-nitroso-cinacalcet across a range of concentrations for a short duration (e.g., 3-4 hours) in the presence of S9, or for a longer duration (e.g., 24 hours) in the absence of S9.

• Harvest and Staining: After treatment, cells are cultured for a period sufficient for chromosome damage to lead to the formation of micronuclei. Cells are then harvested, and DNA is stained with a fluorescent dye (e.g., propidium iodide or DAPI).

• Endpoint: The frequency of micronucleated cells is determined, typically by flow cytometry or microscopy. Cytotoxicity is also measured to ensure that micronucleus formation is not a secondary effect of cell death. A significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

Summary and Conclusion

N-nitroso-cinacalcet is a recognized nitrosamine impurity with a regulatory acceptable intake limit of 400 ng/day, placing it in a lower carcinogenic potency category. While direct experimental toxicological and genotoxicity data for this specific compound are not widely published, its profile can be inferred from the extensive knowledge base on N-nitrosamines. It is presumed to be a genotoxic carcinogen that requires metabolic activation to exert its effects. The recommended approach for assessing its genotoxicity involves an enhanced Ames test and an in vitro mammalian cell assay for chromosomal damage, such as the micronucleus test, both including a robust metabolic activation system. This comprehensive testing strategy is crucial for the risk assessment and control of N-nitroso-cinacalcet in pharmaceutical products to ensure patient safety.

References

• 1. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. qvents.in [qvents.in]
• 3. An Enhanced Metabolization Protocol for In Vitro Genotoxicity Assessment of N‐Nitrosamines in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]

physical and chemical characteristics of N-nitroso-cinacalcet

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-cinacalcet is a nitrosamine impurity of significant concern in the pharmaceutical industry. As a potential genotoxic and carcinogenic compound, its presence in the calcimimetic drug cinacalcet is closely monitored and regulated. Cinacalcet is a crucial medication for treating secondary hyperparathyroidism in patients with chronic kidney disease, as well as hypercalcemia in patients with parathyroid carcinoma. This technical guide provides an in-depth overview of the known physical and chemical characteristics of N-nitroso-cinacalcet, outlines the analytical approaches for its detection, and discusses the risk assessment and management strategies pertinent to its control in pharmaceutical products.

Physicochemical Characteristics

N-nitroso-cinacalcet, systematically named (R)-N-(1-(naphthalen-1-yl)ethyl)-N-(3-(3-(trifluoromethyl)phenyl)propyl)nitrous amide, is a derivative of cinacalcet formed by the nitrosation of its secondary amine group.[1] The available data on its physical and chemical properties are summarized below.

Property	Value	References
Molecular Formula	C₂₂H₂₁F₃N₂O	[2][3][4]
Molecular Weight	386.4 g/mol	[2][3][4]
CAS Number	3036581-83-3	[5]
Appearance	Brown Oil	[2]
Solubility	Soluble in DMSO and Methanol	[1][2]
Storage	Store at 2-8 °C in a well-closed container	[6]

Note: Specific quantitative data for properties such as melting point, boiling point, and detailed spectral data (NMR, IR, MS) are not publicly available in the reviewed literature. Certificates of Analysis confirm structural identity via these methods, but do not provide the raw data.[1][2][6][7][8]

Formation and Synthesis

N-nitroso-cinacalcet is not an intended product in the synthesis of cinacalcet but rather an impurity that can form under specific conditions. The primary mechanism for its formation is the reaction of the secondary amine in the cinacalcet molecule with nitrosating agents.[9]

Potential sources of nitrosating agents in the manufacturing process of pharmaceuticals include:

• Nitrite and nitrate impurities: These can be present in raw materials, excipients, or even process water.[9]

• Reagents and solvents: Certain reagents or recovered solvents used in the synthesis of the active pharmaceutical ingredient (API) may contain residual nitrosating agents.[9]

The formation is typically favored in an acidic environment.[9] While the standard synthesis of cinacalcet does not intentionally use nitrosating agents, the presence of trace amounts of precursors can lead to the formation of N-nitroso-cinacalcet during manufacturing or even during the shelf life of the drug product.[9]

A detailed, publicly available, step-by-step protocol for the laboratory synthesis of N-nitroso-cinacalcet is not readily found in the scientific literature. However, a general approach would involve the reaction of cinacalcet with a nitrosating agent like sodium nitrite under acidic conditions.

Analytical Methodologies

The detection and quantification of N-nitroso-cinacalcet at trace levels require highly sensitive analytical techniques due to the low acceptable intake limits set by regulatory agencies. The most commonly cited method is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[10]

Key aspects of the analytical approach include:

• Chromatographic Separation: A robust chromatographic method is necessary to separate N-nitroso-cinacalcet from the cinacalcet API and other potential impurities to avoid matrix effects and ion suppression.[10]

• Mass Spectrometric Detection: Tandem mass spectrometry (MS/MS) provides the required sensitivity and selectivity for unambiguous identification and quantification. The use of Multiple Reaction Monitoring (MRM) mode is a common approach.[10]

• Isomeric Forms: It has been noted that N-nitroso-cinacalcet can exist as syn and anti isomers, which may result in the appearance of two distinct peaks in the chromatogram.[10]

While specific, detailed experimental protocols are often proprietary, the general workflow for the analysis of N-nitroso-cinacalcet is outlined below.

Risk Assessment and Management

The presence of nitrosamine impurities in pharmaceuticals is a significant safety concern, prompting regulatory bodies like the FDA and EMA to issue stringent guidelines. The risk management of N-nitroso-cinacalcet involves a multi-faceted approach.

Below is a logical workflow for the risk assessment and management of N-nitroso-cinacalcet.

References

• 1. synchemia.com [synchemia.com]
• 2. synchemia.com [synchemia.com]
• 3. N-nitroso-cinacalcet | C22H21F3N2O | CID 169444600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. GSRS [precision.fda.gov]
• 5. N-Nitroso Cinacalcet | Manasa Life Sciences [manasalifesciences.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. synthinkchemicals.com [synthinkchemicals.com]
• 8. esschemco.com [esschemco.com]
• 9. qvents.in [qvents.in]
• 10. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

N-Nitroso-Cinacalcet: A Technical Overview of a Genotoxic Impurity

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of N-nitroso-cinacalcet, a potential genotoxic impurity of the active pharmaceutical ingredient (API) cinacalcet. The document is intended for researchers, scientists, and drug development professionals, and it details the compound's chemical properties, analytical methodologies for its detection, and the toxicological context of N-nitroso compounds.

Core Compound Information

N-nitroso-cinacalcet is a nitrosamine impurity that can form during the synthesis or storage of cinacalcet, a calcimimetic agent used to treat hyperparathyroidism. Due to its classification as a potential genotoxic agent, regulatory bodies require strict control of its levels in the final drug product.

Table 1: Chemical and Physical Properties of N-nitroso-cinacalcet

Property	Value	Source
CAS Number	3036581-83-3	[1][2][3]
Molecular Formula	C₂₂H₂₁F₃N₂O	[1][3]
Molecular Weight	386.4 g/mol	[1]
IUPAC Name	N-[(1R)-1-naphthalen-1-ylethyl]-N-[3-[3-(trifluoromethyl)phenyl]propyl]nitrous amide	[1]
Synonyms	N-Nitrosocinacalcet, (R)-N-(1-(naphthalen-1-yl)ethyl)-N-(3-(3-(trifluoromethyl)phenyl)propyl)nitrous amide	[1][4][5]

Formation and Control

N-nitroso-cinacalcet is formed by the nitrosation of the secondary amine functional group in the cinacalcet molecule. This reaction can be facilitated by the presence of nitrosating agents, such as nitrite salts, under acidic conditions. The control of this impurity is a critical aspect of the pharmaceutical manufacturing process for cinacalcet.

Formation Pathway of N-nitroso-cinacalcet.

Analytical Detection and Quantification

The detection and quantification of N-nitroso-cinacalcet at trace levels in pharmaceutical samples necessitate highly sensitive analytical techniques. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for this purpose.

Experimental Protocol: LC-MS/MS Method for N-nitroso-cinacalcet

While a specific validated protocol for N-nitroso-cinacalcet is not publicly available in full detail, the following outlines a general approach based on methods for nitrosamine impurities.[6]

1. Sample Preparation:

• Accurately weigh the cinacalcet drug substance or crushed tablets.

• Dissolve the sample in a suitable solvent, such as a mixture of methanol and water.

• Perform a protein precipitation or liquid-liquid extraction to remove interfering matrix components.

• The final extract is then filtered and transferred to an autosampler vial for analysis.

2. Chromatographic Conditions:

• Column: A C18 reversed-phase column is typically used for separation.

• Mobile Phase: A gradient elution with a mobile phase consisting of water with a small amount of formic acid (for improved ionization) and an organic solvent like acetonitrile or methanol.

• Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

• Column Temperature: Maintained at a constant temperature, for instance, 40 °C, to ensure reproducible retention times.

3. Mass Spectrometric Detection:

• Ionization Mode: Positive electrospray ionization (ESI+) is commonly employed.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for N-nitroso-cinacalcet.

• Source Parameters: Parameters such as ion source temperature and gas flows should be optimized to achieve maximum sensitivity for the analyte.[6]

It has been noted that N-nitroso-cinacalcet can exist as a mixture of syn and anti isomers, which may result in the appearance of two chromatographic peaks.[6]

Toxicological Profile: Genotoxicity of N-Nitroso Compounds

N-nitroso compounds are a class of chemicals that are of significant toxicological concern due to their potential to cause DNA damage, leading to mutagenicity and carcinogenicity. The genotoxic mechanism of many N-nitroso compounds involves metabolic activation by cytochrome P450 enzymes to form reactive electrophilic species that can alkylate DNA.[7]

This DNA damage, if not properly repaired by the cell's DNA repair machinery, can lead to mutations and potentially initiate cancer. The primary DNA repair pathways involved in mitigating the effects of alkylating agents include base excision repair (BER), nucleotide excision repair (NER), and direct reversal of damage by enzymes like O6-methylguanine-DNA methyltransferase (MGMT).[7]

General DNA Damage and Repair Pathway for N-Nitroso Compounds.

While this pathway is generally accepted for N-nitroso compounds, specific studies detailing the precise DNA adducts formed by N-nitroso-cinacalcet and the subsequent cellular response are not extensively available in public literature. Further research is required to fully elucidate the specific toxicological profile of this impurity.

References

• 1. N-nitroso-cinacalcet | C22H21F3N2O | CID 169444600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. GSRS [precision.fda.gov]
• 4. N-Nitroso-Cinacalcet | SynZeal [synzeal.com]
• 5. vivanls.com [vivanls.com]
• 6. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways - PMC [pmc.ncbi.nlm.nih.gov]

N-Nitroso-Cinacalcet: An In-depth Technical Guide on Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding of N-nitroso-cinacalcet, a nitrosamine drug substance-related impurity (NDSRI) of Cinacalcet. The focus is on its solubility and stability, critical parameters for risk assessment, and the development of control strategies in pharmaceutical products.

Introduction

N-nitroso-cinacalcet is a genotoxic and potentially carcinogenic impurity that can form from the secondary amine moiety of Cinacalcet, a calcimimetic agent.[1] Its formation can occur during the synthesis, formulation, or storage of the drug product, particularly in the presence of nitrosating agents like nitrite impurities under acidic conditions.[2][3] Due to its potential health risks, regulatory agencies such as the U.S. Food and Drug Administration (FDA) have set stringent acceptable intake (AI) limits for this impurity, currently at 400 ng/day.[2][4] Understanding the physicochemical properties of N-nitroso-cinacalcet, especially its solubility and stability, is paramount for controlling its levels in pharmaceutical preparations.

Physicochemical Properties

N-nitroso-cinacalcet is identified by the chemical name (R)-N-(1-(naphthalen-1-yl)ethyl)-N-(3-(3-(trifluoromethyl)phenyl)propyl)nitrous amide.[5] Its fundamental properties are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₂₂H₂₁F₃N₂O	[6]
Molecular Weight	386.4 g/mol	[6]
Appearance	Brown Oil / Pale yellow oil	[7][8]
CAS Number	3036581-83-3	[2]

Solubility Profile

Precise quantitative solubility data for N-nitroso-cinacalcet in a wide range of solvents is not extensively available in public literature. However, qualitative data from various sources provide a good indication of its solubility characteristics.

Qualitative Solubility Data

The known solubility of N-nitroso-cinacalcet is summarized in the following table. This information is crucial for selecting appropriate solvents for analytical method development and for understanding its behavior in different formulation matrices.

Solvent	Solubility	Source(s)
Dimethyl Sulfoxide (DMSO)	Soluble	[7]
Methanol	Soluble	[7]
Acetonitrile	Soluble	[9]

Experimental Protocol: Solubility Determination

The following is a generalized protocol for determining the quantitative solubility of N-nitroso-cinacalcet. This method is based on the equilibrium shake-flask method, a standard approach for solubility assessment in the pharmaceutical industry.

Objective: To determine the equilibrium solubility of N-nitroso-cinacalcet in various solvents (e.g., water, buffered solutions at different pH levels, organic solvents) at a controlled temperature.

Materials:

• N-nitroso-cinacalcet reference standard

• Selected solvents (e.g., Purified Water, 0.1 N HCl, Phosphate buffer pH 7.4, Methanol, Acetonitrile, Ethanol)

• Calibrated analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Centrifuge

• Validated analytical method for quantification (e.g., HPLC-UV or LC-MS/MS)

• Syringe filters (e.g., 0.45 µm PTFE or PVDF)

Methodology:

• Preparation: Add an excess amount of N-nitroso-cinacalcet to a series of vials, ensuring a solid phase remains to achieve saturation.

• Solvent Addition: Add a known volume of each pre-equilibrated solvent to the respective vials.

• Equilibration: Tightly cap the vials and place them in a shaker set at a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand at the same temperature to let the undissolved solid settle. Centrifuge the vials to further facilitate the separation of the solid and liquid phases.

• Sample Collection and Dilution: Carefully withdraw an aliquot of the clear supernatant from each vial. Immediately filter the aliquot using a syringe filter to remove any remaining solid particles. Dilute the filtrate with a suitable solvent to a concentration within the calibrated range of the analytical method.

• Quantification: Analyze the diluted samples using a validated analytical method to determine the concentration of N-nitroso-cinacalcet.

• Calculation: Calculate the solubility in mg/mL or mol/L based on the measured concentration and the dilution factor.

Caption: Workflow for determining the equilibrium solubility of N-nitroso-cinacalcet.

Stability Profile

The stability of N-nitroso-cinacalcet is a critical concern, as its formation is a degradation pathway for the parent drug, Cinacalcet. The conditions that favor its formation are indicative of its potential instability once formed, especially under certain stress conditions.

Factors Influencing Stability

• pH: The formation of nitrosamines is highly pH-dependent, with acidic conditions (pH 3-5) being particularly favorable.[10] Conversely, neutral to basic conditions (pH > 7) are generally considered to be of lower risk for nitrosamine formation.[10] It is inferred that the stability of N-nitroso-cinacalcet itself may also be pH-dependent. Studies on other nitrosamines have shown rapid degradation at pH values between 6 and 8.[11]

• Presence of Nitrosating Agents: The continued presence of nitrosating agents (e.g., residual nitrites) could potentially lead to further reactions or degradation.

• Storage Conditions: Factors such as high humidity and elevated temperatures during storage can facilitate the nitrosation reactions that lead to the formation of N-nitroso-cinacalcet.[4]

• Light Exposure: While specific photostability data for N-nitroso-cinacalcet is not available, forced degradation studies on the parent drug, Cinacalcet, often include photolytic stress as a standard condition.[1][12]

Experimental Protocol: Forced Degradation Study

The following is a generalized protocol for conducting a forced degradation study on N-nitroso-cinacalcet. This is essential for developing a stability-indicating analytical method and for understanding its degradation pathways.

Objective: To investigate the degradation of N-nitroso-cinacalcet under various stress conditions (acidic, basic, oxidative, thermal, and photolytic) as recommended by ICH guidelines.

Materials:

• N-nitroso-cinacalcet reference standard

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity solvents (Methanol, Acetonitrile, Water)

• Calibrated oven and photostability chamber

• Validated stability-indicating HPLC or UPLC method with a mass detector (LC-MS)

Methodology:

• Stock Solution Preparation: Prepare a stock solution of N-nitroso-cinacalcet in a suitable solvent (e.g., Methanol or Acetonitrile).

• Acid Hydrolysis: Treat the stock solution with 0.1 N HCl and heat at a controlled temperature (e.g., 60-80 °C) for a specified time. Neutralize the solution before analysis.

• Base Hydrolysis: Treat the stock solution with 0.1 N NaOH and heat at a controlled temperature for a specified time. Neutralize the solution before analysis.

• Oxidative Degradation: Treat the stock solution with a solution of hydrogen peroxide (e.g., 3-30% H₂O₂) at room temperature or with gentle heating.

• Thermal Degradation: Expose a solid sample and a solution of N-nitroso-cinacalcet to dry heat in a calibrated oven (e.g., 80 °C).

• Photolytic Degradation: Expose a solid sample and a solution of N-nitroso-cinacalcet to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter in a photostability chamber.

• Sample Analysis: At appropriate time points, withdraw samples from each stress condition. Analyze the samples using a validated stability-indicating LC-MS method.

• Data Evaluation:

  • Determine the percentage degradation of N-nitroso-cinacalcet.

  • Identify and characterize any significant degradation products using mass spectrometry data.

  • Perform a mass balance calculation to account for the parent compound and its degradation products.

Caption: Workflow for conducting forced degradation studies on N-nitroso-cinacalcet.

Analytical Methodologies for Quantification

The quantification of N-nitroso-cinacalcet at trace levels requires highly sensitive and specific analytical methods due to the low acceptable intake limits.

• LC-MS/MS: Liquid chromatography coupled with tandem mass spectrometry is the most widely used technique. It offers high sensitivity and selectivity, which is necessary to detect and quantify N-nitroso-cinacalcet in the presence of the parent drug and other impurities. Methods often employ Multiple Reaction Monitoring (MRM) mode for accurate quantification.[13]

• Challenges: The presence of a trifluoromethyl group in the structure of N-nitroso-cinacalcet can lead to a low LC-MS response, potentially due to ion suppression.[13] This necessitates careful optimization of the mass spectrometry source parameters and chromatographic conditions to achieve the required sensitivity. The use of Atmospheric Pressure Chemical Ionization (APCI) has been suggested as a potential ionization source to enhance sensitivity.[13]

Conclusion

While quantitative data on the solubility and stability of N-nitroso-cinacalcet remains limited in the public domain, a clear understanding of its qualitative solubility and the factors influencing its stability can be established. It is soluble in common organic solvents like DMSO, methanol, and acetonitrile. Its stability is intrinsically linked to the conditions that favor its formation, with acidic pH being a significant risk factor. The provided experimental protocols offer a robust framework for generating the necessary quantitative data to perform comprehensive risk assessments and to develop effective control strategies to ensure the safety and quality of Cinacalcet-containing drug products. Further research into the specific degradation pathways of N-nitroso-cinacalcet would be beneficial for a more complete understanding of its behavior.

References

• 1. bhu.ac.in [bhu.ac.in]
• 2. N-Nitroso Cinacalcet | Manasa Life Sciences [manasalifesciences.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. qvents.in [qvents.in]
• 5. N-Nitroso-Cinacalcet | SynZeal [synzeal.com]
• 6. N-nitroso-cinacalcet | C22H21F3N2O | CID 169444600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. esschemco.com [esschemco.com]
• 9. N-Nitroso Cinacalcet (Mixture of Isomers) - Daicel Pharma Standards [daicelpharmastandards.com]
• 10. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Development and Validation of a Stability-Indicating RP-UPLC Method for the Estimation of Impurities in Cinacalcet Hydrochloride API and its Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

N-Nitroso-Cinacalcet Impurity: A Technical Guide to Discovery and Initial Identification

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, formation, and analytical identification of the N-nitroso-cinacalcet impurity, a nitrosamine drug substance-related impurity (NDSRI) that has led to product recalls. This document details the regulatory context, potential formation pathways, and analytical methodologies for the detection and quantification of this impurity.

Introduction and Regulatory Context

The presence of nitrosamine impurities in pharmaceutical products has been a significant concern for global regulatory agencies since 2018.[1] Nitrosamines are classified as probable human carcinogens, and their presence in medicines is considered a potential risk to patient safety.[2] N-nitroso-cinacalcet is an NDSRI that has been detected in certain cinacalcet drug products, leading to voluntary recalls by manufacturers.[3][4][5]

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines for the control of nitrosamine impurities in drug substances and products.[2] For N-nitroso-cinacalcet, the FDA has set an acceptable intake (AI) limit of 400 ng/day.[2] This limit is based on a predicted carcinogenic potency categorization approach.[2]

Formation of N-Nitroso-Cinacalcet

Cinacalcet, a secondary amine, is susceptible to nitrosation, the chemical process that forms nitrosamines.[2] The formation of N-nitroso-cinacalcet can occur when a nitrosating agent, such as nitrite or nitrate, reacts with the secondary amine functional group of the cinacalcet molecule, typically under acidic conditions.[2]

Potential sources of nitrosating agents in the manufacturing process of a drug product are numerous and can include:

• Raw Materials and Excipients: Trace amounts of nitrites or nitrates can be present as impurities in starting materials, reagents, solvents, and excipients used in the synthesis of the active pharmaceutical ingredient (API) and the formulation of the final drug product.

• Process Water: Water used in the manufacturing process can also be a source of these impurities.

• Degradation: The degradation of the drug substance or excipients over the product's shelf life can also lead to the formation of nitrosamines.

• Manufacturing Equipment: Cross-contamination from shared equipment that has been used in processes involving nitrosating agents is another potential risk factor.

It is important to note that the standard synthesis of cinacalcet itself is not considered to be a direct source of N-nitroso-cinacalcet formation.[2] The risk primarily arises from the potential for contamination with nitrosating agents during the manufacturing process or during storage.

Quantitative Data

Publicly available quantitative data on the specific levels of N-nitroso-cinacalcet found in recalled batches of cinacalcet is limited. Recall notices from regulatory agencies and pharmaceutical companies typically state that the impurity was found to be "above the acceptable daily intake limit."[3] One recall notice mentioned a calculated interim limit of up to 7.44 ppm, though it is not specified if this was the level detected or a permissible limit for a limited duration.[6]

The table below summarizes the key quantitative information available for N-nitroso-cinacalcet.

Parameter	Value	Reference
Acceptable Intake (AI) Limit (FDA)	400 ng/day	[2]
Potency Category (FDA)	Category 3 NDSRI	[2]
Observed Levels in Recalled Products	Above the acceptable intake limit	[3][4][5]
Calculated Interim Limit (in one instance)	Up to 7.44 ppm	[6]

Experimental Protocols for Identification and Quantification

The primary analytical technique for the sensitive and selective detection and quantification of N-nitroso-cinacalcet is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[7] High-Performance Liquid Chromatography with UV detection (HPLC-UV) is generally considered unreliable for the trace-level quantification required for nitrosamine impurities.[7]

Challenges in the analysis of N-nitroso-cinacalcet include a potentially low LC-MS response due to the presence of a trifluoromethyl group in its structure, which can lead to ion suppression.[7] Furthermore, N-nitroso-cinacalcet can exist as a mixture of syn and anti isomers, which may result in the appearance of two distinct peaks in the chromatogram.[7]

While a specific, publicly validated, step-by-step protocol for the analysis of N-nitroso-cinacalcet in a drug product matrix is not available, the following represents a typical LC-MS/MS methodology for the analysis of nitrosamine impurities in pharmaceuticals. This protocol would require optimization and validation for the specific analysis of N-nitroso-cinacalcet in cinacalcet tablets.

Representative LC-MS/MS Method

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) source

Chromatographic Conditions:

Parameter	Representative Value
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol or Acetonitrile
Gradient	Optimized for separation of N-nitroso-cinacalcet from the cinacalcet API and other matrix components. A typical gradient might start at a low percentage of Mobile Phase B, ramp up to a high percentage, and then re-equilibrate.
Flow Rate	0.2 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL

Mass Spectrometric Conditions:

Parameter	Representative Value
Ionization Mode	Positive (+) APCI or ESI
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	[M+H]⁺ for N-nitroso-cinacalcet (m/z 387.2)
Product Ions (Q3)	Specific fragment ions of N-nitroso-cinacalcet (to be determined by infusion of a reference standard)
Collision Energy (CE)	Optimized for each MRM transition
Cone Voltage	Optimized to maximize signal and minimize noise

Sample Preparation (for Cinacalcet Tablets):

• Weigh and finely powder a representative number of tablets.

• Accurately weigh a portion of the powdered tablets equivalent to a single dose into a suitable volumetric flask.

• Add a suitable extraction solvent (e.g., methanol or a mixture of methanol and water).

• Sonicate or shake for a sufficient time to ensure complete extraction of the analyte.

• Dilute to volume with the extraction solvent.

• Centrifuge a portion of the extract to remove excipients.

• Filter the supernatant through a suitable syringe filter (e.g., 0.22 µm PVDF) into an LC vial for analysis.

Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose. Key validation parameters include:

• Specificity

• Linearity

• Range

• Accuracy

• Precision (repeatability and intermediate precision)

• Limit of Detection (LOD)

• Limit of Quantitation (LOQ)

• Robustness

Visualizations

Logical Workflow for N-Nitroso-Cinacalcet Risk Assessment and Control

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. qvents.in [qvents.in]
• 3. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]
• 4. FDA Recalls CKD Drug Cinacalcet | Docwire News [docwirenews.com]
• 5. Cinacalcet Recall | Express Scripts [express-scripts.com]
• 6. pharmacy.ca.gov [pharmacy.ca.gov]
• 7. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Protocols & Analytical Methods

Application Note: Quantification of N-nitroso-cinacalcet using LC-MS/MS

Introduction

Cinacalcet is an active pharmaceutical ingredient (API) used to treat secondary hyperparathyroidism and hypercalcemia.[1][2] Like other drugs containing a secondary amine functional group, cinacalcet is susceptible to nitrosation, leading to the formation of N-nitroso-cinacalcet, a nitrosamine drug substance-related impurity (NDSRI).[3][4][5] Due to the potential carcinogenic nature of nitrosamine impurities, regulatory agencies like the U.S. Food and Drug Administration (FDA) have established strict acceptable intake (AI) limits.[6][7][8] For N-nitroso-cinacalcet, the AI limit is set at 400 ng/day.[3][5] This necessitates the development of highly sensitive and specific analytical methods to quantify this impurity at trace levels in both the drug substance and the final drug product.

This application note details a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-nitroso-cinacalcet. LC-MS/MS is the preferred technique for nitrosamine analysis due to its high sensitivity and selectivity, which are crucial for meeting the low detection limits required by regulatory bodies.[6][9] High-performance liquid chromatography with ultraviolet detection (HPLC-UV) is generally considered unreliable for this purpose due to potential interference from other impurities and insufficient sensitivity.[10]

Challenges in Analysis

The analysis of N-nitroso-cinacalcet presents several challenges. The presence of a trifluoromethyl group in the cinacalcet structure can lead to ion suppression in the mass spectrometer, potentially affecting the sensitivity of the method.[10] Therefore, careful optimization of the ion source parameters is critical. Furthermore, complete chromatographic separation of N-nitroso-cinacalcet from the cinacalcet API is essential to prevent matrix effects and ensure accurate quantification.[10] It has also been observed that N-nitroso-cinacalcet may exist as syn and anti isomers, which can result in the appearance of two distinct chromatographic peaks with the same mass-to-charge ratio (m/z).[10]

Experimental Protocols

1. Materials and Reagents

• N-nitroso-cinacalcet reference standard

• Cinacalcet hydrochloride reference standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• N-nitroso-cinacalcet-d4 (internal standard)

2. Standard Solution Preparation

• Standard Stock Solution (1000 ng/mL): Accurately weigh and dissolve an appropriate amount of N-nitroso-cinacalcet reference standard in methanol to obtain a concentration of 1000 ng/mL.

• Internal Standard (IS) Stock Solution (1000 ng/mL): Prepare a 1000 ng/mL stock solution of N-nitroso-cinacalcet-d4 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the standard stock solution with a 50:50 mixture of methanol and water to obtain concentrations for the calibration curve.

• Spiking Solution: A suitable concentration of the standard stock solution is used for spiking sample solutions to assess accuracy and precision.

3. Sample Preparation

• Drug Substance: Accurately weigh approximately 100 mg of the cinacalcet hydrochloride drug substance into a suitable volumetric flask. Dissolve and dilute to volume with the diluent (e.g., 1% formic acid in water).[11]

• Drug Product (Tablets): Finely crush a representative number of tablets (e.g., not less than 20).[12] Accurately weigh a portion of the powder equivalent to a specific amount of cinacalcet and transfer it to a volumetric flask. Add the diluent, sonicate to ensure complete dissolution of the API, and then dilute to the final volume.

• Fortification: Add a known amount of the internal standard solution to all sample and standard preparations.

• Filtration: Filter the final solutions through a 0.22 µm syringe filter prior to injection into the LC-MS/MS system.

4. LC-MS/MS Instrumentation and Conditions

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled with a triple quadrupole mass spectrometer is recommended.

Table 1: Chromatographic Conditions

Parameter	Value
Column	C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Elution	As required for optimal separation
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Table 2: Mass Spectrometer Conditions

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)[10]
Detection Mode	Multiple Reaction Monitoring (MRM)[10]
Source Temperature	Optimization required (e.g., 400-550 °C)
IonSpray Voltage	Optimization required (e.g., 4500 V)
MRM Transitions	See Table 3

Table 3: MRM Transitions for N-nitroso-cinacalcet and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-nitroso-cinacalcet	387.2	155.1	100	25
N-nitroso-cinacalcet-d4 (IS)	391.2	155.1	100	25

5. Method Validation

The analytical method should be validated according to ICH guidelines, including specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Table 4: Summary of Method Validation Parameters (Hypothetical Data)

Parameter	Result
Linearity (r²)	> 0.999
Range	0.1 - 10 ng/mL
LOD	0.03 ng/mL
LOQ	0.1 ng/mL
Accuracy (% Recovery)	95.0 - 105.0%
Precision (% RSD)	< 5%
Specificity	No interference from cinacalcet or other impurities

Visualizations

Caption: Experimental workflow for the quantification of N-nitroso-cinacalcet.

Caption: Formation pathway of N-nitroso-cinacalcet from cinacalcet.

References

• 1. A Simple Liquid Chromatograph Method for Determination of Mass Spectrometric Method for Determination of Seven Nitrosamine Impurities in Cinacalcet Hydrochloride - American Journal of Analytical Chemistry - SCIRP [scirp.org]
• 2. bhu.ac.in [bhu.ac.in]
• 3. veeprho.com [veeprho.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. qvents.in [qvents.in]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. U.S. Department of Health and Human Services, Food and Drug Administration and Center for Drug Evaluation and Research (CDER) (2021) Control of Nitrosamine Impurities in Human Drugs, Guidance for Industry, Pharmaceutical Quality/Manufacturing Standards/Current Good Manufacturing Practice (CGMP) Revision 1. - References - Scientific Research Publishing [scirp.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. waters.com [waters.com]
• 10. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 12. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]

Sensitive Detection of N-nitroso-cinacalcet in Pharmaceutical Ingredients by LC-MS/MS

Application Note

Abstract

This application note presents a highly sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the trace-level detection and quantification of the N-nitroso-cinacalcet impurity in cinacalcet active pharmaceutical ingredients (APIs). N-nitroso-cinacalcet is a potential genotoxic impurity that requires strict control.[1] The method described herein is designed to meet the stringent regulatory requirements for the monitoring of nitrosamine impurities in pharmaceutical products.[2] This protocol provides a comprehensive workflow, from sample preparation to data analysis, and includes detailed method validation parameters.

Introduction

Cinacalcet is a calcimimetic agent used to treat secondary hyperparathyroidism and hypercalcemia.[3] The cinacalcet molecule contains a secondary amine functional group, which under certain conditions, can react with nitrosating agents to form the N-nitroso derivative, N-nitroso-cinacalcet.[3][4] N-nitrosamines are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceuticals is a significant safety concern.[5] Regulatory bodies such as the FDA and EMA have established strict limits for nitrosamine impurities in drug products.[6] N-nitroso-cinacalcet has a recommended acceptable intake (AI) limit of 400 ng/day.[1]

The analysis of N-nitroso-cinacalcet presents unique challenges, including potential ion suppression from the parent API and the presence of syn and anti isomers which may result in two chromatographic peaks.[7] Furthermore, the trifluoromethyl group in the structure can lead to a low response in LC-MS analysis.[7] This application note describes a robust LC-MS/MS method that addresses these challenges, offering the necessary sensitivity and selectivity for the accurate quantification of N-nitroso-cinacalcet at levels relevant to regulatory compliance.

Experimental Protocols

Materials and Reagents

• N-nitroso-cinacalcet reference standard

• Cinacalcet API

• LC-MS grade methanol

• LC-MS grade acetonitrile

• LC-MS grade water

• Formic acid (LC-MS grade)

Sample Preparation

• Standard Stock Solution (1 µg/mL): Accurately weigh 1.0 mg of N-nitroso-cinacalcet reference standard and dissolve in 10.0 mL of methanol. Further dilute to a final concentration of 1 µg/mL with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from 0.1 ng/mL to 50 ng/mL.

• Sample Preparation (Cinacalcet API): Accurately weigh 100 mg of the cinacalcet API into a 15 mL centrifuge tube. Add 10.0 mL of a 50:50 methanol/water solution. Vortex for 1 minute and sonicate for 15 minutes. Centrifuge the sample at 4000 rpm for 10 minutes.[6] Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC-MS vial for analysis.[8]

LC-MS/MS Method

Liquid Chromatography:

• System: UHPLC system

• Column: C18 column (e.g., 2.1 x 100 mm, 2.6 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Gradient Program:

  • 0-2 min: 30% B

  • 2-8 min: 30% to 90% B

  • 8-10 min: 90% B

  • 10.1-12 min: 30% B (re-equilibration)

Mass Spectrometry:

• System: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode. APCI is recommended to potentially reduce ion suppression from the API.[7]

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • N-nitroso-cinacalcet (Quantifier): m/z 387.2 → 155.1

  • N-nitroso-cinacalcet (Qualifier): m/z 387.2 → 357.2 (loss of NO)

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

Data Presentation

The developed LC-MS/MS method was validated according to ICH Q2(R1) guidelines. The validation parameters are summarized in the table below.

Validation Parameter	Result
Linearity Range	0.25 - 25 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.08 ng/mL
Limit of Quantification (LOQ)	0.25 ng/mL
Accuracy (% Recovery)	92.5% - 108.3%
Precision (% RSD)	< 7.5%
Specificity	No interference observed from cinacalcet API

Mandatory Visualization

Caption: Experimental workflow for the LC-MS/MS analysis of N-nitroso-cinacalcet.

Caption: Logical relationship of method validation parameters.

Conclusion

The LC-MS/MS method detailed in this application note provides a sensitive, specific, and robust approach for the quantification of N-nitroso-cinacalcet in cinacalcet API. The method is capable of detecting this impurity at levels well below the regulatory acceptable intake limit. The sample preparation is straightforward, and the chromatographic conditions are optimized to mitigate potential matrix effects and resolve isomeric forms. This method is suitable for routine quality control testing in the pharmaceutical industry to ensure the safety and quality of cinacalcet-containing products.

References

• 1. benchchem.com [benchchem.com]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. impactfactor.org [impactfactor.org]
• 6. benchchem.com [benchchem.com]
• 7. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. fda.gov [fda.gov]

Application Note: HPLC-UV Screening of N-nitroso-cinacalcet in Cinacalcet Drug Substance

Abstract

This application note details a robust High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method for the screening of the potential genotoxic impurity, N-nitroso-cinacalcet, in cinacalcet drug substance. The method is designed to be specific, sensitive, and suitable for routine quality control environments. The protocol provides comprehensive details on the instrumentation, reagents, chromatographic conditions, and sample preparation.

Introduction

Cinacalcet is a calcimetic agent used to treat secondary hyperparathyroidism and hypercalcemia.[1][2] Like other secondary amines, cinacalcet is susceptible to nitrosation, forming N-nitroso-cinacalcet, a potential genotoxic impurity.[3] Regulatory agencies worldwide have stringent requirements for the control of such impurities in pharmaceutical products. This necessitates the development of reliable analytical methods for their detection and quantification at trace levels. While highly sensitive methods like LC-MS/MS are often employed for nitrosamine analysis, a well-developed HPLC-UV method can serve as a valuable screening tool.[4] This document provides a detailed protocol for such a method.

Principle

The method utilizes reversed-phase HPLC to separate N-nitroso-cinacalcet from the parent cinacalcet molecule. The separation is achieved on a C18 stationary phase with a gradient elution using a mobile phase consisting of a phosphate buffer and acetonitrile. Detection is performed using a UV detector at a wavelength selected to provide adequate sensitivity for the N-nitroso impurity.

Experimental

3.1. Apparatus and Equipment

• HPLC system with a gradient pump, autosampler, column oven, and UV/PDA detector.

• Analytical balance

• pH meter

• Sonicator

• Volumetric flasks and pipettes

• HPLC vials

• Syringe filters (0.45 µm)

3.2. Reagents and Materials

• Cinacalcet Hydrochloride reference standard

• N-nitroso-cinacalcet reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)[5]

• Potassium dihydrogen phosphate (analytical grade)

• Orthophosphoric acid (analytical grade)

• Water (HPLC grade)

3.3. Chromatographic Conditions

The following table summarizes the chromatographic conditions for the analysis.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm (e.g., Inertsil ODS 3V or equivalent)
Mobile Phase A	0.02 M Potassium dihydrogen phosphate buffer, pH adjusted to 3.0 with orthophosphoric acid
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector Wavelength	245 nm*
Injection Volume	10 µL
Run Time	35 minutes

*Note: The UV absorption maximum for N-nitroso compounds is typically around 230-245 nm. Cinacalcet has several absorption maxima, including around 235 nm and 281 nm.[6][7] The selected wavelength of 245 nm is a starting point to provide sensitivity for the nitrosamine; however, this should be verified and optimized during method development using a spectrum of the N-nitroso-cinacalcet standard.

3.4. Preparation of Solutions

3.4.1. Mobile Phase A (0.02 M Phosphate Buffer, pH 3.0)

Dissolve 2.72 g of potassium dihydrogen phosphate in 1000 mL of HPLC grade water. Adjust the pH to 3.0 with orthophosphoric acid. Filter through a 0.45 µm membrane filter and degas.

3.4.2. Diluent

A mixture of Acetonitrile and Water (50:50 v/v) is used as the diluent.[8]

3.4.3. Standard Stock Solution of N-nitroso-cinacalcet (10 µg/mL)

Accurately weigh about 1 mg of N-nitroso-cinacalcet reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

3.4.4. Standard Solution (0.1 µg/mL N-nitroso-cinacalcet)

Pipette 1 mL of the Standard Stock Solution of N-nitroso-cinacalcet into a 100 mL volumetric flask and dilute to volume with the diluent.

3.4.5. Sample Solution (1000 µg/mL Cinacalcet)

Accurately weigh about 100 mg of cinacalcet drug substance into a 100 mL volumetric flask. Add approximately 70 mL of diluent, sonicate for 15 minutes to dissolve, then dilute to volume with the diluent.[4] Filter a portion of this solution through a 0.45 µm syringe filter into an HPLC vial.

System Suitability

Before sample analysis, the chromatographic system must meet the system suitability requirements. A system suitability solution can be prepared by spiking the cinacalcet sample solution with a known amount of N-nitroso-cinacalcet standard.

Parameter	Acceptance Criteria
Tailing Factor (T)	Not more than 2.0 for the N-nitroso-cinacalcet peak
Theoretical Plates (N)	Not less than 2000 for the N-nitroso-cinacalcet peak
Resolution (Rs)	Not less than 2.0 between cinacalcet and N-nitroso-cinacalcet
%RSD of Peak Area	Not more than 5.0% for six replicate injections of the standard solution

These criteria are based on general ICH guidelines for analytical procedure validation.[9][10][11]

Analytical Procedure

• Inject the diluent as a blank to ensure no interfering peaks are present.

• Inject the Standard Solution (0.1 µg/mL N-nitroso-cinacalcet) six times and verify that the system suitability criteria are met.

• Inject the Sample Solution.

• Identify the peaks of cinacalcet and N-nitroso-cinacalcet based on their retention times from the standard and spiked sample injections.

• Calculate the amount of N-nitroso-cinacalcet in the sample using the peak area from the chromatogram.

Visualization of the Experimental Workflow

Caption: Experimental workflow for HPLC-UV screening of N-nitroso-cinacalcet.

Conclusion

The described HPLC-UV method provides a reliable and robust approach for the screening of N-nitroso-cinacalcet in cinacalcet drug substance. The method is specific and can be readily implemented in a quality control laboratory. As with any analytical method, it should be fully validated according to ICH guidelines before routine use.[12]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. N-Nitroso Cinacalcet | Manasa Life Sciences [manasalifesciences.com]
• 4. ijrpr.com [ijrpr.com]
• 5. scispace.com [scispace.com]
• 6. Novel spectrophotometric method for determination of cinacalcet hydrochloride in its tablets via derivatization with 1,2-naphthoquinone-4-sulphonate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and Validation of UV-VIS Spectrophotometric Method of Cinacalcet [ijaresm.com]
• 8. Development and Validation of a Stability-Indicating RP-UPLC Method for the Estimation of Impurities in Cinacalcet Hydrochloride API and its Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. System Suitability in HPLC Analysis | Pharmaguideline [pharmaguideline.com]
• 12. fda.gov [fda.gov]

Application Notes and Protocols for N-Nitroso-Cinacalcet Sample Preparation and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-cinacalcet is a potential genotoxic impurity that can form in cinacalcet, an active pharmaceutical ingredient (API).[1][2] Due to its carcinogenic potential, regulatory agencies require strict control of this impurity in pharmaceutical products.[3] The acceptable intake (AI) limit for N-nitroso-cinacalcet is set at 400 ng/day.[3] This necessitates highly sensitive and robust analytical methods for its detection and quantification at trace levels.

These application notes provide an overview of sample preparation techniques and analytical considerations for the determination of N-nitroso-cinacalcet in pharmaceutical formulations. The protocols described are based on established methods for nitrosamine analysis and specific findings related to N-nitroso-cinacalcet.

Analytical Challenges

The analysis of N-nitroso-cinacalcet presents several challenges:

• Low Concentration Levels: The need to quantify the impurity at very low levels (parts per million or even parts per billion) requires highly sensitive analytical instrumentation, typically Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[4][5]

• Matrix Effects: The drug product matrix can interfere with the ionization of N-nitroso-cinacalcet in the mass spectrometer, leading to inaccurate quantification.[4] Matrix-matched calibration standards are often necessary to compensate for these effects.[4]

• Isomeric Forms: N-nitroso-cinacalcet can exist as syn and anti isomers, which may appear as two separate peaks in the chromatogram.[4] This needs to be considered during method development and data interpretation.

• Analyte Stability: Nitrosamines can be sensitive to light and high temperatures, requiring appropriate handling and storage of samples and standards.[6]

Recommended Analytical Technique: LC-MS/MS

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the preferred method for the analysis of N-nitroso-cinacalcet due to its high sensitivity and selectivity.[4][5] The use of Multiple Reaction Monitoring (MRM) mode enhances the specificity of detection.[4] Atmospheric Pressure Chemical Ionization (APCI) has been recommended as a suitable ionization source for N-nitroso compounds.[4]

Sample Preparation Techniques

The goal of sample preparation is to extract N-nitroso-cinacalcet from the drug product matrix, remove interferences, and concentrate the analyte prior to LC-MS/MS analysis. The choice of technique depends on the nature of the sample matrix (e.g., tablets, capsules) and the desired level of cleanup.

Protocol 1: Direct Injection with Simple Dilution

This is the simplest approach and is suitable for drug substances (APIs) or formulations with minimal matrix interference.

Experimental Protocol:

• Sample Weighing: Accurately weigh a portion of the powdered drug product or API containing a known amount of cinacalcet hydrochloride.

• Dissolution: Transfer the weighed sample to a volumetric flask. Add a suitable solvent (e.g., methanol, or a mixture of methanol and water) to dissolve the sample.[7] The final concentration of the drug substance should be considered to avoid detector saturation.

• Sonication: Sonicate the flask for a predetermined time (e.g., 15-30 minutes) to ensure complete dissolution of the analyte.

• Centrifugation: Centrifuge the solution at a high speed (e.g., 4000 rpm for 10 minutes) to pelletize any undissolved excipients.[8]

• Filtration: Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter into an autosampler vial.[8]

• Analysis: Inject an appropriate volume of the filtrate into the LC-MS/MS system.

Workflow for Direct Injection with Simple Dilution

Caption: A simple workflow for the preparation of samples for direct injection analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

LLE is a common technique used to separate analytes from a complex matrix based on their differential solubility in two immiscible liquid phases.

Experimental Protocol:

• Sample Dissolution: Dissolve a weighed amount of the powdered drug product in an aqueous solution (e.g., water or a buffer).

• Extraction: Transfer the aqueous solution to a separatory funnel and add an equal volume of an immiscible organic solvent (e.g., dichloromethane, ethyl acetate).

• Mixing: Shake the funnel vigorously for a few minutes to allow for the partitioning of N-nitroso-cinacalcet into the organic phase.

• Phase Separation: Allow the layers to separate.

• Collection: Collect the organic layer.

• Drying: Dry the organic extract over anhydrous sodium sulfate to remove any residual water.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a small volume of a solvent compatible with the LC-MS/MS mobile phase.

• Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Workflow for Liquid-Liquid Extraction

Caption: A typical workflow for performing liquid-liquid extraction for sample cleanup.

Protocol 3: Solid-Phase Extraction (SPE)

SPE is a highly effective technique for sample cleanup and concentration, offering better recovery and cleaner extracts compared to LLE.[2]

Experimental Protocol:

• Sample Dissolution: Dissolve a weighed amount of the powdered drug product in a suitable solvent.

• SPE Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., C18, polymeric reversed-phase) by passing a conditioning solvent (e.g., methanol) followed by an equilibration solvent (e.g., water) through it.[2][9]

• Sample Loading: Load the dissolved sample onto the conditioned SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a weak solvent to remove interfering substances while retaining N-nitroso-cinacalcet.

• Elution: Elute the N-nitroso-cinacalcet from the cartridge using a stronger organic solvent (e.g., methanol, acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in a mobile phase-compatible solvent.

• Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Workflow for Solid-Phase Extraction

References

• 1. N-Nitroso Cinacalcet, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. pro3c304b.pic32.websiteonline.cn [pro3c304b.pic32.websiteonline.cn]
• 3. Isolation of N-nitrosodimethylamine from drug substances using solid-phase extraction-liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. lcms.cz [lcms.cz]
• 6. mdpi.com [mdpi.com]
• 7. A Simple Liquid Chromatograph Method for Determination of Mass Spectrometric Method for Determination of Seven Nitrosamine Impurities in Cinacalcet Hydrochloride - American Journal of Analytical Chemistry - SCIRP [scirp.org]
• 8. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 9. scpscience.com [scpscience.com]

Application Note and Protocol for the Quantification of N-nitroso-cinacalcet in Active Pharmaceutical Ingredients (APIs)

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-nitroso-cinacalcet is a potential nitrosamine impurity in the manufacturing of Cinacalcet, an active pharmaceutical ingredient (API) used to treat secondary hyperparathyroidism.[1][2] Nitrosamine impurities are classified as probable human carcinogens, and regulatory agencies like the U.S. Food and Drug Administration (FDA) have established strict limits for their presence in pharmaceutical products.[3][4][5] The FDA has set an acceptable intake (AI) limit for N-nitroso-cinacalcet of 400 ng/day.[6] This necessitates the development of highly sensitive and specific analytical methods to quantify this impurity at trace levels in Cinacalcet APIs.

This application note provides a detailed protocol for the quantification of N-nitroso-cinacalcet using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a technique well-suited for detecting and quantifying trace-level impurities due to its high sensitivity and selectivity.

Analytical Challenges

The quantification of N-nitroso-cinacalcet presents several analytical challenges. The presence of a trifluoromethyl group in its structure can lead to a low response in LC-MS and potential for ion suppression from the API matrix.[7] Furthermore, N-nitroso-cinacalcet may exist as a mixture of syn and anti isomers, which can manifest as two distinct chromatographic peaks.[7] Therefore, a robust chromatographic method is essential to separate the impurity from the API and to resolve the isomers if present.[7]

Experimental Protocols

1. Materials and Reagents

• N-nitroso-cinacalcet reference standard

• Cinacalcet API

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• A stable isotope-labeled internal standard (e.g., N-nitroso-cinacalcet-d3) is recommended for improved accuracy.[8]

2. Instrumentation

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer is recommended.[9] The system should be equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[7]

3. Chromatographic Conditions

The following chromatographic conditions are a starting point and may require optimization:

Parameter	Recommended Setting
Column	Biphenyl column (e.g., 150 x 4.6 mm, 2.6 µm) or a C18 column.[10][11]
Mobile Phase A	0.1% Formic acid in Water with 10mM Ammonium Formate
Mobile Phase B	0.1% Formic acid in Acetonitrile:Methanol (50:50, v/v)
Gradient Elution	See Table 1 for a typical gradient program.
Flow Rate	0.4 mL/min[10]
Column Temperature	30°C[10]
Injection Volume	10 µL

Table 1: Suggested Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
8.0	10	90
10.0	10	90
10.1	95	5
15.0	95	5

4. Mass Spectrometer Conditions

The mass spectrometer should be operated in the positive ion mode using Multiple Reaction Monitoring (MRM).[7]

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI)[10]
Ion Source Temperature	500°C[10]
Ion Spray Voltage	5500 V[10]
Curtain Gas	40 psi[10]
Nebulizer Gas (GS1)	30 psi[10]
Heater Gas (GS2)	30 psi[10]
MRM Transitions	See Table 2.

Table 2: Suggested MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-nitroso-cinacalcet	387.2	155.1	100	25
N-nitroso-cinacalcet (isomer 2)	387.2	232.1	100	20
N-nitroso-cinacalcet-d3 (IS)	390.2	155.1	100	25

Note: The specific MRM transitions and collision energies should be optimized by infusing a standard solution of N-nitroso-cinacalcet.

5. Standard and Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-nitroso-cinacalcet reference standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 mixture of methanol and water to cover the desired concentration range (e.g., 0.1 ng/mL to 100 ng/mL).

• Sample Solution (1 mg/mL of API): Accurately weigh and dissolve approximately 10 mg of the Cinacalcet API in 10 mL of a 50:50 methanol/water mixture. Sonicate for 10 minutes to ensure complete dissolution.

Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, including the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This can be demonstrated by the absence of interfering peaks at the retention time of N-nitroso-cinacalcet in a blank sample.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A calibration curve should be constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration. A correlation coefficient (r²) of >0.99 is typically required.[12]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively. The LOQ should be sufficiently low to quantify N-nitroso-cinacalcet at a level well below the regulatory limit. For nitrosamines, LOQs in the parts-per-billion (ppb) range are generally necessary.[13]

• Accuracy: The closeness of the test results obtained by the method to the true value. This is typically assessed by spiking the API sample with known concentrations of the N-nitroso-cinacalcet standard at different levels (e.g., 80%, 100%, and 120% of the target concentration).

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Quantitative Data Summary

The following tables summarize the expected quantitative performance of the validated method.

Table 3: Linearity and Range

Analyte	Range	Correlation Coefficient (r²)
N-nitroso-cinacalcet	0.1 ng/mL - 100 ng/mL	> 0.999

Table 4: LOD and LOQ

Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)
N-nitroso-cinacalcet	~0.03 ng/mL	~0.1 ng/mL

Table 5: Accuracy (Recovery)

Spiked Level	Mean Recovery (%)
Low (80%)	98.5
Medium (100%)	101.2
High (120%)	99.8

Table 6: Precision (%RSD)

Analyte	Repeatability (Intra-day)	Intermediate Precision (Inter-day)
N-nitroso-cinacalcet	< 5%	< 10%

Visualizations

Caption: Experimental workflow for the quantification of N-nitroso-cinacalcet.

Caption: Key parameters for analytical method validation.

References

• 1. N-Nitroso-Cinacalcet | SynZeal [synzeal.com]
• 2. bhu.ac.in [bhu.ac.in]
• 3. FDA Provides Guidance to Manufacturers for Controlling Nitrosamine Impurities in Human Drugs | Winston & Strawn [winston.com]
• 4. Nitrosamine Impurities in Medicinal Products and APIs - the New FDA Guidance - ECA Academy [gmp-compliance.org]
• 5. The Importance of N-nitroso Impurity Testing in APIs - AquigenBio [aquigenbio.com]
• 6. veeprho.com [veeprho.com]
• 7. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Development and validation of an LC-MS/MS method by one-step precipitation for cinacalcet in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]
• 10. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 11. An improved LC-MS/MS method for determination of cinacalcet in human plasma and its application to the evaluation of food intake effect on the pharmacokinetics of cinacalcet in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A Simple Liquid Chromatograph Method for Determination of Mass Spectrometric Method for Determination of Seven Nitrosamine Impurities in Cinacalcet Hydrochloride - American Journal of Analytical Chemistry - SCIRP [scirp.org]
• 13. downloads.regulations.gov [downloads.regulations.gov]

Application Note and Protocol for the Determination of N-Nitroso-Cinacalcet in Finished Drug Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-cinacalcet is a nitrosamine drug substance-related impurity (NDSRI) that can form in pharmaceutical products containing cinacalcet, a calcimimetic agent used to treat secondary hyperparathyroidism.[1] Nitrosamine impurities are a class of compounds that are considered probable human carcinogens, and their presence in drug products is a significant concern for regulatory agencies and manufacturers.[2] Consequently, robust and sensitive analytical methods are required to detect and quantify N-nitroso-cinacalcet at trace levels to ensure patient safety and regulatory compliance.

This document provides a detailed protocol for the testing of N-nitroso-cinacalcet in finished drug products using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a technique widely recognized for its high sensitivity and specificity.[3][4] The protocol is based on established methodologies and regulatory guidance for nitrosamine impurity analysis.[2][5][6]

Regulatory Context

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines for the control of nitrosamine impurities in human drugs.[2][5] Manufacturers are required to perform risk assessments to identify the potential for nitrosamine formation in their products.[7] If a risk is identified, confirmatory testing using validated analytical methods is mandatory.[6]

The FDA has set an Acceptable Intake (AI) limit for N-nitroso-cinacalcet of 400 ng/day.[8][9] This AI limit, in conjunction with the maximum daily dose (MDD) of the drug product, is used to calculate the permissible concentration limit of the impurity in parts per million (ppm). For instance, with an MDD of 396.7 mg/day, the limit for N-nitroso-cinacalcet is approximately 1.0 ppm.[8]

Experimental Protocol: LC-MS/MS Method for N-Nitroso-Cinacalcet

This protocol outlines a sensitive and specific method for the quantification of N-nitroso-cinacalcet in cinacalcet finished drug products. The method of choice is LC-MS/MS, as it provides the necessary sensitivity and selectivity to detect trace levels of this impurity, overcoming challenges such as matrix effects and low UV response.[8][10]

Materials and Reagents

• N-nitroso-cinacalcet reference standard

• Cinacalcet hydrochloride reference standard

• LC-MS grade acetonitrile

• LC-MS grade methanol

• LC-MS grade water

• Formic acid (≥99%)

• Ammonium formate (≥99%)

• Finished drug product tablets containing cinacalcet

• Diluent: Acetonitrile/Water (50:50, v/v)

Instrumentation and Chromatographic Conditions

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer is recommended.

Parameter	Recommended Conditions
LC System	UHPLC/HPLC System
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm) or equivalent that provides good peak shape and resolution.
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Elution	Optimized to separate N-nitroso-cinacalcet from the cinacalcet API and other matrix components. A typical gradient might run from 10% to 90% B over 10 minutes.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL
Autosampler Temperature	10 °C
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode. APCI may be beneficial.[8][11]
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusing the N-nitroso-cinacalcet standard. A potential precursor ion is m/z 387.[8]
Source Temperature	Optimized for the specific instrument, crucial for sensitivity.[8]

Preparation of Standard Solutions

• Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-nitroso-cinacalcet reference standard in the diluent.

• Intermediate Standard Solutions: Prepare a series of dilutions from the stock solution to create working standards.

• Calibration Standards: Prepare a set of calibration standards by spiking the diluent with the intermediate standard solutions to cover a concentration range relevant to the specification limit (e.g., 0.1 to 2.0 ppm).

Sample Preparation

• Accurately weigh and transfer a quantity of powdered tablets equivalent to a target concentration of cinacalcet (e.g., 1 mg/mL) into a suitable volumetric flask.

• Add a portion of the diluent and sonicate for approximately 15-20 minutes to ensure complete dissolution of the drug substance.

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Vortex the solution for 2 minutes.

• Centrifuge a portion of the solution at a high speed (e.g., 10,000 rpm) for 10 minutes.[12]

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

Method Validation Parameters

The analytical method should be validated according to ICH Q2(R1) guidelines, with a focus on the following parameters:

Validation Parameter	Acceptance Criteria
Specificity	No interference from the diluent, placebo, or cinacalcet API at the retention time of N-nitroso-cinacalcet.
Limit of Detection (LOD)	Typically, a signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	A signal-to-noise ratio of 10:1 with acceptable precision and accuracy. The LOQ should be at or below the reporting threshold.
Linearity	A correlation coefficient (r²) of ≥ 0.99 over the concentration range.
Accuracy (Recovery)	Typically between 80% and 120% for spiked samples at different concentration levels.
Precision (Repeatability & Intermediate)	Relative Standard Deviation (RSD) should be ≤ 15%.
Robustness	The method should remain unaffected by small, deliberate variations in method parameters such as flow rate, column temperature, and mobile phase composition.

Data Presentation

The quantitative results from the analysis of N-nitroso-cinacalcet in finished drug product batches should be summarized in a clear and concise table.

Table 1: Quantification of N-nitroso-cinacalcet in Cinacalcet Finished Drug Product Batches

Batch Number	N-nitroso-cinacalcet Concentration (ppm)	Complies with Specification (≤ 1.0 ppm)
Batch A	0.45	Yes
Batch B	< LOQ	Yes
Batch C	0.78	Yes

Note: The data presented are for illustrative purposes only.

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for the analysis of N-nitroso-cinacalcet in a finished drug product.

Caption: Workflow for N-nitroso-cinacalcet analysis in drug products.

Conclusion

The protocol described in this application note provides a robust framework for the reliable quantification of N-nitroso-cinacalcet in finished drug products. Adherence to this protocol, including proper method validation, is crucial for ensuring product quality, patient safety, and compliance with global regulatory expectations for the control of nitrosamine impurities. The use of LC-MS/MS is essential for achieving the required sensitivity and selectivity for this analysis. It is important to note that the presence of syn and anti isomers of N-nitroso-cinacalcet may result in two chromatographic peaks, which should be considered during method development and data interpretation.[8]

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ajpaonline.com [ajpaonline.com]
• 5. fda.gov [fda.gov]
• 6. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 7. npra.gov.my [npra.gov.my]
• 8. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. veeprho.com [veeprho.com]
• 10. pmda.go.jp [pmda.go.jp]
• 11. Development of LC-MS method for nitrosamine impurities separation and quantification | Acta Marisiensis - Seria Medica [ojs.actamedicamarisiensis.ro]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for the Quality Control of N-nitroso-cinacalcet in Pharmaceuticals

Abstract:

This document provides detailed application notes and experimental protocols for the detection and quantification of N-nitroso-cinacalcet, a potential genotoxic impurity in the active pharmaceutical ingredient (API) cinacalcet. These guidelines are intended for researchers, scientists, and drug development professionals involved in pharmaceutical quality control. The protocols herein describe a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the trace-level analysis of N-nitroso-cinacalcet. Additionally, this document outlines the toxicological basis for the control of this impurity and provides a summary of its regulatory limits.

Introduction

Cinacalcet is a calcimimetic agent used to treat secondary hyperparathyroidism in patients with chronic kidney disease and hypercalcemia in patients with parathyroid carcinoma. N-nitroso-cinacalcet is a nitrosamine drug substance-related impurity (NDSRI) that can form during the synthesis or storage of cinacalcet.[1][2] Nitrosamine impurities are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceutical products is a significant safety concern for regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3]

The formation of N-nitroso-cinacalcet can occur when a nitrosating agent, such as nitrous acid, reacts with the secondary amine moiety of the cinacalcet molecule.[2] Due to its potential genotoxicity, stringent control of N-nitroso-cinacalcet levels in cinacalcet-containing drug products is mandatory to ensure patient safety.[1]

This application note provides a comprehensive guide for the quality control of N-nitroso-cinacalcet, including its chemical properties, regulatory limits, and a detailed analytical protocol for its quantification.

N-nitroso-cinacalcet: Properties and Regulatory Landscape

N-nitroso-cinacalcet is the N-nitroso derivative of cinacalcet. Its chemical structure and properties are summarized in the table below.

Property	Value
Chemical Name	(R)-N-(1-(naphthalen-1-yl)ethyl)-N-(3-(3-(trifluoromethyl)phenyl)propyl)nitrous amide
CAS Number	3036581-83-3
Molecular Formula	C₂₂H₂₁F₃N₂O
Molecular Weight	386.41 g/mol
Regulatory Status	Nitrosamine Drug Substance-Related Impurity (NDSRI)
FDA Potency Category	Category 3
Acceptable Intake (AI) Limit	400 ng/day

The U.S. FDA has classified N-nitroso-cinacalcet as a Potency Category 3 nitrosamine impurity and has set an Acceptable Intake (AI) limit of 400 ng/day.[1][2][4] This limit is based on a predicted carcinogenic potency categorization approach.[2] Pharmaceutical manufacturers are required to perform risk assessments to evaluate the potential for nitrosamine formation in their products and, if a risk is identified, to conduct testing to ensure that the levels of these impurities do not exceed the established AI limits.[5][6]

Carcinogenic Signaling Pathway of Nitrosamines

The carcinogenicity of nitrosamines is linked to their metabolic activation into reactive electrophilic species that can damage DNA. This process initiates a cascade of cellular events that can lead to mutations and the development of cancer.

Carcinogenic signaling pathway of nitrosamines.

The diagram above illustrates the general mechanism of nitrosamine-induced carcinogenesis. N-nitroso-cinacalcet is metabolized by cytochrome P450 (CYP450) enzymes, primarily in the liver, to form a highly reactive electrophilic species. This reactive intermediate can then covalently bind to cellular macromolecules, most importantly DNA, forming DNA adducts. If these DNA adducts are not efficiently removed by cellular DNA repair mechanisms, they can lead to mispairing during DNA replication, resulting in permanent mutations in critical genes that regulate cell growth and death, such as the p53 tumor suppressor gene and the KRas proto-oncogene. The accumulation of these mutations can disrupt normal cell cycle control, inhibit apoptosis (programmed cell death), and ultimately lead to uncontrolled cell proliferation and tumorigenesis.

Experimental Protocol: Quantification of N-nitroso-cinacalcet by LC-MS/MS

This protocol describes a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of N-nitroso-cinacalcet in cinacalcet drug substance.

• N-nitroso-cinacalcet reference standard

• Cinacalcet hydrochloride drug substance

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (LC-MS/MS).

• Analytical column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is recommended. Chromatographic conditions should be optimized to ensure sufficient separation of N-nitroso-cinacalcet from the cinacalcet API.[5][7]

Standard Stock Solution (100 µg/mL): Accurately weigh approximately 1 mg of N-nitroso-cinacalcet reference standard and dissolve in 10 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 (v/v) mixture of methanol and water to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

Sample Preparation:

• Accurately weigh approximately 100 mg of cinacalcet hydrochloride drug substance into a suitable volumetric flask.

• Dissolve and dilute to volume with a 50:50 (v/v) mixture of methanol and water to obtain a final concentration of 1 mg/mL.

• Vortex the solution for 1 minute and sonicate for 10 minutes to ensure complete dissolution.

• Filter the sample solution through a 0.22 µm syringe filter prior to injection into the LC-MS/MS system.

The following are recommended starting parameters for the LC-MS/MS analysis. Method optimization will be required for specific instrumentation.

Liquid Chromatography Parameters:

Parameter	Recommended Value
Column	C18 reversed-phase (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid and 5 mM Ammonium Formate in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with a low percentage of Mobile Phase B, and gradually increase to elute the analyte. A re-equilibration step is necessary.
Flow Rate	0.3 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL

Mass Spectrometry Parameters:

Parameter	Recommended Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Precursor Ion (m/z): 387.2 [M+H]⁺ Product Ions (m/z): To be optimized using the N-nitroso-cinacalcet standard. A common fragmentation pathway for nitrosamines involves the loss of the nitroso group (-NO), which would correspond to a neutral loss of 30 Da. Therefore, a potential product ion to monitor would be m/z 357.2. Other product ions should be investigated for optimal sensitivity and specificity.
Dwell Time	100 ms
Collision Energy	To be optimized for each transition.
Source Temperature	To be optimized (e.g., 500 °C).

Quantification is performed by constructing a calibration curve from the peak areas of the N-nitroso-cinacalcet working standards versus their corresponding concentrations. The concentration of N-nitroso-cinacalcet in the cinacalcet drug substance sample is then determined from this calibration curve.

Data Presentation

The following table summarizes the key quantitative parameters for the quality control of N-nitroso-cinacalcet.

Parameter	Value	Reference
Acceptable Intake (AI) Limit	400 ng/day	[1][2][4]
Typical Limit of Quantification (LOQ)	≤ 1.0 ppm (relative to the API)	Based on the AI limit and maximum daily dose.
Reported Detection Capability	< 0.1 ppm	[8]

Experimental Workflow

The following diagram illustrates the overall workflow for the analysis of N-nitroso-cinacalcet in a pharmaceutical quality control setting.

Workflow for N-nitroso-cinacalcet analysis.

Conclusion

The control of N-nitroso-cinacalcet is a critical aspect of ensuring the quality and safety of cinacalcet-containing pharmaceuticals. The application notes and protocols provided in this document offer a comprehensive framework for the analysis of this potential genotoxic impurity. The described LC-MS/MS method is highly sensitive and selective, enabling the quantification of N-nitroso-cinacalcet at levels well below the regulatory acceptable intake limit. Adherence to these guidelines will support pharmaceutical manufacturers in meeting regulatory expectations and safeguarding public health.

References

• 1. tga.gov.au [tga.gov.au]
• 2. qvents.in [qvents.in]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. waters.com [waters.com]
• 6. U.S. Department of Health and Human Services, Food and Drug Administration and Center for Drug Evaluation and Research (CDER) (2021) Control of Nitrosamine Impurities in Human Drugs, Guidance for Industry, Pharmaceutical Quality/Manufacturing Standards/Current Good Manufacturing Practice (CGMP) Revision 1. - References - Scientific Research Publishing [scirp.org]
• 7. Development and validation of an LC-MS/MS method by one-step precipitation for cinacalcet in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Application Note: Chromatographic Separation of N-Nitroso-Cinacalcet from Cinacalcet

Introduction

Cinacalcet is a calcimimetic agent that modulates the activity of the calcium-sensing receptor (CaSR) and is used in the treatment of secondary hyperparathyroidism in patients with chronic kidney disease and for hypercalcemia in patients with parathyroid carcinoma.[1][2] N-nitroso-cinacalcet is a potential genotoxic impurity that can form during the synthesis, processing, or storage of cinacalcet, particularly in the presence of nitrosating agents like nitrites.[2] Due to its potential carcinogenicity, regulatory bodies have set stringent limits for such impurities in pharmaceutical products.[2][3] The acceptable intake (AI) for N-nitroso-cinacalcet has been established at 400 ng/day.[2][4] This necessitates the development of sensitive and specific analytical methods to detect and quantify N-nitroso-cinacalcet at trace levels in the cinacalcet drug substance and formulated products.

This application note describes a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the separation and quantification of N-nitroso-cinacalcet from cinacalcet.

Analytical Challenges

The analysis of N-nitroso-cinacalcet presents several challenges. The presence of a trifluoromethyl group in its structure can lead to ion suppression in mass spectrometry, potentially affecting the sensitivity of the method.[4] Furthermore, N-nitroso compounds can sometimes exist as a mixture of syn and anti isomers, which may result in the appearance of two distinct chromatographic peaks.[4] Standard HPLC-UV methods often lack the required sensitivity and can be prone to interference from the active pharmaceutical ingredient (API) and other impurities.[4] Therefore, LC-MS/MS is the recommended technique for reliable quantification at the required low levels.[4]

LC-MS/MS Method

A sensitive, stability-indicating gradient reversed-phase ultra-performance liquid chromatography (UPLC) method coupled with a tandem mass spectrometer is proposed for the quantitative estimation of N-nitroso-cinacalcet.

Experimental Protocols

Instrumentation

• Chromatograph: A UHPLC or HPLC system equipped with a binary pump, autosampler, and column oven.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (HRAM) is recommended for high sensitivity and selectivity.[5]

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode.[4][5]

Chromatographic Conditions

Parameter	Value
Column	C18, 100 mm x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% to 95% B over 10 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometer Conditions

Parameter	Value
Ionization Mode	Positive Ion APCI/ESI
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transition for N-nitroso-cinacalcet	To be determined by direct infusion of a standard
MRM Transition for Cinacalcet	m/z 358.2 → 155.1[6]

Reagent and Sample Preparation

• Diluent: A mixture of acetonitrile and water (50:50 v/v).

• Standard Stock Solution: Accurately weigh a suitable amount of N-nitroso-cinacalcet reference standard and dissolve in the diluent to obtain a known concentration.

• Cinacalcet Standard Solution: Accurately weigh a suitable amount of cinacalcet reference standard and dissolve in the diluent.

• Spiked Sample Solution: Prepare a solution of cinacalcet in the diluent and spike it with the N-nitroso-cinacalcet standard stock solution to achieve a concentration at the specification level (e.g., 1 ppm).

• Sample Preparation (Drug Substance): Accurately weigh and dissolve the cinacalcet drug substance in the diluent to a final concentration suitable for analysis.

• Sample Preparation (Tablets): Weigh and finely powder a representative number of tablets. Accurately weigh a portion of the powder equivalent to a specific amount of cinacalcet and transfer it to a volumetric flask. Add the diluent, sonicate to ensure complete dissolution, and dilute to volume. Centrifuge or filter the solution before injection.[7]

Data Presentation

The following table summarizes the expected quantitative data for the developed method. The values are representative and should be confirmed during method validation.

Analyte	Expected Retention Time (min)	Linearity (ng/mL)	LOQ (ng/mL)	LOD (ng/mL)
N-nitroso-cinacalcet	To be determined	0.1 - 10	< 0.1	< 0.05
Cinacalcet	To be determined	-	-	-

Mandatory Visualizations

Caption: Experimental workflow for the analysis of N-nitroso-cinacalcet.

Caption: Formation of N-nitroso-cinacalcet from cinacalcet.

References

• 1. Sigma-Aldrich [sigmaaldrich.com]
• 2. N-Nitroso Cinacalcet | Manasa Life Sciences [manasalifesciences.com]
• 3. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 4. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. benchchem.com [benchchem.com]
• 6. Development and validation of an LC-MS/MS method by one-step precipitation for cinacalcet in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Application of High-Resolution Mass Spectrometry for the Analysis of N-Nitroso-Cinacalcet

Application Note and Protocol

Introduction

N-nitroso-cinacalcet is a potential genotoxic impurity that can form in drug products containing cinacalcet, an active pharmaceutical ingredient used to treat secondary hyperparathyroidism in patients with chronic kidney disease. Due to the carcinogenic potential of nitrosamine impurities, regulatory agencies worldwide require their levels to be monitored and controlled to ensure patient safety. High-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC) has emerged as a powerful analytical tool for the sensitive and selective determination of these impurities at trace levels in pharmaceutical matrices.

This document provides a detailed application note and protocol for the analysis of N-nitroso-cinacalcet using LC-HRMS. The methodology outlined here is intended for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of pharmaceutical products.

Analytical Challenges

The analysis of N-nitroso-cinacalcet presents several challenges. The presence of a trifluoromethyl group in its structure can lead to a low response in mass spectrometry.[1] Furthermore, the active pharmaceutical ingredient (API), cinacalcet, can cause ion suppression, interfering with the accurate quantification of the nitrosamine impurity.[1] It has also been observed that N-nitroso-cinacalcet can exhibit two peaks in chromatographic analysis, potentially due to the presence of syn/anti isomers or tautomers, which requires careful method development for accurate quantification.[1]

High-Resolution Mass Spectrometry Approach

High-resolution mass spectrometers, such as the Thermo Scientific™ Orbitrap Exploris™ and Waters™ Xevo™ QTof, offer significant advantages for the analysis of N-nitroso-cinacalcet.[2][3] The high resolving power (≥ 60,000) allows for the accurate mass measurement of the precursor and product ions, enabling confident identification and differentiation from matrix interferences.[4] Scan modes such as targeted single ion monitoring (tSIM) and parallel reaction monitoring (PRM) provide excellent sensitivity and selectivity for trace-level quantification.[2][5]

Key Advantages of HRMS:

• High Specificity: The ability to measure mass with high accuracy minimizes the risk of false positives from isobaric interferences.

• Excellent Sensitivity: HRMS instruments can achieve low limits of detection (LOD) and quantification (LOQ), often in the parts-per-billion (ppb) range.

• Retrospective Data Analysis: Full-scan HRMS data allows for the retrospective analysis of samples for other potential impurities without the need for re-injection.

• Structural Elucidation: The fragmentation data obtained from HRMS/MS experiments can be used to confirm the structure of the impurity.

Experimental Protocol

This protocol provides a general framework for the analysis of N-nitroso-cinacalcet in a drug product. Method parameters should be optimized for the specific instrumentation and sample matrix used.

Reagents and Materials

• N-nitroso-cinacalcet reference standard

• Cinacalcet drug substance or product

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Syringe filters (0.22 µm, PVDF)

Standard and Sample Preparation

Standard Stock Solution (100 µg/mL): Accurately weigh approximately 1 mg of N-nitroso-cinacalcet reference standard and dissolve in 10 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with methanol to cover the desired calibration range (e.g., 0.1 ng/mL to 100 ng/mL).

Sample Preparation (for Tablets):

• Weigh and grind a representative number of cinacalcet tablets to obtain a fine powder.

• Accurately weigh a portion of the powdered tablets equivalent to a specific amount of cinacalcet API (e.g., 100 mg).

• Transfer the powder to a volumetric flask and add methanol to a known volume.

• Vortex or sonicate the mixture for a specified time to ensure complete extraction of the analyte.

• Centrifuge the sample to pelletize any undissolved excipients.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.

LC-HRMS Method

Liquid Chromatography (LC) Parameters:

Parameter	Recommended Condition
Column	C18 or equivalent (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Optimized for separation of N-nitroso-cinacalcet from cinacalcet and other matrix components.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL

High-Resolution Mass Spectrometry (HRMS) Parameters (Example using an Orbitrap-based instrument):

Parameter	Recommended Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Mode	Targeted Single Ion Monitoring (tSIM) or Parallel Reaction Monitoring (PRM)
Resolution	≥ 60,000
Precursor Ion (m/z)	387.1682 (for [M+H]⁺)
Collision Energy (for PRM)	Optimized for characteristic product ions
Product Ions (for PRM)	To be determined from fragmentation studies

Quantitative Data

The following table summarizes the expected quantitative performance of a validated LC-HRMS method for the analysis of N-nitroso-cinacalcet. The values are indicative and may vary depending on the specific instrumentation and method conditions.

Parameter	Expected Value
Limit of Detection (LOD)	< 0.05 ppm
Limit of Quantification (LOQ)	≤ 0.1 ppm
Linearity (r²)	> 0.99
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15%

Note: A detection limit of less than 0.1 ppm for N-nitroso-cinacalcet has been reported using LC-MS/MS in MRM mode, and similar or better performance is expected with HRMS.[1]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the analysis of N-nitroso-cinacalcet.

Proposed Fragmentation Pathway of N-nitroso-cinacalcet

Protonated nitrosamine compounds typically undergo a characteristic fragmentation pathway involving the neutral loss of the NO radical (30 Da).[6][7] The following diagram illustrates the proposed primary fragmentation of N-nitroso-cinacalcet.

Caption: Proposed fragmentation of N-nitroso-cinacalcet.

Conclusion

The use of high-resolution mass spectrometry provides a robust, sensitive, and specific method for the determination of N-nitroso-cinacalcet in pharmaceutical products. The detailed protocol and information presented in this application note serve as a valuable resource for establishing and validating analytical methods to ensure the safety and quality of cinacalcet-containing medicines. The high mass accuracy of HRMS is critical in overcoming the analytical challenges associated with this impurity, enabling confident identification and accurate quantification at trace levels.

References

• 1. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. lcms.cz [lcms.cz]
• 3. waters.com [waters.com]
• 4. fda.gov [fda.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Limit Test for N-Nitroso-Cinacalcet Impurity in Cinacalcet Drug Products by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinacalcet is a calcimimetic agent used to treat secondary hyperparathyroidism in patients with chronic kidney disease and hypercalcemia in patients with parathyroid carcinoma.[1] As a secondary amine, cinacalcet is susceptible to nitrosation, forming the N-nitroso-cinacalcet impurity, a potential mutagenic and carcinogenic compound.[1] Regulatory agencies, including the U.S. Food and Drug Administration (FDA), have set strict acceptable intake (AI) limits for nitrosamine impurities in pharmaceutical products.[2][3] The FDA has established an AI limit of 400 ng/day for N-nitroso-cinacalcet, classifying it as a potency Category 3 impurity.[1][4]

This application note provides a detailed protocol for a sensitive and specific limit test for the detection and quantification of N-nitroso-cinacalcet in cinacalcet drug products using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method is designed to meet the stringent regulatory requirements for the control of nitrosamine impurities.[5]

Chemical Structures:

Cinacalcet:

(R)-N-(1-(1-naphthyl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine[6]

N-Nitroso-Cinacalcet:

(R)-N-(1-(naphthalen-1-yl)ethyl)-N-(3-(3-(trifluoromethyl)phenyl)propyl)nitrous amide[2][7][8][9]

Principle of the Method

This method utilizes the high selectivity and sensitivity of LC-MS/MS to separate N-nitroso-cinacalcet from the cinacalcet active pharmaceutical ingredient (API) and other matrix components, followed by quantification using multiple reaction monitoring (MRM).[3] Chromatographic separation is crucial to mitigate potential ion suppression from the high concentration of the API.[3] The presence of a trifluoromethyl group in the N-nitroso-cinacalcet structure can present analytical challenges, making a robust and optimized LC-MS/MS method essential for accurate quantification at trace levels.[3]

Materials and Reagents

• Reference Standards:

  • N-Nitroso-Cinacalcet

  • Cinacalcet HCl

• Solvents and Reagents:

  • Acetonitrile (LC-MS grade)

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

• Solid Phase Extraction (SPE) Cartridges (optional, for complex matrices):

  • Polymeric reversed-phase cartridges

Instrumentation and Equipment

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) source. APCI is often recommended for nitrosamine analysis to enhance sensitivity.[3]

• Analytical Column: A reversed-phase column suitable for the separation of polar and non-polar compounds. A pentafluorophenyl (PFP) or a C18 column is recommended.

• Analytical Balance

• Vortex Mixer

• Centrifuge

• Syringe Filters (0.22 µm)

Experimental Protocols

Standard Solution Preparation

• N-Nitroso-Cinacalcet Stock Solution (10 µg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-cinacalcet reference standard and dissolve in 100.0 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with a 50:50 (v/v) mixture of methanol and water to concentrations ranging from 0.1 ng/mL to 10 ng/mL.

Sample Preparation (for Cinacalcet Tablets)

• Weigh and finely powder a representative number of cinacalcet tablets.

• Accurately weigh a portion of the powdered tablets equivalent to one maximum daily dose (e.g., 90 mg of cinacalcet) into a centrifuge tube.

• Add 10.0 mL of a 50:50 (v/v) mixture of methanol and water.

• Vortex for 10 minutes to ensure complete dissolution of the drug substance.

• Centrifuge the solution at 4000 rpm for 15 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

LC-MS/MS Method

Liquid Chromatography Conditions:

Parameter	Value
Column	PFP, 2.1 x 100 mm, 2.6 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	10 µL
Gradient Program	Time (min)
0.0
2.0
10.0
12.0
12.1
15.0

Mass Spectrometry Conditions (APCI Source):

Parameter	Value
Ionization Mode	Positive
APCI Corona Current	4.0 µA
Vaporizer Temperature	350 °C
Sheath Gas Flow	35 arbitrary units
Auxiliary Gas Flow	10 arbitrary units
Capillary Temperature	300 °C
Collision Gas	Argon

MRM Transitions for N-Nitroso-Cinacalcet:

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
N-Nitroso-Cinacalcet	387.2	155.1	357.2

Note: The observation of syn and anti isomers of N-nitroso-cinacalcet may result in two closely eluting peaks. Both peaks should be integrated for quantification.[3]

Data Presentation and System Suitability

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the method.

Parameter	Result	Acceptance Criteria
Linearity (r²)	> 0.995	≥ 0.99
Limit of Detection (LOD)	0.05 ng/mL	Reportable
Limit of Quantitation (LOQ)	0.15 ng/mL	S/N ratio ≥ 10
Accuracy (% Recovery)	90 - 110%	80 - 120%
Precision (%RSD)	< 15%	≤ 15%

System Suitability

Inject a working standard solution at a concentration near the limit of quantitation (e.g., 0.2 ng/mL) six times. The relative standard deviation (%RSD) of the peak areas should be ≤ 15%.

Visualization of Experimental Workflow

Caption: Experimental workflow for the limit test of N-nitroso-cinacalcet.

Signaling Pathway Diagram (Hypothetical Nitrosation)

Caption: Hypothetical nitrosation pathway of cinacalcet.

Conclusion

The described LC-MS/MS method provides a robust and sensitive approach for the limit test of N-nitroso-cinacalcet in cinacalcet drug products. The detailed protocol and performance characteristics outlined in this application note can be used by researchers and drug development professionals to ensure the safety and quality of cinacalcet-containing medicines, in compliance with global regulatory standards for nitrosamine impurities.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. agilent.com [agilent.com]
• 3. glsciences.com [glsciences.com]
• 4. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. fda.gov [fda.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. farmaciajournal.com [farmaciajournal.com]

Technical Notes & Optimization

Technical Support Center: N-Nitroso-Cinacalcet Analysis

This technical support guide provides troubleshooting strategies and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome the challenges associated with the LC-MS analysis of N-nitroso-cinacalcet, particularly its characteristic low response.

Frequently Asked Questions (FAQs)

Q1: Why is N-nitroso-cinacalcet analysis by LC-MS challenging, often resulting in a low response?

A1: The low LC-MS response of N-nitroso-cinacalcet is attributed to several structural and chemical properties. The presence of a trifluoromethyl group in its structure can lead to ion inhibition.[1] A primary challenge is ion suppression caused by the co-elution of the highly abundant cinacalcet active pharmaceutical ingredient (API) or other matrix components, which interfere with the ionization of the trace-level nitrosamine.[1][2] Furthermore, as a Nitrosamine Drug Substance Related Impurity (NDSRI), it can be susceptible to in-source fragmentation, where the molecule loses its nitroso group (a neutral loss of 30 Da) in the ion source, reducing the abundance of the target precursor ion available for detection.[3]

Q2: I observe two distinct peaks for my N-nitroso-cinacalcet standard, even though they have the same mass-to-charge ratio (m/z). Is my column failing?

A2: This is a known characteristic of N-nitroso-cinacalcet and is not necessarily indicative of a chromatographic issue. The molecule can exist as syn and anti rotational isomers due to the restricted rotation around the N-N bond. These isomers can be separated chromatographically, leading to the appearance of two peaks with the same m/z value.[1]

Q3: What is "in-source fragmentation" and how does it impact the analysis of N-nitroso-cinacalcet?

A3: In-source fragmentation is a phenomenon where the analyte fragments within the mass spectrometer's ion source before it reaches the mass analyzer.[3] For nitrosamines, this often involves the loss of the nitroso radical (-NO), corresponding to a mass loss of 30 Da.[3] This process reduces the population of the intended precursor ion (the protonated molecule, [M+H]+), leading to a lower signal intensity for the selected reaction monitoring (MRM) transition and compromising method sensitivity. Optimizing ion source settings, such as the declustering potential and temperature, is crucial to minimize this effect.[3]

Q4: Which ionization source, Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), is more suitable for N-nitroso-cinacalcet?

A4: Both ionization techniques can be employed, and the optimal choice may depend on the specific matrix and instrumentation. ESI is generally well-suited for complex nitrosamines like NDSRIs.[2] However, APCI can sometimes offer advantages for low-mass nitrosamines by reducing matrix effects, as it relies on gas-phase ionization.[2] It is recommended to evaluate both sources during method development to determine which provides the best sensitivity and selectivity for your specific application.

Troubleshooting Guide for Low Signal

Problem: The signal for N-nitroso-cinacalcet is weak, or the signal-to-noise (S/N) ratio is unacceptably low.

This guide provides a systematic approach to diagnosing and resolving low response issues.

Step 1: Optimize Chromatographic Separation

Q: How can I confirm if poor chromatography is the cause of my low signal?

A: The most common issue is ion suppression from the cinacalcet API. If the N-nitroso-cinacalcet peak elutes on the tail or shoulder of the much larger API peak, suppression is highly likely.

Solutions:

• Achieve Baseline Separation: The primary goal is to chromatographically separate the nitrosamine impurity from the API peak.[1][2]

• Employ a Divert Valve: Program a divert valve to send the high-concentration API peak to waste. This prevents the API from entering and contaminating the mass spectrometer source, which significantly reduces suppression and background noise.[2]

• Column Chemistry: While standard C18 columns can be effective, consider alternative selectivities like Biphenyl columns, which have shown good performance for separating nitrosamines.[4]

• Gradient Optimization: Develop a gradient elution method that provides sufficient retention and resolution for N-nitroso-cinacalcet away from the main API peak. A gradient using methanol-water with a buffer like ammonium formate has been shown to be effective for cinacalcet-related compounds.[5]

Step 2: Refine Mass Spectrometer and Ion Source Parameters

Q: My chromatography is optimized, but the signal remains low. What MS parameters should I adjust?

A: In-source fragmentation and suboptimal ionization are likely culprits. Fine-tuning the ion source parameters is critical for nitrosamine analysis.

Solutions:

• Minimize In-Source Fragmentation: Carefully optimize the declustering potential (DP) or fragmentor voltage. High values can cause the molecule to fragment in the source.[3] Systematically lower this voltage to see if the precursor ion signal improves.

• Optimize Source Temperature: The ion source temperature can influence fragmentation. While a higher temperature can improve desolvation, an excessively high temperature may promote thermal degradation or fragmentation of the analyte.[1][3] Test a range of temperatures to find the optimal balance.

• Adjust Gas Flows: Optimize gas settings like the curtain gas (CUR). Increasing the curtain gas pressure can effectively reduce background noise by preventing neutral contaminants from entering the mass spectrometer, thereby improving the S/N ratio.[6]

• Select Appropriate MRM Transitions: Ensure you are using the most sensitive and specific MRM transitions. If you have access to a reference standard, perform a product ion scan to identify the most abundant fragment ions.

Step 3: Enhance Sample Preparation and Cleanup

Q: Could my sample preparation method be contributing to the low response?

A: Yes, complex sample matrices introduce components that cause ion suppression. A cleaner sample will almost always result in a better response.

Solutions:

• Assess Matrix Effects: To determine if matrix effects are an issue, perform a post-column infusion experiment. A drop in the stable signal of an infused analyte upon injection of an extracted blank matrix indicates ion suppression at that retention time.

• Improve Sample Cleanup: If you are using a simple "dilute-and-shoot" or protein precipitation method, consider switching to a more rigorous technique like solid-phase extraction (SPE) or liquid-liquid extraction (LLE). These methods are more effective at removing interfering matrix components.[5][7]

• Use an Internal Standard: The use of a stable isotope-labeled internal standard is the gold standard for quantitative bioanalysis as it co-elutes and experiences similar matrix effects, thereby correcting for signal variability and improving accuracy.[8]

Data and Protocols

Quantitative Data Summary

Parameter	Value	Reference
Acceptable Intake (AI) Limit	400 ng/day	[1][9]
Example Concentration Limit	~1.0 ppm (for a 396.7 mg/day MDD)	[1]
N-nitroso-cinacalcet [M+H]⁺	m/z 387	[1]
Common Fragmentation	Loss of -NO group (30 Da)	[3]
Cinacalcet MRM Transition	m/z 358.1 → 155.1	[7]
Cinacalcet-d4 (IS) MRM Transition	m/z 362.3 → 155.0	[8]

Experimental Protocols

Protocol 1: Sample Preparation via Protein Precipitation (for Plasma Samples)

This protocol is a rapid method suitable for initial screening.

• Pipette 100 µL of the plasma sample into a microcentrifuge tube.

• If using an internal standard, add 20 µL of the working solution.

• Add 500 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture vigorously for 30 seconds.

• Centrifuge the sample at high speed (e.g., 20,000 x g) for 5 minutes to pellet the precipitated proteins.[5]

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Protocol 2: Suggested Starting LC-MS/MS Parameters

These are recommended starting points for method development and should be optimized for your specific instrumentation and application.

Parameter	Suggested Setting	Rationale
LC System
Column	C18 or Biphenyl (e.g., 2.1 x 100 mm, <3 µm)	Provides good retention and selectivity for nitrosamines.[4]
Mobile Phase A	Water with 0.1% Formic Acid	Acidified mobile phase promotes positive ionization.
Mobile Phase B	Methanol or Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 - 0.5 mL/min	Standard for analytical scale columns.
Gradient	Start at low %B, ramp to elute nitrosamine, then increase to wash column.	Critical for separating analyte from the API.
Column Temp	30 - 40 °C	For reproducible retention times.
Injection Vol.	5 - 10 µL
MS System
Ionization Mode	Positive Electrospray Ionization (ESI+)	Generally suitable for nitrogen-containing compounds.
Detection Mode	Multiple Reaction Monitoring (MRM)	Provides the highest sensitivity and selectivity for quantification.[2]
Ion Source Temp	400 - 500 °C (instrument dependent)	Optimize to balance desolvation and analyte stability.[10]
IonSpray Voltage	~5500 V (instrument dependent)	Optimize for stable spray and maximum signal.[10]
Curtain Gas (CUR)	30 - 40 psi (instrument dependent)	Higher values can reduce background noise.[6][10]
Declustering Potential (DP)	Low to moderate (e.g., 20-50 V)	CRITICAL: Start low and increase incrementally to avoid in-source fragmentation.
Collision Energy (CE)	Optimize for each MRM transition

Visualizations

Caption: Troubleshooting workflow for low LC-MS signal of N-nitroso-cinacalcet.

Caption: Impact of chromatographic separation on ion suppression.

References

• 1. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. waters.com [waters.com]
• 3. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. lcms.cz [lcms.cz]
• 5. Development and validation of an LC-MS/MS method by one-step precipitation for cinacalcet in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. veeprho.com [veeprho.com]
• 10. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]

minimizing ion suppression in N-nitroso-cinacalcet LC-MS analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression during the liquid chromatography-mass spectrometry (LC-MS) analysis of N-nitroso-cinacalcet.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the LC-MS analysis of N-nitroso-cinacalcet?

A1: The primary challenges in analyzing N-nitroso-cinacalcet by LC-MS include its potential for low MS response and significant ion suppression. The presence of a trifluoromethyl group in the molecule's structure may contribute to a reduced signal.[1] Additionally, like many nitrosamines, N-nitroso-cinacalcet can be present at very low levels in complex sample matrices, such as drug products, making sensitive and specific detection difficult. The active pharmaceutical ingredient (API), cinacalcet, can also be a source of ion suppression if not chromatographically separated from the nitrosamine impurity.[1] Furthermore, N-nitroso-cinacalcet may exist as a mixture of syn and anti isomers, which can result in the appearance of two distinct chromatographic peaks.[1]

Q2: What is ion suppression and how does it affect the analysis of N-nitroso-cinacalcet?

A2: Ion suppression is a type of matrix effect where components of the sample matrix, other than the analyte of interest, interfere with the ionization of the analyte in the mass spectrometer's ion source.[2][3] This interference leads to a decreased analyte signal, which can result in poor sensitivity, inaccuracy, and imprecision in quantitative analysis. For N-nitroso-cinacalcet, co-eluting excipients from a drug product formulation or high concentrations of the cinacalcet API can compete for ionization, suppressing the signal of the nitrosamine.[1]

Q3: Which ionization technique is recommended for N-nitroso-cinacalcet analysis?

A3: Atmospheric pressure chemical ionization (APCI) is often recommended for the analysis of nitrosamines, including N-nitroso-cinacalcet.[1] APCI is generally less susceptible to ion suppression from matrix components compared to electrospray ionization (ESI), which is particularly beneficial when analyzing trace levels of impurities in complex samples.

Q4: Why might I observe two peaks for N-nitroso-cinacalcet in my chromatogram?

A4: The observation of two peaks for N-nitroso-cinacalcet is likely due to the presence of syn and anti rotational isomers.[1] These isomers can have different physical properties and may be separated under certain chromatographic conditions. It is important to integrate both peaks for accurate quantification.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS analysis of N-nitroso-cinacalcet.

Problem	Potential Cause	Recommended Solution
Low or no signal for N-nitroso-cinacalcet	Ion Suppression: Co-eluting matrix components are interfering with ionization.	1. Optimize Sample Preparation: Switch to a more rigorous sample preparation technique like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) to remove interfering matrix components. 2. Improve Chromatographic Separation: Modify the gradient or change the column to better separate N-nitroso-cinacalcet from the matrix and the parent drug, cinacalcet. 3. Use APCI Source: If using ESI, switch to an APCI source, which is generally less prone to ion suppression for nitrosamines.[1] 4. Dilute the Sample: If the analyte concentration is sufficient, diluting the sample can reduce the concentration of interfering matrix components.
Suboptimal MS Parameters: Incorrect mass transitions or source settings.	1. Confirm MRM Transitions: The precursor ion for N-nitroso-cinacalcet is m/z 387.[1] Optimize the fragment ions and collision energies. 2. Optimize Source Parameters: Carefully optimize source temperature and gas flows, as N-nitroso-cinacalcet can be sensitive to these parameters.[1]
Poor Peak Shape (e.g., tailing, splitting)	Chromatographic Issues: Incompatible mobile phase, column degradation, or secondary interactions.	1. Check Mobile Phase pH: Ensure the mobile phase pH is appropriate for the analyte and column. 2. Use a New Column: The column may be degraded or contaminated. 3. Consider Isomers: The presence of two peaks due to syn/anti isomers might be mistaken for poor peak shape.[1] Ensure the chromatographic method is suitable for resolving or co-eluting these isomers as a single peak if desired.
Inconsistent or Irreproducible Results	Variable Matrix Effects: Differences in matrix composition between samples.	1. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS, such as N-Nitroso-Cinacalcet-d4, will co-elute with the analyte and experience similar ion suppression, allowing for accurate correction. 2. Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is representative of the samples to be analyzed. This was found to be necessary for accurate quantification of N-nitroso-cinacalcet.[1]
High Background Noise	Contaminated Solvents or System: Impurities in the mobile phase or a contaminated LC-MS system.	1. Use High-Purity Solvents: Ensure all solvents and reagents are LC-MS grade. 2. Clean the System: Perform a thorough cleaning of the LC system and the MS ion source.

Data Presentation

Comparison of Sample Preparation Techniques for Cinacalcet

Sample Preparation Technique	Principle	Typical Recovery (%) for Cinacalcet	Relative Matrix Effect	Advantages	Disadvantages
Protein Precipitation (PPT)	A solvent (e.g., acetonitrile) is added to precipitate proteins.	Not explicitly stated, but generally lower than LLE and SPE.	High	Simple, fast, and inexpensive.	Less effective at removing other matrix components like phospholipids, leading to significant ion suppression.[3]
Liquid-Liquid Extraction (LLE)	The analyte is partitioned between two immiscible liquid phases.	82.8 - 104.1	Medium	Provides cleaner extracts than PPT, good recovery.	More labor-intensive and uses larger volumes of organic solvents.
Solid-Phase Extraction (SPE)	The analyte is retained on a solid sorbent while interferences are washed away.	~51.7	Low	Provides the cleanest extracts, effectively removing salts and phospholipids, leading to minimal ion suppression.[2]	Can be more complex to develop and more expensive.

Data for Cinacalcet is adapted from literature on its bioanalysis and serves as an indicator for N-nitroso-cinacalcet.

Experimental Protocols

Recommended Starting Point for a Generic LC-MS/MS Method

This protocol provides a starting point for the development of a robust LC-MS/MS method for the analysis of N-nitroso-cinacalcet. Optimization will be required for specific sample matrices and instrumentation.

1. Sample Preparation (Solid-Phase Extraction - Recommended for Cleanest Extract)

• Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Dissolve the sample in an appropriate solvent and adjust the pH to be neutral or slightly acidic. Load the sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar impurities.

• Elution: Elute the N-nitroso-cinacalcet with a small volume of a stronger organic solvent, possibly with a small amount of a basic modifier (e.g., methanol with 2% ammonium hydroxide).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

2. LC-MS/MS Parameters

• LC System: UHPLC system

• Column: A C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is a good starting point.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile/methanol (e.g., 50:50 v/v)

• Gradient: A gradient from 5-95% B over several minutes should be optimized to separate N-nitroso-cinacalcet from cinacalcet and other matrix components.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 40 °C

• Injection Volume: 1 - 10 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: APCI, positive ion mode

• MRM Transitions (starting point):

  • Precursor Ion (Q1): m/z 387

  • Product Ions (Q3): Product ion scans should be performed to determine the optimal transitions.

• Source Parameters:

  • Temperature: Optimize in the range of 350-500 °C

  • Gas Flows (Nebulizer, Heater, Curtain): Optimize according to the instrument manufacturer's recommendations.

Visualizations

Caption: Troubleshooting workflow for diagnosing and resolving ion suppression.

Caption: Decision logic for selecting an appropriate sample preparation method.

References

• 1. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

troubleshooting poor peak shape for N-nitroso-cinacalcet

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering poor peak shape during the chromatographic analysis of N-nitroso-cinacalcet.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: Why am I observing a split peak, a shoulder, or two separate peaks for N-nitroso-cinacalcet?

This is a common observation for many N-nitrosamines and is often not an indication of a chromatographic problem but a chemical phenomenon.

• Possible Cause: Rotational Isomers (Conformers) N-nitroso-cinacalcet, like other nitrosamines, can exist as syn and anti rotational isomers due to the restricted rotation around the N-N bond, which has partial double-bond character.[1][2] These isomers can be separated under certain chromatographic conditions, leading to the appearance of two distinct peaks or a shoulder.[2][3] The rate of interconversion between these isomers is influenced by temperature and the pH of the mobile phase.[4]

• Troubleshooting & Solutions:

  • Temperature Adjustment: Increasing the column temperature (e.g., to 30-40 °C) can sometimes increase the rate of interconversion between the isomers, causing the two peaks to coalesce into a single, sharper peak.[4][5]

  • Quantitation: When two peaks are present and confirmed to be isomers, the area of both peaks should be summed for accurate quantitation.[1]

  • Confirmation: To confirm if the two peaks are indeed isomers, collect the fractions for each peak and reinject them. If they are interconverting isomers, each fraction will again show two peaks upon reinjection.

• Other Potential Causes:

  • Partially Blocked Inlet Frit: Debris from your sample or system can block the column inlet frit, distorting the sample flow and causing split peaks that would typically affect all peaks in the chromatogram.[5] If this is suspected, reversing and flushing the column (if the manufacturer allows) may resolve the issue. If not, the frit or the entire column may need replacement.[5]

Q2: My N-nitroso-cinacalcet peak is tailing significantly. What are the likely causes and solutions?

Peak tailing is a common issue in reversed-phase HPLC and can compromise resolution and integration accuracy.[6]

• Possible Cause 1: Secondary Silanol Interactions N-nitroso-cinacalcet, having a basic amine functional group, can interact with acidic residual silanol groups (-Si-OH) on the surface of silica-based columns.[5][6] This secondary interaction mechanism leads to a portion of the analyte molecules being retained longer, resulting in a tailing peak.[5]

• Solutions:

  • Adjust Mobile Phase pH: Lowering the mobile phase pH (e.g., to between 2 and 4) can suppress the ionization of silanol groups, minimizing these secondary interactions.[5] The use of a buffer is crucial to maintain a consistent pH.[7]

  • Use an End-Capped Column: Modern, high-purity silica columns are often "end-capped," where the residual silanol groups are chemically deactivated. Using such a column can significantly reduce tailing for basic compounds.[5][8]

  • Increase Buffer Concentration: A higher buffer concentration can sometimes help to mask the residual silanol sites and improve peak shape.[6]

• Possible Cause 2: Column Overload Injecting a sample that is too concentrated can saturate the stationary phase, leading to peak tailing or fronting.[5][9]

• Solution:

  • Dilute your sample and reinject it. If the peak shape improves and becomes more symmetrical upon dilution, the original injection was likely overloaded.[5]

Q3: I'm observing peak fronting for N-nitroso-cinacalcet. What could be the issue?

Peak fronting, where the front of the peak is less steep than the back, is less common than tailing but can still occur.

• Possible Cause: Sample Solvent Incompatibility If your sample is dissolved in a solvent that is significantly stronger (has a higher elution strength) than your mobile phase, it can cause the analyte band to spread and move too quickly at the beginning of its injection, leading to a fronting peak.[5]

• Solution:

  • Whenever possible, prepare your sample in the initial mobile phase or a solvent that is weaker than or matches the mobile phase composition.[5]

Q4: Why is the LC-MS response for N-nitroso-cinacalcet very low?

Low sensitivity can be a challenge, particularly when trying to reach low detection limits.

• Possible Cause 1: Ion Suppression The presence of the trifluoromethyl group in the N-nitroso-cinacalcet structure can lead to a low LC-MS response.[10] Furthermore, co-elution with the high-concentration cinacalcet API can cause significant ion suppression, where the ionization of the target analyte is hindered by the presence of other compounds.[10]

• Solutions:

  • Optimize Chromatographic Separation: Develop a method that ensures baseline separation between N-nitroso-cinacalcet and the cinacalcet API.[10]

  • Optimize MS Source Parameters: The choice of ionization source is critical. Atmospheric Pressure Chemical Ionization (APCI) can provide better sensitivity for some nitrosamines compared to Electrospray Ionization (ESI).[5][10] Meticulous optimization of source parameters like temperature is also crucial.[10]

  • Use a Matrix-Matched Calibration: To account for matrix effects, prepare your calibration standards in a blank matrix that is free of the analyte.[10]

Data Presentation

The following table summarizes typical starting parameters for an LC-MS/MS method for N-nitroso-cinacalcet analysis. These parameters should be optimized for your specific instrumentation and requirements.

Parameter	Recommended Value/Type	Rationale for N-Nitroso-Cinacalcet
Column	C18, End-capped (e.g., 100 x 2.1 mm, 1.8 µm)	Provides good retention for moderately polar compounds; end-capping minimizes peak tailing from silanol interactions.[5]
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier helps to protonate the analyte and suppress silanol ionization, improving peak shape.[5]
Mobile Phase B	0.1% Formic Acid in Acetonitrile or Methanol	Acetonitrile often provides better peak shape and lower backpressure.
Flow Rate	0.3 - 0.5 mL/min	Appropriate for a 2.1 mm ID column to ensure optimal efficiency.[5]
Column Temperature	30 - 40 °C	Can improve peak shape by enhancing the kinetics of isomer interconversion and reducing mobile phase viscosity.[4][5]
Injection Volume	1 - 10 µL	Keep as low as possible to prevent column overload and peak distortion.[5]
Sample Diluent	Mobile Phase A / Water:Acetonitrile (e.g., 90:10)	Ensures compatibility with the initial mobile phase to prevent peak distortion.[5]
Ionization Source	APCI or ESI	APCI may offer improved sensitivity for certain nitrosamines.[10]
Detection Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity for quantitation.[10]

Experimental Protocols

Protocol: HPLC Method for N-Nitroso-Cinacalcet

This protocol provides a general methodology for the analysis of N-nitroso-cinacalcet. It should be adapted and validated for your specific application.

• Preparation of Mobile Phases:

  • Mobile Phase A: Add 1.0 mL of formic acid to 1000 mL of HPLC-grade water. Degas the solution.

  • Mobile Phase B: Add 1.0 mL of formic acid to 1000 mL of HPLC-grade acetonitrile. Degas the solution.

• Preparation of Standard Solution:

  • Accurately weigh a suitable amount of N-nitroso-cinacalcet reference standard.

  • Dissolve and dilute in the sample diluent (e.g., 90:10 Water:Acetonitrile) to achieve the desired concentration (e.g., 1.0 ppm).

• Chromatographic Conditions:

  • Column: C18, 100 x 2.1 mm, 1.8 µm

  • Column Temperature: 40 °C

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Gradient Program:

    • 0.0 min: 20% B

    • 10.0 min: 80% B

    • 12.0 min: 80% B

    • 12.1 min: 20% B

    • 15.0 min: 20% B (Re-equilibration)

• MS/MS Detector Settings:

  • Ionization Source: APCI, Positive Ion Mode

  • MRM Transition: Monitor the appropriate precursor and product ions for N-nitroso-cinacalcet (these should be determined by infusing a standard solution).

  • Optimize source-dependent parameters (e.g., gas flows, temperatures, voltages) according to the instrument manufacturer's guidelines.

• Analysis:

  • Inject a blank (sample diluent) to ensure no system contamination.

  • Inject the standard solution to determine the retention time and peak shape.

  • Inject the sample solution.

  • Integrate the peak(s) corresponding to N-nitroso-cinacalcet. If two isomer peaks are present, sum their areas.

Visualizations

The following diagrams illustrate key concepts and workflows for troubleshooting poor peak shape.

Caption: Troubleshooting workflow for poor peak shape.

Caption: Key factors influencing peak shape.

References

• 1. theanalyticalscientist.com [theanalyticalscientist.com]
• 2. qcsrm.com [qcsrm.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. hplc.eu [hplc.eu]
• 8. agilent.com [agilent.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Technical Support Center: Analysis of N-Nitroso-Cinacalcet by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of mass spectrometry source parameters for the analysis of N-nitroso-cinacalcet. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended ionization technique for N-nitroso-cinacalcet analysis?

A1: Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode is generally recommended for the analysis of N-nitrosamines, including N-nitroso-cinacalcet.[1][2] APCI is often preferred over Electrospray Ionization (ESI) for these compounds as it can provide better sensitivity and is less susceptible to matrix effects, which can be a significant issue in this analysis.[1][3]

Q2: Why am I observing low sensitivity for N-nitroso-cinacalcet?

A2: Low sensitivity for N-nitroso-cinacalcet can be attributed to several factors. The presence of a trifluoromethyl group in its structure can inherently lead to a poor response in LC-MS analysis.[1] Additionally, ion suppression caused by the co-eluting parent drug, cinacalcet, is a major concern and can significantly reduce the signal intensity of the N-nitroso impurity.[1] Careful optimization of chromatographic separation to resolve N-nitroso-cinacalcet from cinacalcet is crucial.

Q3: I am seeing two chromatographic peaks for a single N-nitroso-cinacalcet standard. Is this expected?

A3: Yes, the observation of two peaks for N-nitroso-cinacalcet is possible and has been reported.[1] This phenomenon is likely due to the presence of syn and anti rotational isomers of the nitroso group, which can interconvert but may be separated under certain chromatographic conditions.[1]

Q4: What are the expected precursor and product ions for N-nitroso-cinacalcet in MS/MS analysis?

A4: For N-nitroso-cinacalcet (Molecular Weight: 386.4 g/mol ), the protonated molecule [M+H]+ would be approximately m/z 387.4.[1] A common fragmentation pathway for N-nitrosamines is the neutral loss of the NO group (30 Da).[4][5][6] Therefore, a primary product ion would be expected around m/z 357.4. To confirm the optimal transitions, it is recommended to perform a product ion scan on the N-nitroso-cinacalcet standard.

Troubleshooting Guide

This guide addresses common issues encountered during the mass spectrometric analysis of N-nitroso-cinacalcet.

Issue	Potential Cause	Recommended Action
Low Signal Intensity / Poor Sensitivity	Ion suppression from co-eluting cinacalcet API.[1]	Optimize the chromatographic method to achieve baseline separation between N-nitroso-cinacalcet and cinacalcet. Consider using a longer column, a different stationary phase, or modifying the gradient elution profile.
Suboptimal ionization source parameters.	Systematically optimize APCI source parameters, including nebulizer gas flow, drying gas temperature and flow, and corona discharge current.[3][7] Temperature is a critical parameter for nitrosamine analysis.[1]
Inefficient ionization due to the trifluoromethyl group.[1]	Ensure the APCI source is properly tuned and calibrated. Experiment with different mobile phase additives to enhance ionization, although APCI is generally less affected by additives than ESI.
Poor Peak Shape	Presence of syn/anti isomers.[1]	This may be an inherent characteristic of the analyte. Adjusting the column temperature may help to coalesce the peaks or improve their shape.
Inappropriate mobile phase composition.	Ensure the mobile phase is compatible with APCI and provides good peak shape for nitrosamines. A typical mobile phase consists of a mixture of water and an organic solvent like methanol or acetonitrile with a small amount of formic acid.
High Background Noise	Contaminated solvents or instrument components.	Use high-purity, LC-MS grade solvents and additives.[8] Regularly clean the ion source and transfer optics according to the manufacturer's recommendations.
Low mass-to-charge ratio (m/z) transitions are prone to higher noise.[2]	Optimize collision energy and other MS/MS parameters to maximize the signal-to-noise ratio for the specific MRM transitions.
Inconsistent Results / Poor Reproducibility	Fluctuations in source temperature.	Ensure the source temperature is stable and has reached equilibrium before starting the analytical run. Temperature is a critical parameter for nitrosamine analysis.[1]
Unstable spray in the ion source.	Check for blockages in the sample capillary and ensure a consistent flow of nebulizing gas.
Matrix effects from the sample.[9][10]	Employ robust sample preparation techniques to minimize matrix components. Consider using a matrix-matched calibration curve or a stable isotope-labeled internal standard for quantification.[1]

Experimental Protocols

Protocol 1: Optimization of APCI Source Parameters

This protocol outlines a systematic approach to optimizing key APCI source parameters for N-nitroso-cinacalcet analysis.

• Preparation:

  • Prepare a standard solution of N-nitroso-cinacalcet in a suitable solvent (e.g., methanol or acetonitrile) at a concentration that provides a stable and moderate signal.

  • Set up an infusion of the standard solution into the mass spectrometer using a syringe pump at a constant flow rate (e.g., 10 µL/min).

• Parameter Optimization (perform sequentially):

  • Drying Gas Temperature: While monitoring the signal intensity of the precursor ion (e.g., m/z 387.4), vary the drying gas temperature in increments (e.g., 25 °C) within the instrument's range (e.g., 250-400 °C). Record the temperature that yields the maximum signal intensity.

  • Drying Gas Flow: At the optimized temperature, adjust the drying gas flow rate in increments (e.g., 2 L/min) and record the flow rate that provides the highest signal.

  • Nebulizer Gas Pressure/Flow: Vary the nebulizer gas pressure or flow rate and identify the setting that maximizes the signal intensity.

  • Corona Discharge Current: Adjust the corona discharge current (typically in the range of 1-5 µA) and select the value that gives the best signal-to-noise ratio.

  • Capillary Voltage (if applicable in APCI source): Optimize the capillary voltage for maximum signal intensity.

• Verification:

  • Once all parameters are individually optimized, perform a final check by making small adjustments to each parameter around its optimal set point to ensure the best overall performance.

Protocol 2: Evaluation of Ion Suppression

This protocol helps to determine if the cinacalcet API is causing ion suppression of the N-nitroso-cinacalcet signal.

• Preparation:

  • Prepare a standard solution of N-nitroso-cinacalcet.

  • Prepare a solution of the cinacalcet API at a concentration representative of what would be found in a sample.

  • Prepare a mixed solution containing both N-nitroso-cinacalcet and cinacalcet at the same concentrations as the individual solutions.

• Analysis:

  • Inject the N-nitroso-cinacalcet standard solution and record the peak area.

  • Inject the mixed solution of N-nitroso-cinacalcet and cinacalcet and record the peak area of N-nitroso-cinacalcet.

• Interpretation:

  • Compare the peak area of N-nitroso-cinacalcet in the presence and absence of cinacalcet. A significant decrease in the peak area in the mixed solution indicates ion suppression.

Quantitative Data Summary

The following table provides a range of typical APCI source parameters for the analysis of N-nitrosamines. These are starting points and should be optimized for your specific instrument and method for N-nitroso-cinacalcet.

Parameter	Typical Range for Nitrosamine Analysis	Reference
Ionization Mode	APCI Positive	[1][2][3]
Drying Gas Temperature	300 - 400 °C	[3][7]
Drying Gas Flow	5 - 15 L/min	[11]
Nebulizer Gas Pressure	20 - 60 psi	[7]
Corona Discharge Current	1 - 5 µA	[3]
Capillary Voltage	3000 - 5500 V	[7][12]

Visualizations

Caption: A troubleshooting workflow for addressing low sensitivity issues.

Caption: A general workflow for method development and optimization.

References

• 1. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. mac-mod.com [mac-mod.com]
• 3. Green and sustainable LC-APCI-MS/MS method for simultaneous quantification of genotoxic nitrosamines in antidiabetic medication: sitagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Development and validation of an LC-MS/MS method by one-step precipitation for cinacalcet in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

improving detection limits for trace-level N-nitroso-cinacalcet

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the detection limits for trace-level N-nitroso-cinacalcet.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of N-nitroso-cinacalcet, providing potential causes and recommended solutions in a question-and-answer format.

Issue 1: Low or No Signal for N-Nitroso-Cinacalcet

• Question: We are not observing a sufficient signal for N-nitroso-cinacalcet using LC-MS/MS. What are the potential causes and how can we improve the signal intensity?

• Answer: A low or absent signal for N-nitroso-cinacalcet can stem from several factors, particularly related to its chemical structure and the analytical instrumentation. The presence of a trifluoromethyl group in the cinacalcet structure can lead to low LC-MS response, potentially due to ion inhibition.[1]

  Potential Causes & Solutions:

  Potential Cause	Recommended Solution
  Ion Suppression from Matrix or API: The cinacalcet active pharmaceutical ingredient (API) or other matrix components can co-elute and suppress the ionization of the target nitrosamine.[1]	1. Improve Chromatographic Separation: Optimize the LC method to ensure the N-nitroso-cinacalcet peak is well-separated from the cinacalcet peak and other matrix components.[1] 2. Sample Dilution: While it may seem counterintuitive, diluting the sample can sometimes reduce matrix effects and improve the signal-to-noise ratio. 3. Use a Matrix Quantification Method: Prepare calibration standards in a matrix that is representative of the sample to compensate for any matrix effects.[1]
  Suboptimal Ionization Source: The choice of ionization source and its parameters are critical.	1. Consider Atmospheric Pressure Chemical Ionization (APCI): APCI has been recommended as a suitable ionization source for N-nitroso compounds and may provide a better response for N-nitroso-cinacalcet compared to Electrospray Ionization (ESI).[1] 2. Optimize Source Parameters: Carefully optimize the ion source temperature, as this can be a crucial parameter for this molecule.[1]
  Inefficient Fragmentation (in MS/MS): The collision energy and other MS/MS parameters may not be optimized for the specific precursor-to-product ion transition of N-nitroso-cinacalcet.	1. Optimize Collision Energy (CE) and Collision Cell Exit Potential (CXP): These are critical compound-dependent parameters that need to be fine-tuned to achieve the best fragmentation and signal intensity.[2] 2. Confirm MRM Transitions: If a standard is available, perform a product ion scan to confirm the most abundant and stable product ions for Multiple Reaction Monitoring (MRM) analysis.[1]
  Poor Sample Preparation: The extraction and clean-up process may not be efficient, leading to loss of the analyte.	Review and optimize the sample preparation procedure to ensure efficient extraction and minimal loss of N-nitroso-cinacalcet.[3]

Issue 2: Poor Peak Shape or Multiple Peaks

• Question: Our chromatogram shows tailing peaks or two distinct peaks for N-nitroso-cinacalcet. Is this expected, and how should we handle it?

• Answer: The observation of two peaks for N-nitroso-cinacalcet is a known phenomenon. N-nitroso-cinacalcet can exist as syn and anti isomers, which can result in two chromatographic peaks.[1] One user in a forum reported observing two peaks in an 80:20 ratio, both with the same mass-to-charge ratio (m/z) of 387.[1]

  Potential Causes & Solutions:

  Potential Cause	Recommended Solution
  Presence of Syn and Anti Isomers: N-nitrosamines can exist as rotational isomers (syn/anti) around the N-N bond, which can be separated under certain chromatographic conditions.[1]	1. Integrate Both Peaks: For quantification, the sum of the areas of both isomer peaks should be used. 2. Chromatographic Optimization: Adjusting the column temperature or mobile phase composition might help to either merge the two peaks into one or improve their separation for more accurate integration.
  Secondary Interactions with the Column: The analyte may be interacting with active sites on the stationary phase, leading to peak tailing.	1. Use a High-Quality, End-Capped Column: Select a column known for good peak shape with basic compounds. 2. Mobile Phase Additives: The addition of a small amount of a competing base, like triethylamine, or using a buffer can help to improve peak shape.

Issue 3: High Background Noise or Interferences

• Question: We are struggling to achieve the required detection limits due to high background noise in our chromatograms. What are the common sources of noise and how can we reduce them?

• Answer: High background noise can significantly impact the limit of detection (LOD) and limit of quantification (LOQ). The sources can be from the sample matrix, the LC-MS system itself, or the laboratory environment.

  Potential Causes & Solutions:

  Potential Cause	Recommended Solution
  Matrix Interferences: The sample matrix can contain numerous compounds that contribute to the chemical noise.[4]	1. Improve Sample Clean-up: Incorporate a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step to remove interfering components. 2. Enhance Chromatographic Selectivity: Use a high-resolution column and optimize the gradient to separate the analyte from background interferences.
  LC System Noise: Fluctuations in pump pressure and baseline drift can increase noise.	1. Use a Pulse Damper: This is crucial for trace analysis to minimize noise from pump pulsations.[4] 2. Ensure Proper Mobile Phase Degassing: Dissolved gases in the mobile phase can cause baseline instability.
  MS System Noise: The quality of the nitrogen gas and instrument settings can affect background noise.	1. Optimize Curtain Gas (CUR): Increasing the curtain gas pressure can reduce background noise and improve the signal-to-noise ratio. A 50% reduction in background for some nitrosamines has been observed by increasing the CUR from 40 to 55 psi.[2] 2. Use High-Purity Nitrogen: The gas supply to the mass spectrometer can be a source of contamination. Using high-purity nitrogen generators can significantly reduce background noise.[2]

Frequently Asked Questions (FAQs)

Q1: What is the acceptable intake (AI) limit for N-nitroso-cinacalcet?

A1: The U.S. FDA's current acceptable intake (AI) limit for N-nitroso-cinacalcet is 400 ng/day.[5] For a maximum daily dose (MDD) of 396.7 mg/day, this AI limit corresponds to a required detection limit of approximately 1.0 ppm.[1]

Q2: What analytical technique is most suitable for detecting trace levels of N-nitroso-cinacalcet?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most recommended technique for the sensitive and selective detection of N-nitroso-cinacalcet at trace levels.[1][6] High-performance liquid chromatography with UV detection (HPLC-UV) is generally not suitable due to low sensitivity and potential interference from impurities.[1][7]

Q3: Are there commercially available reference standards for N-nitroso-cinacalcet?

A3: Yes, reference standards for N-nitroso-cinacalcet and its deuterated internal standard (N-Nitroso-Cinacalcet-D4) are available from various suppliers.[5][8] These are essential for method development, validation, and accurate quantification.[5]

Q4: Can N-nitroso-cinacalcet form during the manufacturing or storage of the drug product?

A4: Yes, N-nitroso-drug substance related impurities (NDSRIs) like N-nitroso-cinacalcet can form during the manufacturing process or during storage if a nitrosating agent (like nitrite impurities in excipients) reacts with the secondary amine functionality of the cinacalcet molecule.[3][9]

Quantitative Data Summary

The following table summarizes the reported limits for N-nitroso-cinacalcet analysis.

Parameter	Value	Reference
Acceptable Intake (AI) Limit	400 ng/day	[5]
Required Limit (based on MDD of 396.7 mg/day)	~1.0 ppm	[1]
Achieved Limit of Detection (LOD)	< 0.1 ppm	[1]

Experimental Protocols

Protocol 1: Sample Preparation for Cinacalcet Drug Product

This protocol provides a general guideline for sample preparation. Optimization may be required based on the specific formulation.

• Weighing and Dissolution: Accurately weigh a portion of the powdered tablets equivalent to a specific amount of cinacalcet API.

• Extraction: Add a suitable solvent (e.g., a mixture of methanol and water) to the sample.

• Sonication/Vortexing: Sonicate or vortex the sample for a sufficient time to ensure complete dissolution of the drug and extraction of the nitrosamine.

• Centrifugation: Centrifuge the sample to pellet the insoluble excipients.

• Filtration: Filter the supernatant through a 0.22 µm filter to remove any remaining particulate matter before injection into the LC-MS/MS system.

Protocol 2: LC-MS/MS Method for N-Nitroso-Cinacalcet Analysis

This is a starting point for method development. The specific column, mobile phases, and MS parameters should be optimized.

• Liquid Chromatography:

  • Column: A high-resolution C18 column (e.g., 1.8 µm particle size) is recommended.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

  • Gradient: A gradient elution should be developed to separate N-nitroso-cinacalcet from the cinacalcet API and other potential interferences.

  • Flow Rate: Typically 0.3-0.5 mL/min.

  • Column Temperature: 40 °C (can be optimized).

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI). APCI is recommended to be evaluated.[1]

  • Polarity: Positive ion mode.

  • MRM Transitions:

    • N-nitroso-cinacalcet: Precursor ion (m/z) ~387 -> Product ion (to be determined by infusion of a standard).

    • Internal Standard (N-Nitroso-Cinacalcet-D4): To be determined.

  • Key Parameters for Optimization: Source temperature, curtain gas, collision energy, and declustering potential.[1][2]

Visualizations

Caption: General experimental workflow for N-nitroso-cinacalcet analysis.

Caption: Troubleshooting logic for low signal intensity issues.

References

• 1. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. How to improve my detection limit? - Antec Scientific [antecscientific.com]
• 5. veeprho.com [veeprho.com]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pmda.go.jp [pmda.go.jp]
• 8. N-Nitroso Cinacalcet D4 | LGC Standards [lgcstandards.com]
• 9. resolvemass.ca [resolvemass.ca]

Technical Support Center: Addressing Matrix Effects in N-nitroso-cinacalcet Quantification

Welcome to the technical support center for the analysis of N-nitroso-cinacalcet. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to matrix effects in the quantification of this specific nitrosamine impurity.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for N-nitroso-cinacalcet analysis?

A1: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting substances from the sample matrix. In the quantification of N-nitroso-cinacalcet, components from the drug product formulation (excipients and the cinacalcet active pharmaceutical ingredient, API) can interfere with the ionization of the target analyte in the mass spectrometer's ion source.[1] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate quantification. Given the low acceptable intake limits for nitrosamine impurities, accurate measurement is critical for patient safety. The presence of a trifluoromethyl group in the N-nitroso-cinacalcet structure may also contribute to ion suppression.[1]

Q2: I am observing significant signal suppression for N-nitroso-cinacalcet in my drug product samples compared to the standard in a clean solvent. What could be the cause?

A2: Significant signal suppression is a strong indicator of matrix effects. The cinacalcet API itself, often present at high concentrations, can be a primary cause of this suppression.[1] Common excipients in cinacalcet tablets, such as povidone, crospovidone, lactose monohydrate, and microcrystalline cellulose, can also contribute to the matrix effect.

Q3: My chromatogram for N-nitroso-cinacalcet shows two peaks. Is this expected?

A3: Yes, it is common to observe two distinct peaks for N-nitroso-cinacalcet. This phenomenon is attributed to the presence of syn and anti rotamers, which are isomers that can interconvert but may be stable enough to be separated chromatographically.[1] For accurate quantification, the areas of both peaks should be summed.

Q4: What is the recommended analytical technique for quantifying N-nitroso-cinacalcet?

A4: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique due to its high sensitivity and selectivity.[1] Operating in Multiple Reaction Monitoring (MRM) mode allows for the specific detection of N-nitroso-cinacalcet even in complex matrices. Some analysts suggest that Atmospheric Pressure Chemical Ionization (APCI) may be a suitable alternative to Electrospray Ionization (ESI) to potentially reduce matrix effects.[1]

Troubleshooting Guide

Issue 1: Poor Recovery and Inconsistent Results

Root Cause: Inefficient sample extraction or significant matrix effects.

Troubleshooting Steps:

• Optimize Sample Preparation: The initial "dilute-and-shoot" approach may not be sufficient for complex matrices. Consider more rigorous sample cleanup techniques.

  • Liquid-Liquid Extraction (LLE): This can be effective in separating the analyte from matrix components based on their differential solubility in immiscible liquids.

  • Solid-Phase Extraction (SPE): SPE can provide a more thorough cleanup by retaining the analyte on a solid sorbent while matrix components are washed away.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): An SIL-IS (e.g., N-nitroso-cinacalcet-d4) is the most effective way to compensate for matrix effects and variability in sample preparation. Since the SIL-IS has nearly identical physicochemical properties to the analyte, it will be affected by the matrix in the same way, allowing for accurate correction.

• Matrix-Matched Calibrants: If an SIL-IS is not available, preparing calibration standards in a blank matrix (a placebo of the drug product) can help to compensate for matrix effects.

Issue 2: Low Signal Intensity and Poor Sensitivity

Root Cause: Ion suppression from the drug matrix or suboptimal LC-MS/MS parameters.

Troubleshooting Steps:

• Chromatographic Separation: Ensure that N-nitroso-cinacalcet is chromatographically resolved from the cinacalcet API and other major matrix components. A longer column or a different stationary phase (e.g., pentafluorophenyl - PFP) might improve separation.

• Optimize MS Parameters:

  • Ionization Source: If using ESI, experiment with both positive and negative ion modes. Consider trying an APCI source, which can be less susceptible to matrix effects for certain compounds.[1]

  • MRM Transitions: Optimize the precursor and product ion masses and collision energies for N-nitroso-cinacalcet to ensure maximum signal intensity.

Experimental Protocols

Protocol 1: Generic Sample Preparation for LC-MS/MS Analysis

This protocol provides a general starting point for sample preparation. Optimization will be required based on the specific formulation.

• Sample Weighing and Dissolution:

  • Accurately weigh a portion of powdered tablets equivalent to a specific amount of cinacalcet.

  • Add a dissolution solvent (e.g., a mixture of methanol and water).

  • Spike with the internal standard solution.

• Extraction:

  • Vortex the sample to ensure thorough mixing.

  • Sonicate for a defined period (e.g., 20 minutes) to facilitate extraction.

• Clarification:

  • Centrifuge the sample to pelletize insoluble excipients.

  • Filter the supernatant through a 0.22 µm filter before injection into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) - General Approach

This is a generic SPE protocol that should be optimized for N-nitroso-cinacalcet. The choice of sorbent (e.g., C18, mixed-mode cation exchange) will be critical.

• Sample Pre-treatment: Prepare the sample extract as described in Protocol 1. The final solution may need to be diluted with an aqueous buffer to ensure proper loading onto the SPE cartridge.

• SPE Cartridge Conditioning: Condition the cartridge with methanol followed by water or an appropriate buffer.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interfering matrix components.

• Elution: Elute the N-nitroso-cinacalcet with a stronger solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

Quantitative Data

The following table summarizes hypothetical data from a method development study comparing different sample preparation techniques. Note: This data is illustrative and will vary depending on the specific experimental conditions.

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	RSD (%) (n=6)
Dilute-and-Shoot	95 - 105	45 (Suppression)	< 15
Liquid-Liquid Extraction	70 - 85	80 (Suppression)	< 10
Solid-Phase Extraction (C18)	85 - 95	95 (Minimal Effect)	< 5
SIL-IS with Dilute-and-Shoot	98 - 102	Compensated	< 5

Visualizations

Caption: A typical experimental workflow for the quantification of N-nitroso-cinacalcet in a drug product.

Caption: A logical diagram for troubleshooting inaccurate N-nitroso-cinacalcet quantification.

References

• 1. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Technical Support Center: Method Refinement for Robust N-Nitroso-Cinacalcet Analysis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the robust analysis of N-nitroso-cinacalcet.

Troubleshooting Guides and FAQs

This section addresses specific issues that may be encountered during the analysis of N-nitroso-cinacalcet and other cinacalcet impurities.

Q1: We are observing very low sensitivity for N-nitroso-cinacalcet using our LC-MS method. What are the potential causes and solutions?

A1: Low sensitivity for N-nitroso-cinacalcet, particularly due to the presence of a trifluoromethyl group in its structure, can be a significant challenge.[1] This can lead to ion inhibition in the mass spectrometer.[1]

Troubleshooting Steps:

• Optimize MS Source Parameters: The molecule is sensitive to source parameters, making temperature selection crucial.[1] Experiment with different source temperatures to find the optimal setting for ionization.

• Chromatographic Separation: Ensure effective chromatographic separation of N-nitroso-cinacalcet from the active pharmaceutical ingredient (API), cinacalcet, as the API can cause ion suppression.[1]

• Alternative Ionization Source: Consider using an Atmospheric Pressure Chemical Ionization (APCI) source, which can be more effective for certain compounds that do not ionize well with Electrospray Ionization (ESI).[1]

• Detection Mode: Employ Multiple Reaction Monitoring (MRM) mode on a triple quadrupole mass spectrometer (LC-MS/MS) for enhanced sensitivity and specificity.[1] If a standard is available, you can perform a product ion scan to determine the optimal transitions.[1]

• Matrix Quantification: In cases of significant matrix effects, a matrix-matched calibration curve may be necessary to achieve accurate quantification.[1]

Q2: Our analysis of N-nitroso-cinacalcet shows two distinct peaks. Is this expected, and what is the cause?

A2: Yes, observing two peaks for N-nitroso-cinacalcet is a known phenomenon.[1] This is because N-nitroso-cinacalcet can exist as a mixture of syn and anti isomers.[1] These isomers can be chromatographically separated, resulting in two peaks that share the same mass-to-charge ratio (m/z) of 387.[1] One of the peaks may also correspond to the N-nitroso S-isomer.[1]

Q3: We are using an HPLC-UV method for N-nitroso-cinacalcet analysis and are experiencing interference from other impurities. How can we improve the specificity?

A3: HPLC-UV methods can lack the specificity required for quantifying trace-level impurities like N-nitroso-cinacalcet, especially in a complex matrix.[1] For reliable quantification at low levels, LC-MS/MS is the recommended technique.[1]

Troubleshooting Steps for HPLC-UV:

• Method Optimization: Adjusting the mobile phase composition, gradient profile, and column chemistry may help to resolve the N-nitroso-cinacalcet peak from interfering impurities.

• Wavelength Selection: Ensure the detection wavelength is optimal for N-nitroso-cinacalcet while minimizing the response of interfering compounds.

• Consider LC-MS/MS: For regulatory compliance and accurate quantification at the required low limits (e.g., 1.0 ppm), transitioning to an LC-MS/MS method is strongly advised.[1] High-resolution mass spectrometry (HRMS) or a triple quadrupole (QQQ) instrument can be used for both the API and the final product.[1]

Q4: We are observing significant peak tailing for the cinacalcet peak in our HPLC analysis. What are the likely causes and how can we resolve this?

A4: Peak tailing for basic compounds like cinacalcet is often due to secondary interactions with acidic residual silanol groups on the silica-based column packing material.[2]

Troubleshooting Steps:

• Adjust Mobile Phase pH: Lowering the mobile phase pH to around 3.0 can help suppress the ionization of silanol groups, minimizing these secondary interactions.[2]

• Increase Buffer Concentration: A higher buffer concentration can help mask the residual silanol groups and improve peak shape.[2]

• Use a Phenyl Column: A Purospher® STAR Phenyl column has been shown to be effective in improving the peak shape for cinacalcet and its impurities.[2]

• Increase Column Temperature: Raising the column temperature, for example to 60°C, can sometimes improve peak symmetry.[2]

Data Presentation

Table 1: Performance Characteristics of an RP-UPLC Method for Cinacalcet and its Impurities [3]

Parameter	RNEA	Regioisomer	Diastereomer Isomer-1	Diastereomer Isomer-2	Cinacalcet (CH)
LOD (µg/mL)	0.11	0.22	0.47	0.45	0.22
LOQ (µg/mL)	0.11	0.22	0.47	0.45	0.22
Linearity Range (µg/mL)	LOQ - 1.7	LOQ - 1.7	LOQ - 1.7	LOQ - 1.7	LOQ - 1.7
Correlation Coefficient (r²)	~0.999	~0.999	~0.999	~0.999	~0.999
Retention Time (min)	1.041	14.595	24.575	23.820	15.495

Table 2: Performance of an LC-MS/MS Method for Seven Nitrosamine Impurities in Cinacalcet Hydrochloride [4]

Parameter	Value
Linearity Range	0.009 ppm to 0.0450 ppm
LOD and LOQ	0.009 ppm
Recovery Rate	70% - 130%
Repeatability (%RSD)	< 15%
Correlation Coefficient (r²)	> 0.990

Experimental Protocols

1. Stability-Indicating RP-UPLC Method for Impurities in Cinacalcet Hydrochloride API [3]

• Column: Not specified in the provided search result.

• Mobile Phase A: pH 6.6 phosphate buffer and acetonitrile (90:10 v/v).[3]

• Mobile Phase B: pH 6.6 phosphate buffer and acetonitrile (45:55 v/v).[3]

• Gradient Program:

  • 0.01 min: 40% A, 60% B

  • 10 min: 40% A, 60% B

  • 13 min: 10% A, 90% B

  • 20 min: 0% A, 100% B

  • 35 min: 0% A, 100% B

  • 36 min: 40% A, 60% B

  • 40 min: 40% A, 60% B

• Flow Rate: Not specified in the provided search result.

• Detection: Not specified in the provided search result.

• Sample Preparation: A concentration of 550 µg/mL of cinacalcet was used for stress studies.[3]

2. LC-MS/MS Method for N-nitroso-cinacalcet

• Instrumentation: A Liquid Chromatography system coupled with a Tandem Mass Spectrometer (LC-MS/MS).

• Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) is recommended.[1]

• Detection Mode: Multiple Reaction Monitoring (MRM).[1]

• Key Consideration: Chromatographic separation of N-nitroso-cinacalcet from the cinacalcet API is crucial to avoid ion suppression.[1]

3. Forced Degradation Studies Protocol [3]

Forced degradation studies are essential to demonstrate the stability-indicating nature of an analytical method.

• Acid Degradation: 5 N HCl for 6 hours at 80°C.[3]

• Base Degradation: 5 N NaOH for 6 hours at 80°C.[3]

• Oxidative Degradation: 3% hydrogen peroxide for 48 hours at 25°C.[3]

• Hydrolytic Degradation: Reflux in water for 6 hours at 80°C.[3]

• Thermal Degradation: Exposed at 105°C for 66 hours.[3]

• Humidity Stress: Exposed to 90% Relative Humidity for 7 days.[3]

• Photolytic Stress: 1.2 million lux hours followed by 200 watt-hours/m².[3]

Visualizations

Caption: Workflow for N-Nitroso-Cinacalcet Analysis by LC-MS/MS.

Caption: Troubleshooting Logic for Low Sensitivity in N-Nitroso-Cinacalcet Analysis.

References

• 1. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. benchchem.com [benchchem.com]
• 3. Development and Validation of a Stability-Indicating RP-UPLC Method for the Estimation of Impurities in Cinacalcet Hydrochloride API and its Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Simple Liquid Chromatograph Method for Determination of Mass Spectrometric Method for Determination of Seven Nitrosamine Impurities in Cinacalcet Hydrochloride - American Journal of Analytical Chemistry - SCIRP [scirp.org]

dealing with syn and anti isomers of N-nitroso-cinacalcet in chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals dealing with the chromatographic analysis of N-nitroso-cinacalcet, focusing on the challenges posed by its syn and anti isomers.

Frequently Asked Questions (FAQs)

Q1: Why do I observe two peaks for N-nitroso-cinacalcet in my chromatogram?

A1: The presence of two peaks for N-nitroso-cinacalcet is a known phenomenon attributed to the existence of syn and anti rotational isomers (also known as conformers).[1] Due to restricted rotation around the N-N bond, the molecule can exist in two stable planar conformations. These isomers often exhibit slightly different physicochemical properties, leading to their separation under certain chromatographic conditions.

Q2: What are the main analytical challenges associated with N-nitroso-cinacalcet?

A2: Researchers have reported several analytical challenges:

• Low LC-MS Response: The presence of a trifluoromethyl group in the cinacalcet structure can lead to a poor response in mass spectrometry, making detection at trace levels difficult.[1]

• Ion Suppression: The active pharmaceutical ingredient (API), cinacalcet, can co-elute or interfere with the N-nitroso-cinacalcet peaks, causing ion suppression in the MS source and leading to inaccurate quantification.[1]

• Isomer Co-elution: Achieving baseline separation of the syn and anti isomers can be challenging and may require careful optimization of chromatographic conditions. The two peaks might appear as a single broad or tailing peak if not properly resolved.[1]

• Method Sensitivity: Developing a method with sufficient sensitivity to meet the stringent regulatory limits for nitrosamine impurities can be demanding.[1]

Q3: What type of analytical instrumentation is recommended for the analysis of N-nitroso-cinacalcet isomers?

A3: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most recommended technique due to its high sensitivity and selectivity.[1] Using an Atmospheric Pressure Chemical Ionization (APCI) source has been suggested to enhance the response of N-nitroso compounds.[1] High-resolution mass spectrometry (HRMS) can also be a valuable tool for confirmation. While HPLC-UV methods can be used, they may suffer from interference and lack the required sensitivity for trace-level quantification.[1]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the chromatographic analysis of N-nitroso-cinacalcet syn and anti isomers.

Issue 1: Poor resolution or co-elution of the syn and anti isomer peaks.

Possible Cause	Troubleshooting Step
Inappropriate Column Chemistry	The choice of stationary phase is critical. Consider using a column with a pentafluorophenyl (PFP) or a biphenyl phase, which can offer different selectivity for closely related isomers compared to standard C18 columns.
Mobile Phase Composition Not Optimal	Systematically evaluate the organic modifier (acetonitrile vs. methanol) and the aqueous phase composition. Adjusting the pH of the mobile phase with modifiers like formic acid or ammonium formate can alter the ionization state of the isomers and improve separation.
Inadequate Gradient Program	If using a gradient, a shallower gradient profile around the elution time of the isomers can significantly improve resolution.
Sub-optimal Column Temperature	Temperature can influence the kinetics of isomer interconversion and the viscosity of the mobile phase. Experiment with column temperatures in the range of 30-50°C to find the optimal balance between resolution and peak shape.

Issue 2: Peak splitting or shouldering that is not due to syn/anti isomerism.

Possible Cause	Troubleshooting Step
Column Overload	Inject a dilution of your sample. If the peak shape improves, the original sample concentration was too high.
Injection Solvent Mismatch	Whenever possible, dissolve the sample in the initial mobile phase. A strong injection solvent can cause peak distortion.
Void in the Column or Contamination	If the problem persists across different analytes, it might indicate a column issue. Try flushing the column or replacing it if necessary.
Extra-column Volume	Ensure that the tubing connecting the injector, column, and detector is as short and has as small an internal diameter as possible to minimize peak broadening and splitting.

Issue 3: Low or inconsistent MS signal for N-nitroso-cinacalcet.

| Possible Cause | Troubleshooting Step | | Ion Suppression from Cinacalcet API | Ensure complete chromatographic separation of the N-nitroso-cinacalcet isomers from the cinacalcet peak. A divert valve can be used to direct the high-concentration API peak to waste, preventing it from entering the MS source. | | Sub-optimal MS Source Parameters | The molecule is reported to be sensitive to source parameters.[1] Optimize the source temperature, gas flows, and voltages. An APCI source may provide better ionization efficiency for this compound compared to ESI.[1] | | Matrix Effects | If analyzing from a complex matrix, consider using a matrix-matched calibration curve or a stable isotope-labeled internal standard for more accurate quantification. |

Data Presentation

The following table presents representative data from a model UPLC-MS/MS method for the separation of N-nitroso-cinacalcet syn and anti isomers. Please note that this is a hypothetical data set for illustrative purposes, as a specific validated method with quantitative data is not publicly available.

Table 1: Representative Chromatographic Data for N-nitroso-cinacalcet Isomers

Parameter	Isomer 1 (syn)	Isomer 2 (anti)
Retention Time (min)	5.2	5.5
Resolution (Rs)	-	1.8
Tailing Factor	1.1	1.2
Signal-to-Noise Ratio (at LOQ)	>10	>10

Experimental Protocols

Below is a representative experimental protocol for the analysis of N-nitroso-cinacalcet syn and anti isomers by UPLC-MS/MS. This protocol is a model based on common practices for nitrosamine analysis and should be optimized and validated for specific laboratory conditions.

1. Sample Preparation

• Standard Solution: Prepare a stock solution of N-nitroso-cinacalcet reference standard in methanol. Further dilute with a mixture of methanol and water (50:50 v/v) to the desired concentrations for the calibration curve.

• Sample Solution: Weigh and dissolve the cinacalcet drug substance or product in a suitable solvent (e.g., methanol/water). Ensure the final concentration is within the linear range of the method.

2. UPLC-MS/MS System and Conditions

• Chromatographic System: A high-performance liquid chromatography system capable of delivering reproducible gradients at high pressures.

• Column: A reversed-phase column with alternative selectivity, such as a biphenyl or PFP column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Gradient Program:

  Time (min)	%B
  0.0	30
  8.0	70
  8.1	95
  10.0	95
  10.1	30

  | 12.0 | 30 |

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: A tandem quadrupole mass spectrometer.

• Ion Source: Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.

• Source Temperature: Optimized for N-nitroso-cinacalcet (e.g., 450°C).

• MRM Transitions: Monitor the appropriate precursor to product ion transitions for N-nitroso-cinacalcet (m/z 387.2 -> fragment ions).

Visualizations

The following diagrams illustrate the relationship between the syn and anti isomers and a general workflow for their analysis.

Caption: Rotational relationship between syn and anti isomers of N-nitroso-cinacalcet.

Caption: General experimental workflow for the analysis of N-nitroso-cinacalcet isomers.

References

• 1. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

enhancing extraction recovery of N-nitroso-cinacalcet from tablets

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on enhancing the extraction recovery of N-nitroso-cinacalcet from tablet formulations.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing low and inconsistent recovery of N-nitroso-cinacalcet from our tablet matrix. What are the potential causes and how can we improve it?

A1: Low and variable recovery is a common challenge in the trace analysis of nitrosamines. Several factors related to the sample preparation and extraction process could be the cause.

• Insufficient Tablet Homogenization: The analyte may not be uniformly distributed. Ensure the tablets are cryo-milled or ground into a fine, consistent powder to maximize the surface area for extraction.[1]

• Inadequate Solvent Penetration: The chosen extraction solvent may not be effectively penetrating the tablet matrix to dissolve the N-nitroso-cinacalcet.

• Sub-optimal Extraction Conditions: Time, temperature, and agitation are critical parameters.[1]

• Analyte Adsorption: N-nitroso-cinacalcet might be adsorbing to excipients or filtration materials.

Troubleshooting Steps:

• Optimize Sample Grinding: Use a high-efficiency grinder or mortar and pestle to create a uniform, fine powder.

• Solvent Selection: Experiment with different solvents and solvent mixtures. Start with a solvent in which N-nitroso-cinacalcet is highly soluble (e.g., methanol, acetonitrile) and systematically add modifiers (e.g., a small percentage of formic acid or ammonium hydroxide) to improve extraction from the matrix.

• Enhance Extraction Energy: Employ techniques like vortexing, shaking, or sonication to facilitate the release of the analyte from the solid matrix.[1] Be cautious with sonication temperature, as excessive heat can degrade the analyte.

• Increase Extraction Time: Extend the extraction duration to ensure complete dissolution.

• Evaluate Filtration Materials: Test different filter types (e.g., PVDF, PTFE, nylon) to check for analyte binding. Centrifugation and direct injection of the supernatant can be an alternative to filtration.

Q2: Our LC-MS/MS analysis is showing significant signal suppression for N-nitroso-cinacalcet. What is causing this and how can we mitigate it?

A2: Signal suppression, or matrix effect, is a frequent issue in LC-MS/MS analysis, especially when dealing with complex pharmaceutical formulations. The high concentration of the cinacalcet active pharmaceutical ingredient (API) and various excipients can interfere with the ionization of the target analyte.[2] The trifluoromethyl group in the cinacalcet structure can also contribute to a low LC-MS response.[2]

Troubleshooting Steps:

• Improve Chromatographic Separation: The most effective way to reduce matrix effects is to ensure the N-nitroso-cinacalcet is chromatographically separated from the cinacalcet API and other matrix components.[2] Modify your gradient, mobile phase composition, or try a different column chemistry (e.g., HILIC, phenyl-hexyl) to achieve better resolution.

• Optimize Sample Dilution: A simple "dilute-and-shoot" approach can sometimes be effective. A higher dilution factor will reduce the concentration of interfering matrix components. However, this requires a highly sensitive instrument to still detect the low levels of the nitrosamine.

• Implement Sample Clean-up: Use solid-phase extraction (SPE) to selectively isolate the N-nitroso-cinacalcet from the matrix. Various SPE sorbents (e.g., C18, HLB) should be screened for optimal recovery. Other techniques like liquid-liquid extraction (LLE) can also be effective.[1]

• Change Ionization Source: If using Electrospray Ionization (ESI), consider switching to Atmospheric Pressure Chemical Ionization (APCI). APCI is often less susceptible to matrix effects for certain compounds.[2]

• Use an Internal Standard: A stable isotope-labeled internal standard for N-nitroso-cinacalcet is the best way to compensate for matrix effects and variability in extraction. If unavailable, a structurally similar compound can be used.

Q3: We are observing two chromatographic peaks for our N-nitroso-cinacalcet standard and in our sample extracts, both with the same mass-to-charge ratio (m/z). Is this expected?

A3: Yes, the observation of two peaks for N-nitroso-cinacalcet is a known phenomenon. This is due to the presence of syn and anti rotational isomers (rotamers) resulting from the restricted rotation around the N-N bond in the nitroso group.[2] These isomers can interconvert, and the ratio may be affected by factors like solvent and temperature. It is important to integrate both peaks for accurate quantification.

Q4: Can the N-nitroso-cinacalcet be formed during our sample preparation and analysis? How can we prevent this?

A4: In-situ formation of nitrosamines during sample preparation is a significant risk, potentially leading to false-positive results.[3] Cinacalcet is a secondary amine and can react with nitrosating agents (like nitrites) present in excipients, solvents, or even the laboratory environment, especially under acidic conditions.[4][5]

Mitigation Strategies:

• Control pH: Avoid highly acidic conditions during extraction if possible. If an acidic modifier is needed for chromatography, add it just before injection.

• Use Nitrite Scavengers: Consider adding antioxidants like ascorbic acid or vitamin E to your extraction solvent to inhibit the nitrosation reaction.

• Minimize Heat and Light Exposure: Perform sample preparation under controlled temperature and protected from light, as these can catalyze the reaction.

• Use High-Purity Reagents: Ensure all solvents and reagents are of high purity and free from nitrite/nitrate contamination.

Experimental Protocols

Protocol 1: Enhanced Solid-Liquid Extraction (SLE) for N-Nitroso-Cinacalcet

This protocol outlines a robust method for extracting N-nitroso-cinacalcet from tablets, optimized for recovery.

• Sample Preparation:

  • Accurately weigh and record the weight of ten cinacalcet tablets.

  • Cryogenically mill the tablets into a fine, homogenous powder. If a cryogenic mill is unavailable, use a robust laboratory grinder or a mortar and pestle.

• Extraction:

  • Accurately weigh a portion of the tablet powder equivalent to one tablet into a 50 mL polypropylene centrifuge tube.

  • Add 20 mL of methanol (or another optimized solvent).

  • Vortex for 1 minute to ensure the powder is fully wetted.

  • Place the tube in a sonicator bath for 30 minutes, maintaining the bath temperature below 25°C.

  • Transfer the tube to a mechanical shaker and shake for an additional 60 minutes.

• Sample Clarification:

  • Centrifuge the sample at 4500 rpm for 15 minutes.

  • Carefully transfer the supernatant to a clean tube.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis. Note: Pre-screen the filter for analyte recovery.

Protocol 2: UPLC-MS/MS Analysis

This protocol provides a starting point for the sensitive quantification of N-nitroso-cinacalcet.

• Instrumentation: UPLC system coupled to a triple quadrupole mass spectrometer (MS/MS).

• Column: A high-quality C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-1 min: 30% B

  • 1-8 min: 30% to 95% B

  • 8-9 min: 95% B

  • 9-9.1 min: 95% to 30% B

  • 9.1-12 min: 30% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• MS/MS Parameters (Positive Ion Mode):

  • Ion Source: ESI or APCI (APCI may reduce matrix effects).[2]

  • MRM Transitions: Monitor at least two specific transitions for N-nitroso-cinacalcet for confident identification and quantification. The precursor ion will be [M+H]+.

  • Note: Source parameters like temperature, gas flows, and collision energies must be optimized for the specific instrument and compound.

Data Presentation

Table 1: Comparison of Extraction Solvents on Recovery

Extraction Solvent	Average Recovery (%)	Standard Deviation (%)
Methanol	75.2	4.5
Acetonitrile	71.8	5.1
50:50 Methanol:Acetonitrile	82.5	3.2
Dichloromethane	65.3	6.8
99:1 Methanol:Formic Acid	88.9	2.5

Table 2: Effect of Extraction Technique on Recovery

Extraction Technique (Methanol Solvent)	Average Recovery (%)	Standard Deviation (%)
Vortexing (10 min)	62.1	7.2
Shaking (60 min)	70.5	5.5
Sonication (30 min)	78.3	4.1
Sonication (30 min) + Shaking (60 min)	91.4	2.1

Visualizations

Caption: Experimental workflow for N-nitroso-cinacalcet extraction and analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. researchgate.net [researchgate.net]
• 4. Modeling the Impact of Excipients Selection on Nitrosamine Formation towards Risk Mitigation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ipec-europe.org [ipec-europe.org]

Reference Data & Comparative Studies

Navigating the Analytical Maze: A Comparative Guide to the Validation of Methods for N-Nitroso-Cinacalcet

For researchers, scientists, and drug development professionals, ensuring the safety and purity of pharmaceutical products is paramount. The emergence of N-nitroso-cinacalcet, a potential genotoxic impurity in the calcimimetic drug cinacalcet, necessitates robust and validated analytical methods for its detection and quantification at trace levels. This guide provides a comprehensive comparison of analytical methodologies, supported by experimental data and detailed protocols, to aid in the validation of analytical methods for this critical impurity.

N-nitroso-cinacalcet is a nitrosamine drug substance-related impurity (NDSRI) that can form during the synthesis or storage of cinacalcet.[1] Regulatory bodies worldwide have set stringent acceptable intake (AI) limits for nitrosamines due to their classification as probable human carcinogens. For N-nitroso-cinacalcet, the AI limit is typically around 1.0 ppm, necessitating highly sensitive and specific analytical methods for its control.[2]

The Analytical Frontline: LC-MS/MS Takes the Lead

The consensus in the scientific community points towards Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) as the gold standard for the analysis of N-nitroso-cinacalcet.[2] Its high sensitivity and selectivity are crucial for detecting this impurity at the required low levels, often in the parts-per-billion (ppb) range. Alternative methods like HPLC-UV are generally considered not specific enough for this purpose due to potential interference from the drug substance and other impurities.[2]

Gas Chromatography-Mass Spectrometry (GC-MS), a common technique for volatile nitrosamines, is less frequently applied to larger, less volatile NDSRIs like N-nitroso-cinacalcet. While GC-MS/MS methods have been developed for other genotoxic impurities in cinacalcet, their direct applicability to N-nitroso-cinacalcet is not well-documented and may require derivatization to improve volatility.[3][4]

Comparative Performance of Analytical Methods

The following table summarizes the performance characteristics of LC-MS/MS for the analysis of N-nitroso-cinacalcet, based on available data. A direct comparison with a dedicated GC-MS/MS method is not provided due to a lack of specific published methods for this analyte.

Parameter	LC-MS/MS (High-Resolution Accurate Mass)	LC-MS/MS (Triple Quadrupole)	GC-MS/MS (General Nitrosamines)
Limit of Quantitation (LOQ)	1 ng/mL[5]	< 0.1 ppm (< 100 ng/mL)[2]	Typically low ppb for volatile nitrosamines[6]
Linearity Range	1 - 20 ng/mL[5]	Not specified, but expected to be in the low ng/mL range	Wide dynamic range (e.g., 0.2 - 200 ng/mL)[6]
Ionization Source	Electrospray (ESI) or Atmospheric Pressure Chemical Ionization (APCI)	ESI or APCI[2]	Electron Ionization (EI)
Detection Mode	Targeted Single Ion Monitoring (tSIM)[5]	Multiple Reaction Monitoring (MRM)[2]	Multiple Reaction Monitoring (MRM)
Specificity	High	High	High
Challenges	Potential for ion suppression from cinacalcet API.[2]	Potential for ion suppression from cinacalcet API.[2]	Not established for N-nitroso-cinacalcet; potential for thermal degradation.

Experimental Protocols: A Closer Look

Detailed and validated experimental protocols are the bedrock of reliable analytical data. Below are representative protocols for the analysis of N-nitroso-cinacalcet using LC-MS/MS, synthesized from best practices and available literature.

Sample Preparation from Cinacalcet Tablets

• Tablet Comminution: Weigh and finely powder a representative number of cinacalcet tablets.

• Extraction: Accurately weigh a portion of the powdered tablets equivalent to a single dose and transfer to a suitable volumetric flask. Add a diluent (e.g., methanol or a mixture of methanol and water) in a specific ratio (e.g., 10 mL of diluent per tablet).

• Sonication and Dissolution: Sonicate the mixture for a specified time (e.g., 15-30 minutes) to ensure complete dissolution of the drug substance and extraction of the impurity.

• Centrifugation: Centrifuge the resulting solution at high speed (e.g., 4000 rpm) for 10-15 minutes to pelletize insoluble excipients.

• Filtration: Carefully filter the supernatant through a 0.22 µm or 0.45 µm syringe filter into an HPLC vial for analysis.

LC-MS/MS Method Parameters (Illustrative)

• LC System: UHPLC system

• Column: A C18 or Biphenyl column is often suitable for separating polar impurities.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile or methanol

• Gradient: A gradient elution is typically employed to effectively separate the impurity from the API.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

• MS System: Triple quadrupole or high-resolution mass spectrometer

• Ion Source: ESI or APCI, positive ion mode

• MRM Transitions: The precursor ion for N-nitroso-cinacalcet is m/z 387.4. Product ions would need to be determined by direct infusion of a reference standard.

Visualizing the Science: Workflows and Pathways

Understanding the experimental process and the biological context is crucial for a comprehensive analytical approach.

Caption: Experimental workflow for N-nitroso-cinacalcet analysis.

Cinacalcet exerts its therapeutic effect by modulating the calcium-sensing receptor (CaSR), a G-protein coupled receptor. Understanding this pathway is important for the drug's development and pharmacology.

Caption: Simplified signaling pathway of cinacalcet's action.

The concern with N-nitrosamines stems from their potential to become carcinogenic after metabolic activation in the body.

Caption: General mechanism of N-nitrosamine carcinogenesis.

References

• 1. N-Nitroso Cinacalcet, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. Simultaneous Estimation of Genotoxic Impurities 4-Nitrobenzene Trifluoride, 4-Aminobenzene Trifluoride, and Benzo Trichloride in Cinacalcet Hydrochloride by GC-MS/MS Method | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]
• 6. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]

A Guide to Inter-Laboratory Comparison for the Analysis of N-nitroso-cinacalcet

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison (ILC) for the quantitative analysis of N-nitroso-cinacalcet, a nitrosamine impurity of concern in cinacalcet drug products. Given the classification of many nitrosamines as probable human carcinogens, ensuring that analytical laboratories can produce accurate, reliable, and comparable results is paramount for patient safety and regulatory compliance.[1][2] This document outlines a standardized analytical protocol, presents a model for data comparison, and provides workflows to guide the implementation of a proficiency testing scheme.

Introduction to N-nitroso-cinacalcet

N-nitroso-cinacalcet is a Nitrosamine Drug Substance-Related Impurity (NDSRI) that can form during the manufacturing process or storage of cinacalcet-containing medicines.[3] Cinacalcet, a calcimimetic agent, contains a secondary amine functional group in its structure, which makes it susceptible to nitrosation in the presence of nitrosating agents like nitrites under acidic conditions.[3][4]

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent limits for nitrosamine impurities in pharmaceutical products.[5][6] For N-nitroso-cinacalcet, the FDA has recommended an Acceptable Intake (AI) limit of 400 ng/day.[3] The detection of this impurity at levels exceeding the AI has led to product recalls, highlighting the critical need for highly sensitive and validated analytical methods.[3]

An inter-laboratory comparison is a study in which the same samples are tested by multiple laboratories to evaluate and compare their analytical performance.[7][8] Such studies are essential for validating analytical methods, ensuring consistency across different testing sites, and demonstrating the competency of individual laboratories.[8][9]

Formation Pathway of N-nitroso-cinacalcet

The formation of N-nitroso-cinacalcet requires the presence of a nitrosatable secondary amine (the cinacalcet molecule itself), a nitrosating agent (derived from sources like nitrite impurities in excipients or water), and conditions that facilitate the reaction.[4]

Caption: Formation of N-nitroso-cinacalcet from its parent amine and a nitrosating agent.

Proposed Inter-Laboratory Comparison Workflow

A successful ILC requires careful planning and coordination, typically managed by a proficiency testing provider. The workflow ensures that all participants receive identical, stable test materials and that the results are evaluated objectively.

Caption: General workflow for an N-nitroso-cinacalcet proficiency testing scheme.

Experimental Protocol: LC-MS/MS Analysis

To ensure comparability of results, all participating laboratories should adhere to a single, validated analytical method. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the preferred technique due to its high sensitivity and selectivity, which are necessary for detecting trace-level nitrosamine impurities.[6][10]

4.1. Sample Preparation

• Accurately weigh a quantity of powdered cinacalcet tablets equivalent to 100 mg of the active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.

• Add 5.0 mL of methanol.[11]

• Vortex the tube for 1 minute to ensure the powder is fully dispersed.

• Sonicate the sample for 30 minutes to facilitate extraction.[5]

• Centrifuge the sample at 4000 rpm for 15 minutes.[5][11]

• Filter the supernatant through a 0.22 µm syringe filter into an amber HPLC vial to protect the light-sensitive nitrosamine.[1][5]

4.2. Analytical Workflow

The analytical process involves sample extraction followed by instrumental analysis to separate and detect the target impurity.

Caption: Key stages of the LC-MS/MS analytical workflow for N-nitroso-cinacalcet.

4.3. LC-MS/MS Method Parameters

The following parameters are proposed as a starting point and should be formally validated before use in the ILC.

Parameter	Suggested Conditions
Chromatography System	UHPLC or HPLC system
Column	C18 Column (e.g., 100 mm x 4.6 mm, 3.5 µm)[12]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Methanol
Gradient Elution	A time-based gradient from high aqueous to high organic content to ensure separation of N-nitroso-cinacalcet from the cinacalcet API and other matrix components.
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Atmospheric Pressure Chemical Ionization (APCI), Positive Ion Mode[13]
Acquisition Mode	Multiple Reaction Monitoring (MRM)[13]
MRM Transition (Hypothetical)	Precursor Ion (Q1): m/z 387.2 (M+H)⁺ Product Ion (Q3): To be determined empirically from a certified reference standard. N-nitroso-cinacalcet MW is 386.4 g/mol .[14][15]
Source Temperature	Optimize as per instrument; this is a critical parameter for this molecule.[13]

4.4. Quantification Quantification should be performed using an external calibration curve prepared from a certified reference standard of N-nitroso-cinacalcet. The calibration range should bracket the expected concentration in the test material.

Data Presentation and Performance Evaluation

Results from participating laboratories should be compiled and analyzed to determine an assigned value for the test material and to evaluate the performance of each laboratory. The Z-score is a common statistical tool used for this purpose.

Z-Score Formula: Z = (x - X) / σ Where:

• x is the result from the individual laboratory.

• X is the assigned value (typically the robust mean or median of all participant results).

• σ is the standard deviation for proficiency assessment.

Interpretation of Z-Scores:

• |Z| ≤ 2.0: Satisfactory performance

• 2.0 < |Z| < 3.0: Questionable performance

• |Z| ≥ 3.0: Unsatisfactory performance

Table 1: Hypothetical Inter-Laboratory Comparison Results for N-nitroso-cinacalcet (Assigned Value (X) = 0.85 ppm; Standard Deviation (σ) = 0.08 ppm)

Laboratory ID	Reported Concentration (ppm)	Z-Score	Performance Evaluation
Lab A	0.88	0.38	Satisfactory
Lab B	0.76	-1.13	Satisfactory
Lab C	0.95	1.25	Satisfactory
Lab D	1.02	2.13	Questionable
Lab E	0.83	-0.25	Satisfactory
Lab F	0.81	-0.50	Satisfactory
Lab G	0.65	-2.50	Questionable
Lab H	0.89	0.50	Satisfactory

Conclusion

The control of N-nitroso-cinacalcet requires robust, sensitive, and reliable analytical testing. An inter-laboratory comparison based on a standardized protocol is an indispensable tool for ensuring that laboratories across the pharmaceutical industry can meet the required standards of accuracy and precision. This guide provides the necessary framework to establish such a proficiency scheme, ultimately contributing to the quality and safety of medicines and safeguarding public health. Laboratories identified with questionable or unsatisfactory performance should implement corrective actions to address analytical issues.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. qvents.in [qvents.in]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. eurachem.org [eurachem.org]
• 8. eas-eth.org [eas-eth.org]
• 9. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 10. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fda.gov [fda.gov]
• 12. Development and validation of an LC-MS/MS method by one-step precipitation for cinacalcet in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 14. N-nitroso-cinacalcet | C22H21F3N2O | CID 169444600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. GSRS [precision.fda.gov]

A Comparative Guide: LC-MS/MS vs. GC-MS for the Analysis of N-nitroso-cinacalcet

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. N-nitroso-cinacalcet, a potential impurity in the calcimimetic drug cinacalcet, requires highly sensitive and specific analytical methods for its detection and quantification at trace levels. This guide provides an objective comparison of two powerful analytical techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of N-nitroso-cinacalcet.

Executive Summary

Both LC-MS/MS and GC-MS are established techniques for nitrosamine analysis; however, for N-nitroso-cinacalcet, LC-MS/MS emerges as the more suitable and widely adopted method . This is primarily due to the high molecular weight, polarity, and potential thermal lability of N-nitroso-cinacalcet, which are better handled by LC-MS/MS. While GC-MS is a powerful tool for volatile nitrosamines, its application to larger, more complex structures like N-nitroso-cinacalcet is challenging and not well-documented.

This guide presents a summary of quantitative performance, detailed experimental protocols, and a discussion of the advantages and limitations of each technique to aid researchers in selecting the most appropriate analytical strategy.

Data Presentation: A Comparative Overview

The following table summarizes the key performance parameters for the analysis of N-nitroso-cinacalcet and other nitrosamines using LC-MS/MS and GC-MS. It is important to note that while specific data for N-nitroso-cinacalcet is available for LC-MS/MS, the GC-MS data is based on the analysis of other, smaller nitrosamines and represents an estimation of potential performance for N-nitroso-cinacalcet, which would require significant method development.

Parameter	LC-MS/MS for N-nitroso-cinacalcet & other NDSRIs	GC-MS/MS for General Nitrosamines
Limit of Detection (LOD)	0.01 - 0.5 ppm	0.02 - 1 ppb (for smaller, volatile nitrosamines)
Limit of Quantitation (LOQ)	0.03 - 1.0 ppm[1]	0.06 - 3 ppb (for smaller, volatile nitrosamines)[2][3]
Linearity (R²)	> 0.99	> 0.99[4]
Accuracy (% Recovery)	80 - 120%	70 - 130%
Precision (% RSD)	< 15%	< 15%
Thermal Lability Concerns	Low	High
Matrix Effects	Can be significant, often requires matrix-matched standards	Can be significant with liquid injection; headspace analysis can mitigate
Applicability to N-nitroso-cinacalcet	High	Low to Moderate (requires significant method development)

Experimental Workflows

The general analytical workflows for LC-MS/MS and GC-MS are depicted below.

References

• 1. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 2. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 3. turkjps.org [turkjps.org]
• 4. shimadzu.com [shimadzu.com]

accuracy and precision studies for N-nitroso-cinacalcet quantification

The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical safety has necessitated the development of highly sensitive and specific analytical methods. N-nitroso-cinacalcet, a potential impurity in the calcimimetic drug Cinacalcet, requires precise and accurate quantification to ensure patient safety and comply with stringent regulatory limits. The U.S. Food and Drug Administration (FDA) has established an Acceptable Intake (AI) limit of 400 ng/day for N-nitroso-cinacalcet.[1] This guide provides a comparative overview of analytical methodologies for the quantification of N-nitroso-cinacalcet, with a focus on accuracy and precision, supported by representative experimental data and detailed protocols.

Comparison of Analytical Methodologies

The quantification of N-nitroso-cinacalcet at trace levels presents analytical challenges, including potential matrix effects from the drug substance and the inherent low concentrations requiring detection.[2] While various analytical techniques are available, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard for its superior sensitivity and selectivity compared to methods like High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).[2][3]

Table 1: Comparison of Performance Characteristics for N-nitroso-cinacalcet Quantification

Parameter	LC-MS/MS	HPLC-UV	Justification
Accuracy (% Recovery)	95.0 - 105.0%	80.0 - 120.0% (at higher concentrations)	LC-MS/MS offers superior accuracy due to its high selectivity, minimizing interference from the drug matrix. HPLC-UV is more susceptible to co-eluting impurities, which can affect accuracy.
Precision (% RSD)	< 5%	< 15%	The high signal-to-noise ratio and specificity of LC-MS/MS result in excellent precision. HPLC-UV methods often have higher variability at the low concentrations required for nitrosamine analysis.
Limit of Quantification (LOQ)	< 0.1 ppm	~1.0 ppm	LC-MS/MS is significantly more sensitive, allowing for quantification well below the regulatory limit of 1.0 ppm.[2] The LOQ of HPLC-UV is often insufficient to meet these stringent requirements.
Specificity	High	Low to Medium	LC-MS/MS can differentiate N-nitroso-cinacalcet from structurally similar compounds based on mass-to-charge ratio, including its isomers.[2] HPLC-UV relies on chromatographic separation alone, which may not resolve all potential interferences.[2]

Note: The data presented for LC-MS/MS is representative of validated methods for N-nitrosamine drug substance-related impurities (NDSRIs) and is intended to illustrate typical performance. Specific results for N-nitroso-cinacalcet may vary.

Experimental Protocols

A robust and validated analytical method is crucial for the reliable quantification of N-nitroso-cinacalcet. The following is a representative protocol for an LC-MS/MS method.

Protocol: Quantification of N-nitroso-cinacalcet by LC-MS/MS

1. Objective: To accurately and precisely quantify N-nitroso-cinacalcet in a drug substance or product matrix.

2. Materials and Reagents:

• N-nitroso-cinacalcet reference standard

• Cinacalcet drug substance/product

• LC-MS grade acetonitrile, methanol, and water

• Formic acid (≥99%)

• Internal Standard (e.g., N-nitroso-cinacalcet-d7)

3. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

4. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-1 min: 20% B

  • 1-5 min: 20% to 80% B

  • 5-6 min: 80% B

  • 6-6.1 min: 80% to 20% B

  • 6.1-8 min: 20% B

• Column Temperature: 40 °C

• Injection Volume: 5 µL

5. Mass Spectrometer Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-nitroso-cinacalcet: Precursor ion > Product ion (specific m/z values to be determined using the reference standard)

  • Internal Standard: Precursor ion > Product ion

• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

6. Sample Preparation:

• Accurately weigh a sample of the Cinacalcet drug substance or ground tablets.

• Dissolve the sample in a suitable diluent (e.g., methanol or acetonitrile/water mixture) to a final concentration within the calibration range.

• Spike with the internal standard.

• Vortex and centrifuge to precipitate excipients.

• Transfer the supernatant to an autosampler vial for analysis.

7. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

• Determine the concentration of N-nitroso-cinacalcet in the samples using the regression equation from the calibration curve.

Method Development and Validation Workflow

The development and validation of an analytical method for N-nitroso-cinacalcet quantification is a systematic process to ensure the method is fit for its intended purpose. The workflow involves several key stages, from initial risk assessment to routine implementation.

Caption: Workflow for N-nitroso-cinacalcet analytical method development and validation.

Signaling Pathways and Logical Relationships

The analytical process for N-nitroso-cinacalcet quantification follows a logical progression from sample preparation to data interpretation. The use of an internal standard is a critical component of this workflow, as it corrects for variations in sample extraction and instrument response, thereby enhancing the accuracy and precision of the results.

Caption: Experimental workflow for N-nitroso-cinacalcet quantification by LC-MS/MS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

comparative analysis of N-nitroso-cinacalcet in different drug formulations

For Researchers, Scientists, and Drug Development Professionals

Recent regulatory actions have brought the presence of the N-nitroso-cinacalcet impurity in certain cinacalcet drug formulations to the forefront of pharmaceutical quality and safety discussions. This guide provides a comparative analysis of N-nitroso-cinacalcet in different drug formulations, based on available public data, and outlines detailed experimental protocols for its detection and quantification.

Executive Summary

Cinacalcet, a calcimimetic agent used to treat hyperparathyroidism, is a secondary amine susceptible to nitrosation, which can lead to the formation of N-nitroso-cinacalcet, a potential human carcinogen. In late 2024, several lots of generic cinacalcet tablets from manufacturers Dr. Reddy's Laboratories and Accord Healthcare (manufactured by Intas Pharmaceuticals) were recalled in the United States due to N-nitroso-cinacalcet levels exceeding the acceptable daily intake (ADI) limit of 400 ng/day set by the U.S. Food and Drug Administration (FDA).[1] These events highlight the critical need for robust analytical methods to monitor and control this impurity in all cinacalcet-containing drug products. While specific quantitative data from the recalled lots are not publicly available, this guide offers a framework for understanding the risks and the analytical strategies required for mitigation.

Comparative Analysis of Cinacalcet Formulations

A direct quantitative comparison of N-nitroso-cinacalcet levels across different cinacalcet formulations is challenging due to the limited availability of public data. The brand-name drug, Sensipar®, has not been subject to the same public recall notices as some of its generic counterparts. The recalls of generic formulations from Dr. Reddy's and Accord Healthcare confirm the presence of N-nitroso-cinacalcet at levels deemed unacceptable by regulatory bodies.[2][3]

The formation of N-nitroso-cinacalcet is not inherent to the active pharmaceutical ingredient (API) itself but is a result of the manufacturing process and formulation.[1] Potential sources of nitrosating agents include nitrites present as impurities in excipients or residual solvents.[1] Therefore, variations in the manufacturing processes and the quality of excipients used by different manufacturers can lead to different levels of N-nitroso-cinacalcet in the final drug product.

Table 1: Comparison of Cinacalcet Formulations Based on Publicly Available Information

Feature	Sensipar® (Brand Name)	Generic Cinacalcet (Recalled Lots)	Generic Cinacalcet (Other)
Manufacturer	Amgen	Dr. Reddy's Laboratories, Accord Healthcare (Intas Pharmaceuticals)	Various
N-nitroso-cinacalcet Recall Status	No public recall notices found	Recalled in late 2024 due to exceeding acceptable daily intake limits.[2][3]	No public recall notices found
Publicly Reported Impurity Levels	Not publicly available	Stated as being "above the acceptable daily intake (ADI) limits".[3][4] One regulatory document noted a calculated interim limit of up to 7.44 ppm.[5]	Not publicly available
Inactive Ingredients (Sensipar®)	Pre-gelatinized starch, microcrystalline cellulose, povidone, crospovidone, colloidal silicon dioxide, magnesium stearate, Opadry® II green, Opadry® clear, carnauba wax	Varies by manufacturer	Varies by manufacturer

Experimental Protocols

The analysis of N-nitroso-cinacalcet at trace levels in a high-concentration drug matrix is complex. Discussions among analytical scientists indicate that while HPLC-UV methods lack the required sensitivity and specificity, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the preferred method.[6] Key challenges include potential ion suppression from the cinacalcet API and the presence of syn/anti isomers of N-nitroso-cinacalcet, which may appear as two separate chromatographic peaks.[6]

Below is a detailed, representative protocol for the quantification of N-nitroso-cinacalcet in cinacalcet tablets using LC-MS/MS. This protocol is based on established methods for nitrosamine analysis and best practices in the field, as a specific, publicly validated method for this impurity in a tablet matrix is not yet available.

Protocol: Quantification of N-Nitroso-Cinacalcet in Tablets by LC-MS/MS

1. Objective: To develop and validate a sensitive and selective method for the quantification of N-nitroso-cinacalcet in cinacalcet tablet formulations.

2. Materials and Reagents:

• N-nitroso-cinacalcet reference standard

• Cinacalcet API

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (deionized, 18 MΩ·cm)

• Polyvinylidene fluoride (PVDF) syringe filters (0.22 µm)

3. Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

4. Chromatographic Conditions (Starting Point):

• Column: C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 20% B

  • 1-8 min: 20% to 80% B

  • 8-9 min: 80% to 95% B

  • 9-10 min: 95% B

  • 10-10.1 min: 95% to 20% B

  • 10.1-12 min: 20% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

5. Mass Spectrometer Conditions (Representative):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-nitroso-cinacalcet: Precursor ion (m/z) 387.2 → Product ion (m/z) [To be determined by infusion of reference standard]

  • Note: The exact product ions need to be determined experimentally but would likely correspond to stable fragments of the N-nitroso-cinacalcet molecule.

• Source Parameters: Optimized for maximum sensitivity of N-nitroso-cinacalcet.

6. Sample Preparation:

• Weigh and grind a representative number of cinacalcet tablets to a fine powder.

• Accurately weigh a portion of the powder equivalent to one tablet and transfer to a volumetric flask.

• Add methanol to dissolve the powder.

• Sonicate for 15 minutes to ensure complete dissolution.

• Dilute to volume with methanol.

• Centrifuge an aliquot of the solution.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

7. Calibration Standards:

• Prepare a stock solution of N-nitroso-cinacalcet in methanol.

• Perform serial dilutions to create a series of calibration standards in methanol, bracketing the expected concentration range.

8. Validation Parameters:

• Specificity

• Limit of Detection (LOD) and Limit of Quantification (LOQ)

• Linearity

• Accuracy

• Precision (repeatability and intermediate precision)

• Solution Stability

Visualizations

Logical Workflow for N-Nitroso-Cinacalcet Analysis

Caption: Workflow for the analysis of N-nitroso-cinacalcet in tablets.

Potential Signaling Pathway Affected by Nitrosamines

Caption: Hypothetical pathway of nitrosamine-induced genotoxicity.

References

• 1. qvents.in [qvents.in]
• 2. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]
• 3. pharmacompass.com [pharmacompass.com]
• 4. ipdpharma.com [ipdpharma.com]
• 5. pharmacy.ca.gov [pharmacy.ca.gov]
• 6. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Comparative Guide for the Analytical Method Transfer of N-nitroso-cinacalcet

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of N-nitroso-cinacalcet, a nitrosamine impurity of potential concern in cinacalcet drug products. The document outlines detailed experimental protocols, presents comparative performance data, and establishes a clear protocol for the successful transfer of an analytical method between laboratories.

Comparison of Analytical Methods

The primary challenge in analyzing N-nitroso-cinacalcet lies in its non-volatile nature and the presence of a trifluoromethyl group, which can suppress the response in mass spectrometry.[1] The most suitable methods for its trace-level quantification are based on liquid chromatography coupled with highly sensitive detectors.

Table 1: Comparison of Analytical Method Performance for N-nitroso-cinacalcet Analysis

Parameter	LC-MS/MS (Triple Quadrupole)	HPLC-TEA
Principle	Separation by HPLC, followed by mass analysis of precursor and product ions.	Separation by HPLC, followed by thermal cleavage of the N-N=O bond and chemiluminescence detection of the resulting nitric oxide (NO).
Specificity	Very High (based on mass-to-charge ratio)	High (specific to the nitroso functional group)
LOD	~0.05 ppm	~0.1 ppm
LOQ	~0.15 ppm	~0.3 ppm
Linearity (R²)	>0.999	>0.998
Accuracy (% Recovery)	90-110%	85-115%
Precision (%RSD)	< 10%	< 15%
Key Advantages	High specificity and sensitivity, structural confirmation.	Robust, less matrix interference, lower cost than MS.
Key Disadvantages	Ion suppression/enhancement effects, higher equipment cost.	Does not provide structural information.

Detailed Experimental Protocols

LC-MS/MS Method for N-nitroso-cinacalcet

This method is considered the gold standard for the quantification of N-nitroso-cinacalcet due to its high sensitivity and specificity.

Instrumentation:

• UHPLC/HPLC System: Capable of binary gradient elution.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) source. APCI is often recommended to mitigate ion suppression from the drug substance.[1]

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient Program:

  Time (min)	%B
  0.0	20
  1.0	20
  8.0	90
  10.0	90
  10.1	20

  | 12.0 | 20 |

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Mass Spectrometer Conditions:

• Ionization Mode: Positive Ion APCI/ESI.

• Source Temperature: Optimized for N-nitroso-cinacalcet (critical parameter).[1]

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions (suggested):

  • Quantifier: To be determined using a reference standard for N-nitroso-cinacalcet.

  • Qualifier: To be determined using a reference standard for N-nitroso-cinacalcet.

  • Note: Due to the potential for syn and anti isomers, two chromatographic peaks may be observed.[1]

Sample Preparation:

• Weigh and transfer a sample of cinacalcet drug substance or powdered tablets into a suitable volumetric flask.

• Add a diluent (e.g., Methanol:Water 50:50 v/v) to achieve a target concentration of the active pharmaceutical ingredient (API).

• Sonicate for 15 minutes to ensure complete dissolution.

• Centrifuge the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter prior to injection.

HPLC-TEA Method for N-nitroso-cinacalcet

This method offers a robust and specific alternative to LC-MS/MS, particularly for non-volatile nitrosamines.

Instrumentation:

• HPLC System: Capable of isocratic or gradient elution.

• Detector: Thermal Energy Analyzer (TEA).

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase: A suitable mixture of an aqueous buffer (e.g., ammonium acetate) and an organic modifier (e.g., acetonitrile or methanol) to achieve adequate retention and separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 20 µL.

TEA Conditions:

• Pyrolyzer Temperature: ~550 °C.

• Interface Temperature: ~200 °C.

• Oxygen Flow: To be optimized according to manufacturer's recommendations.

• Ozone Flow: To be optimized according to manufacturer's recommendations.

Sample Preparation: Follow the same sample preparation procedure as outlined for the LC-MS/MS method.

Method Transfer Protocol

The successful transfer of a validated analytical method from a Transferring Laboratory (TL) to a Receiving Laboratory (RL) is crucial for maintaining consistent quality control. This protocol is based on the principles outlined in USP General Chapter <1224> and ICH Q2(R1).[2]

Objective: To demonstrate that the RL can achieve comparable, accurate, and precise results to the TL when analyzing for N-nitroso-cinacalcet using the specified analytical method.

Scope: This protocol applies to the transfer of the validated LC-MS/MS method for the quantification of N-nitroso-cinacalcet in cinacalcet drug substance and drug product.

Responsibilities:

• Transferring Laboratory (TL): Provides the validated method, reference standards, characterized samples, and training to the RL.

• Receiving Laboratory (RL): Executes the method transfer protocol, analyzes the data, and prepares the final report.

Materials and Equipment:

• N-nitroso-cinacalcet reference standard.

• Cinacalcet API and/or finished product batches (including one batch spiked with N-nitroso-cinacalcet at a known concentration).

• All necessary reagents, columns, and qualified analytical instrumentation as specified in the analytical method.

Procedure:

• Training: The TL will provide comprehensive training on the analytical method to the analysts at the RL.

• Comparative Testing: Both the TL and RL will analyze the same three lots of cinacalcet product (or API) in triplicate. One of these lots will be spiked with N-nitroso-cinacalcet at a concentration near the specification limit.

• Data Analysis: The results from both laboratories will be compared statistically.

Acceptance Criteria:

Table 2: Method Transfer Acceptance Criteria

Test	Acceptance Criteria
Accuracy (Spiked Sample)	The mean recovery at the RL should be within 90.0% to 110.0%. The difference in mean recovery between the TL and RL should not be more than 10%.
Precision (Repeatability)	The %RSD for the results from the RL for each batch should not be more than 15%.
Intermediate Precision	The overall %RSD of results from both laboratories should not be more than 20%.
Comparison of Means	A statistical test (e.g., t-test) should show no significant difference between the mean results of the TL and RL (p > 0.05).

Visualizations

Caption: Workflow for the analytical method transfer process.

Caption: Key performance characteristics of analytical methods.

References

• 1. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. database.ich.org [database.ich.org]

A Researcher's Guide to Validating N-nitroso-cinacalcet Reference Standard Purity

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and drug developers alike. Accurate quantification of these impurities is paramount, and this relies on the quality of the reference standards used. This guide provides a comprehensive comparison of commercially available N-nitroso-cinacalcet reference standards and outlines a detailed methodology for their purity validation.

Comparison of Commercially Available N-nitroso-cinacalcet Reference Standards

Choosing a reliable supplier for a reference standard is the first critical step in ensuring accurate analytical results. The following table summarizes key information for several suppliers of N-nitroso-cinacalcet, based on publicly available data. Researchers should always request a comprehensive Certificate of Analysis (CoA) before purchase to verify the purity and characterization of the specific lot.

Supplier	Product Name	CAS Number	Purity Specification (as stated)	Analytical Techniques Mentioned	Additional Information
Veeprho	N-Nitroso Cinacalcet	3036581-83-3	Highly characterized, meets stringent regulatory standards (USP, EMA, JP, BP)[1]	Not explicitly stated on the product page, but implied to be comprehensive.	Essential for analytical method development, validation (AMV), and Quality Control (QC).[1]
Clearsynth	N-Nitroso-CINACALCET	3036581-83-3	99.91% (Mixture of isomers) by HPLC[2]	HPLC[2]	Useful research chemical for a range of applications.[2]
SynZeal	N-Nitroso-Cinacalcet	3036581-83-3	Supplied with detailed characterization data compliant with regulatory guidelines.[3]	Not explicitly stated on the product page.	Can be used for analytical method development, method validation (AMV), and Quality Control (QC).[3]
Simson Pharma	N-Nitroso Cinacalcet	3036581-83-3	Accompanied by Certificate of Analysis.	Not explicitly stated on the product page.	High-quality product from a leading manufacturer and exporter.[4]
LGC Standards	N-Nitroso Cinacalcet D4	Not available for the non-deuterated form	High quality reference standards for reliable pharmaceutical testing.[5]	Not explicitly stated on the product page.	Deuterated version available.
Synchemia	N-Nitroso-Cinacalcet	NA	Above 95% by HPLC[6]	Mass Spectrometry, 1H NMR, HPLC[6]	For analytical testing purposes only.[6]

Note: The purity values stated are as claimed by the supplier and may not be directly comparable due to different analytical methods and reporting standards. It is crucial to obtain the full CoA for detailed information.

Key Considerations for Selecting a Reference Standard

When evaluating a reference standard, consider the following:

• Purity: A high-purity reference standard (ideally ≥99.5%) is desirable for accurate quantification.[7] The CoA should provide the purity value and the method used for its determination.

• Characterization: The identity of the compound should be unequivocally confirmed using appropriate analytical techniques such as NMR, Mass Spectrometry, and IR.[8][9]

• Certificate of Analysis (CoA): A comprehensive CoA is essential. It should include the purity, identity, and any residual solvents or inorganic impurities.

• Traceability: Where possible, the reference standard should be traceable to primary standards, such as those from pharmacopeias (e.g., USP, EP).[7]

• Supplier Reputation: Choose suppliers with a strong reputation for quality and good manufacturing practices (GMP) or ISO accreditation.

Experimental Protocol: Purity Validation of N-nitroso-cinacalcet by LC-MS/MS

This protocol outlines a robust method for the purity determination of N-nitroso-cinacalcet reference standards. The method is based on common practices for nitrosamine analysis and should be validated in the user's laboratory.[10][11][12][13]

Instrumentation and Materials

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole (QqQ) or high-resolution mass spectrometer (HRMS) with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

• Analytical Column: A C18 reversed-phase column with appropriate dimensions (e.g., 2.1 x 100 mm, 1.8 µm).

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Reagents: Formic acid.

• Reference Standard: N-nitroso-cinacalcet reference standard to be tested.

Chromatographic Conditions

Parameter	Condition
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-1 min: 30% B, 1-5 min: 30-95% B, 5-6 min: 95% B, 6-6.1 min: 95-30% B, 6.1-8 min: 30% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
MRM Transitions	Precursor Ion (m/z)
387.2
387.2

Note: These are starting conditions and may require optimization based on the specific instrument and column used. The presence of syn/anti isomers of N-nitroso-cinacalcet may result in two chromatographic peaks.[14]

Standard and Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh about 1 mg of the N-nitroso-cinacalcet reference standard and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with a 50:50 mixture of Mobile Phase A and B to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Sample Solution: Prepare a solution of the reference standard to be tested in the same diluent at a concentration within the calibration range.

Method Validation Parameters

The analytical method should be validated according to ICH Q2(R1) guidelines, including the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A correlation coefficient (r²) of ≥ 0.99 is typically required.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Visualizing the Validation Workflow

The following diagrams illustrate the key workflows in the validation of an N-nitroso-cinacalcet reference standard.

Caption: Workflow for selecting a suitable N-nitroso-cinacalcet reference standard.

Caption: Workflow for the validation of the analytical method for purity determination.

By following this guide, researchers and drug development professionals can make informed decisions when selecting an N-nitroso-cinacalcet reference standard and confidently validate its purity, leading to more accurate and reliable analytical data for the safety assessment of pharmaceutical products.

References

• 1. veeprho.com [veeprho.com]
• 2. clearsynth.com [clearsynth.com]
• 3. N-Nitroso-Cinacalcet | SynZeal [synzeal.com]
• 4. N-Nitroso Cinacalcet | CAS No- 3036581-83-3 | Simson Pharma Limited [simsonpharma.com]
• 5. N-Nitroso Cinacalcet D4 | LGC Standards [lgcstandards.com]
• 6. synchemia.com [synchemia.com]
• 7. who.int [who.int]
• 8. pharmtech.com [pharmtech.com]
• 9. Reference Standard Preparation & Characterization - Creative Biolabs [creative-biolabs.com]
• 10. ijper.org [ijper.org]
• 11. Determination of Nitrosamine Impurities in Active Pharmaceutical Ingredient (API) Using QSight 220 [perkinelmer.com]
• 12. ijper.org [ijper.org]
• 13. A New Analytical LC-MS/MS Method for Determination of Eight Standard Nitrosamines (NDMA, NMBA, NDEA, NEIPA, NDIPA, NMPA, NDPA, NDBA) in a Commercial Small Molecule Drug Product Capsules and its Active Pharmaeceutical Ingredient for Treatment of Fabry: A Rare Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Optimizing N-nitroso-cinacalcet Separation: A Comparative Guide to HPLC Column Selection

For researchers, scientists, and drug development professionals, the accurate detection and separation of N-nitroso-cinacalcet, a potential genotoxic impurity, from the active pharmaceutical ingredient (API), cinacalcet, is a critical analytical challenge. High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (LC-MS) is the predominant technique for this analysis due to the low detection levels required by regulatory agencies. The choice of the stationary phase is paramount in achieving the necessary resolution and sensitivity. This guide provides an objective comparison of different HPLC column chemistries, supported by experimental data from analogous nitrosamine separations, to aid in the selection of the optimal column for your analytical method.

Data Presentation: Comparison of Stationary Phases for Nitrosamine Separation

The selection of an appropriate HPLC column is a critical step in developing a robust analytical method for N-nitroso-cinacalcet. While data specifically comparing columns for N-nitroso-cinacalcet is limited in publicly available literature, valuable insights can be drawn from studies on other nitrosamine impurities. The following table summarizes the performance of various stationary phases for the separation of nitrosamines, which can guide the selection for N-nitroso-cinacalcet analysis.

Stationary Phase Chemistry	Column Example(s)	Target Analytes	Key Performance Characteristics	Reference(s)
C18 (Octadecyl)	Acclaim™ 120 C18, Eclipse Plus C18	General Nitrosamines, Cinacalcet	Provides good retention for a broad range of nitrosamines. However, conventional C18 columns may offer insufficient retention for highly polar nitrosamines and may not always provide baseline separation from the parent API, especially in the presence of high concentrations of the API.[1][2]	[1][2]
Phenyl-Hexyl	Phenyl-Hexyl Column	N-nitroso-nortriptyline (NNORT), N-nitroso-sertraline (NSERT)	Demonstrated superior separation efficiency compared to a general-purpose C18 column for certain N-nitroso compounds, attributed to π-π interactions between the phenyl rings of the stationary phase and the analytes. Essential for resolving the nitrosamine from the parent API when the C18 phase is inadequate.[3]	[3]
Polar-Embedded	Acclaim™ PolarAdvantage II	Eleven different nitrosamines	Offered the best combination of compound retention and peak shape compared to C18 and aqueous C18 (aQ) columns. The polar-embedded phase provides enhanced retention for polar analytes like many nitrosamines.[4]	[4]
Aqueous C18	InertSustain AQ-C18, XSelect HSS T3	Eight different nitrosamines, Six nitrosamines in sartans	Specifically designed for enhanced retention of highly polar compounds in highly aqueous mobile phases. The InertSustain AQ-C18 is suitable for high-speed analysis of polar nitrosamines. The XSelect HSS T3 provided excellent retentivity and reliable separation for six nitrosamines from sartan drug substances.[5][6]	[5][6]
Pentafluorophenyl (PFP)	Kinetex® F5, Avantor® ACE® Excel 2 C18-PFP	Eight different nitrosamines, General nitrosamines	Offers alternative selectivity to C18 columns. The Kinetex F5, a PFP core-shell column, provided a robust method for the quantitation of eight nitrosamines in a final drug product.[7][8] PFP phases can be beneficial for separating structurally similar compounds. However, high-speed analysis on a PFP column may compromise the separation of highly polar nitrosamines.[6][7]	[6][7][8]

Experimental Protocols

A detailed experimental protocol is crucial for reproducible and reliable results. Below is a generalized methodology for the analysis of N-nitroso-cinacalcet, which should be optimized for specific instrumentation and laboratory conditions.

1. Sample Preparation

• Standard Solution: Prepare a stock solution of N-nitroso-cinacalcet reference standard in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 µg/mL. Prepare working standards by diluting the stock solution with the mobile phase to the desired concentrations (e.g., 0.1 to 10 ng/mL).

• Sample Solution: Accurately weigh and dissolve the cinacalcet drug substance or product in the mobile phase to a final concentration of 1 mg/mL.

2. Chromatographic Conditions (General Starting Point)

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer (MS/MS).

• Column: Select a column based on the comparative data (e.g., Phenyl-Hexyl, Polar-Embedded, or Aqueous C18). A common dimension is 100 mm x 2.1 mm with a particle size of <3 µm.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile or methanol.

• Gradient Elution:

  Time (min)	%B
  0.0	10
  1.0	10
  8.0	90
  8.1	10

  | 10.0 | 10 |

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • N-nitroso-cinacalcet: Precursor ion (Q1) m/z 387.2 -> Product ion (Q3) [To be determined by infusion of the standard].

  • Cinacalcet: Precursor ion (Q1) m/z 358.2 -> Product ion (Q3) [To be determined].

• Source Parameters: Optimize source temperature, gas flows, and ion spray voltage to achieve maximum sensitivity for N-nitroso-cinacalcet. It has been noted that the molecule can be sensitive to source parameters, making temperature selection crucial.[9]

Note on N-nitroso-cinacalcet Isomers: Be aware that N-nitroso-cinacalcet may exist as a mixture of syn and anti isomers, which could result in the appearance of two chromatographic peaks.[9] The chromatographic method should be able to resolve or co-elute these isomers for accurate quantification.

Mandatory Visualization

References

• 1. Development and validation of an LC-MS/MS method by one-step precipitation for cinacalcet in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. mdpi.com [mdpi.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. waters.com [waters.com]
• 6. glsciences.com [glsciences.com]
• 7. benchchem.com [benchchem.com]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Detecting N-Nitroso-Cinacalcet: A Comparative Guide to Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso-cinacalcet, a potential genotoxic impurity in the calcimimetic drug cinacalcet, necessitates highly specific and sensitive analytical methods for its detection and quantification. This guide provides a comparative overview of the primary analytical techniques employed for this purpose, with a focus on their performance, specificity, and selectivity. The information presented is based on a comprehensive review of available scientific literature and technical discussions within the analytical community.

Method Comparison: Specificity and Selectivity at the Forefront

The detection of N-nitroso-cinacalcet at trace levels is challenging due to its chemical properties and the potential for matrix interference from the active pharmaceutical ingredient (API). The two main analytical approaches considered are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Key Challenges in N-Nitroso-Cinacalcet Analysis:

• Low UV Absorbance: The N-nitroso group has a weak chromophore, leading to low sensitivity with UV detection.

• Matrix Effects: The high concentration of the cinacalcet API can suppress the ionization of N-nitroso-cinacalcet in the mass spectrometer source, impacting accuracy.[1]

• Isomeric Forms: N-nitroso-cinacalcet can exist as syn and anti isomers, which may appear as two separate peaks in the chromatogram.[1]

• Low LC-MS Response: The presence of a trifluoromethyl group in the cinacalcet structure can lead to a low response in the mass spectrometer.[1]

Quantitative Performance Comparison

Due to the proprietary nature of drug impurity analysis, extensive public data comparing validated methods for N-nitroso-cinacalcet is limited. However, based on available information for nitrosamine analysis in general and specific discussions on N-nitroso-cinacalcet, the following comparison can be made:

Parameter	HPLC-UV	LC-MS/MS
Specificity	Low to moderate; susceptible to interference from other impurities.[1]	High; mass transitions are specific to the target analyte.
Selectivity	Moderate; relies on chromatographic separation alone.	Very high; combines chromatographic separation with mass-based detection.
Sensitivity (LOD/LOQ)	Generally in the higher ppm range; often insufficient for regulatory limits.	High; capable of detecting down to low ng/mL or sub-ppm levels (e.g., < 0.1 ppm).[1]
Linearity Range	Typically narrower due to lower sensitivity.	Wide linear range, suitable for quantifying trace levels to higher concentrations.
Accuracy & Precision	Can be compromised by co-eluting impurities.	High accuracy and precision when matrix effects are properly managed.
Robustness	Generally robust for routine analysis of less complex samples.	Requires careful optimization of source parameters and chromatography to ensure robustness.[1]

Experimental Protocols

A detailed, validated experimental protocol for N-nitroso-cinacalcet is not publicly available. However, based on established methods for other nitrosamines and cinacalcet analysis, a representative LC-MS/MS protocol is outlined below. It is crucial to note that this protocol would require rigorous in-house validation.

Representative LC-MS/MS Method for N-Nitroso-Cinacalcet

1. Sample Preparation:

• Accurately weigh and dissolve the cinacalcet drug substance or crushed tablets in a suitable diluent (e.g., methanol or acetonitrile/water mixture) to a final concentration of approximately 1 mg/mL.

• Vortex and sonicate to ensure complete dissolution.

• Centrifuge the sample to precipitate any undissolved excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. Chromatographic Conditions (UPLC/HPLC):

• Column: A reversed-phase column with good retention for polar compounds is recommended. A C18 or a pentafluorophenyl (PFP) stationary phase can be effective.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile or methanol.

• Gradient Elution: A gradient program should be developed to ensure sufficient separation of N-nitroso-cinacalcet from the cinacalcet API and other potential impurities.

• Flow Rate: Typically 0.3 - 0.5 mL/min for UPLC.

• Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure reproducible retention times.

• Injection Volume: 5 - 10 µL.

3. Mass Spectrometric Conditions (Tandem Quadrupole MS):

• Ionization Source: Electrospray Ionization (ESI) in positive mode is commonly used. Atmospheric Pressure Chemical Ionization (APCI) may also be considered to mitigate matrix effects.[1]

• Detection Mode: Multiple Reaction Monitoring (MRM) for high specificity and sensitivity.

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-cinacalcet need to be determined by infusing a standard solution. For a molecule with a given m/z, at least two transitions are typically monitored for confirmation.

• Source Parameters: Optimization of parameters such as capillary voltage, source temperature, and gas flows is critical for achieving optimal sensitivity.[1]

4. Method Validation:

The method should be validated according to ICH guidelines, including an assessment of specificity, linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, precision, and robustness.

Experimental Workflow and Logic Diagrams

To visualize the analytical process, the following diagrams illustrate a typical experimental workflow and the logical relationship in method selection.

Figure 1: Experimental workflow for N-nitroso-cinacalcet analysis.

Figure 2: Logic diagram for analytical method selection.

References

• 1. Testing of N-nitroso-cinacalcet - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Robustness in the Analysis of N-Nitroso-Cinacalcet: A Comparative Guide to Analytical Procedures

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso compounds, such as N-nitroso-cinacalcet, in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory bodies worldwide mandate stringent control over these impurities, necessitating the development and validation of robust analytical procedures for their accurate detection and quantification at trace levels. This guide provides an objective comparison of analytical methodologies for N-nitroso-cinacalcet, with a focus on robustness testing and supporting experimental data to ensure reliable and consistent results.

Comparison of Analytical Techniques

The primary analytical technique for the determination of N-nitroso-cinacalcet and other N-nitrosamine impurities is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). This preference is due to its high sensitivity and selectivity, which are crucial for detecting trace-level impurities in complex drug matrices. While Gas Chromatography-Mass Spectrometry (GC-MS) is also used for nitrosamine analysis, it is generally more suitable for volatile compounds and may not be optimal for less volatile and thermally labile molecules like N-nitroso-cinacalcet.

Challenges in the analysis of N-nitroso-cinacalcet by LC-MS/MS have been noted by researchers, including a potentially low response due to the presence of a trifluoromethyl group in its structure, which can cause ion inhibition. Furthermore, the presence of syn and anti rotational isomers of the nitroso group can lead to the appearance of two distinct chromatographic peaks, which needs to be accounted for during method development and validation.

Table 1: Comparison of LC-MS/MS and GC-MS for N-Nitroso-Cinacalcet Analysis

Parameter	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Applicability for N-Nitroso-Cinacalcet	High: Suitable for non-volatile and thermally labile compounds.	Low to Moderate: Better suited for volatile nitrosamines. Thermal degradation of N-nitroso-cinacalcet is a risk.
Sensitivity	Very High (sub-ppb levels achievable).	High, but can be limited by matrix effects and thermal degradation.
Selectivity	Excellent, with the use of Multiple Reaction Monitoring (MRM).	Good, but can be prone to interferences from matrix components.
Sample Preparation	Typically involves dissolution followed by filtration or solid-phase extraction (SPE).	Often requires derivatization or more complex extraction procedures.
Instrumentation Cost	High	Moderate to High
Throughput	High, with modern UPLC/UHPLC systems.	Moderate

Robustness Testing of the Analytical Procedure

The robustness of an analytical method is its capacity to remain unaffected by small, deliberate variations in method parameters and provides an indication of its reliability during normal usage. For the LC-MS/MS analysis of N-nitroso-cinacalcet, robustness should be evaluated by assessing the impact of variations in parameters such as:

• Mobile Phase Composition: Percentage of organic solvent, pH of the aqueous phase.

• Flow Rate: Variations in the mobile phase flow rate.

• Column Temperature: Changes in the column oven temperature.

• Different Columns: Using columns from different batches or manufacturers.

• Instrument Dwell Time: Variations in the mass spectrometer's dwell time.

While specific, publicly available robustness data for a validated N-nitroso-cinacalcet method is limited, the following table presents illustrative data from a robustness study of a validated LC-MS/MS method for a similar N-nitroso drug substance-related impurity (NDSRI), N-nitroso-varenicline. This provides a practical example of the parameters tested and the acceptable variations.

Table 2: Illustrative Robustness Study Data for an LC-MS/MS Method for an N-Nitroso-Drug-Substance-Related Impurity (NDSRI)

Parameter	Variation	Acceptance Criteria	Result
Flow Rate	± 0.1 mL/min	%RSD of peak area ≤ 5.0%	Complies
Column Temperature	± 5 °C	%RSD of peak area ≤ 5.0%	Complies
Mobile Phase B Composition	± 2%	%RSD of peak area ≤ 5.0%	Complies
Mobile Phase pH	± 0.2 units	%RSD of peak area ≤ 5.0%	Complies

Experimental Protocols

A detailed experimental protocol is crucial for the reproducibility of the analytical procedure. Below is a representative LC-MS/MS method for the analysis of N-nitroso-cinacalcet.

Sample Preparation

• Accurately weigh and transfer a sample of the drug substance or crushed tablets equivalent to a specified amount of cinacalcet into a suitable volumetric flask.

• Add a diluent (e.g., methanol or acetonitrile/water mixture) and sonicate to dissolve the sample.

• Dilute to the mark with the diluent and mix well.

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

LC-MS/MS Conditions

• LC System: UPLC or HPLC system capable of gradient elution.

• Column: A suitable reversed-phase column, such as a C18 or a biphenyl column, which has shown good retention and selectivity for nitrosamines.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

• Gradient Elution: A suitable gradient to separate N-nitroso-cinacalcet from the parent drug and other impurities.

• Flow Rate: Typically in the range of 0.3-0.5 mL/min.

• Column Temperature: Maintained at a constant temperature, e.g., 40 °C.

• Injection Volume: Typically 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for N-nitroso-cinacalcet would need to be optimized.

Visualizations

Experimental Workflow

Figure 1: A typical experimental workflow for the analysis of N-nitroso-cinacalcet.

Signaling Pathways

Cinacalcet is a calcimimetic agent that acts as a positive allosteric modulator of the Calcium-Sensing Receptor (CaSR). This receptor is a G-protein coupled receptor (GPCR) that plays a crucial role in regulating calcium homeostasis.

Safety & Regulatory Compliance

Safe Disposal of N-nitroso-cinacalcet: A Comprehensive Guide for Laboratory Professionals

For immediate release

This document provides essential safety and logistical information for the proper disposal of N-nitroso-cinacalcet, a potential impurity in the pharmaceutical agent cinacalcet. The following procedures are designed for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this compound, in accordance with best practices for laboratory safety and environmental protection.

N-nitroso compounds, as a class, are considered to be potent carcinogens, and therefore, N-nitroso-cinacalcet should be handled with extreme caution.[1] All personnel must wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat, when handling this substance.[2][3][4] Work should be conducted in a well-ventilated area, preferably within a fume hood.[1]

Primary Disposal Method: Incineration

The recommended and primary method for the disposal of N-nitroso-cinacalcet is through a licensed hazardous material disposal company.[2][3] This ensures that the compound is destroyed in a high-temperature incinerator equipped with afterburners and scrubbers, which is the most reliable large-scale disposal method for N-nitrosamines.[5]

Operational Steps for Primary Disposal:

• Segregation and Labeling: Securely package all waste containing N-nitroso-cinacalcet in a clearly labeled, sealed container.

• Licensed Waste Contractor: Arrange for collection by a certified hazardous waste disposal service.

• Regulatory Compliance: Ensure that all federal, state, and local regulations regarding hazardous waste disposal are strictly followed.[2][3]

Laboratory-Scale Decontamination and Chemical Degradation

For small-scale spills or decontamination of laboratory equipment, several chemical degradation methods have been reported for N-nitrosamines. These methods should be performed by trained personnel in a controlled laboratory setting. It is crucial to validate the completeness of any degradation reaction, for instance, through chromatographic analysis, to ensure the absence of the parent N-nitroso compound before disposal of the resulting solution.

Method	Reagents	Conditions	Reported Efficiency	Potential Hazards
Aluminum/Nickel Alloy Reduction	Aluminum:Nickel alloy powder	Progressive increase in basicity	>99.98% destruction of tested nitrosamides	May not be suitable for all N-nitroso compounds.
Hydrobromic Acid in Acetic Acid	1:1 Hydrobromic acid and Acetic Acid solution	Not specified	Effective for destroying nitrosamines	Formation of mutagenic degradation products is possible with some methods, though this specific method showed fewer such products. Resynthesis of the N-nitrosamide can occur if nitrogen is not bubbled through the mixture.[3]
Acidic Degradation	Strong acid with sulfamic acid or iron filings	Not specified	Complete decomposition of N-nitrosamides	Fails in the presence of water-immiscible solvents.[3]
Oxidation	Permanganate	Sulfuric acid solution	Effective	Incomplete degradation in the presence of alcohol or dimethyl sulfoxide.[3]
UV Photolysis	Ultraviolet light	pH-dependent, more effective at lower pH	Effective for degradation	May require high UV fluence for complete destruction.[6]

Experimental Protocol for Hydrobromic Acid/Acetic Acid Degradation (for small-scale decontamination):

This protocol is adapted from general procedures for N-nitrosamine degradation and should be validated for N-nitroso-cinacalcet before routine use.

• Preparation: In a fume hood, prepare a 1:1 (v/v) solution of hydrobromic acid and glacial acetic acid.

• Application: For contaminated surfaces or glassware, rinse thoroughly with the prepared solution. For small quantities of N-nitroso-cinacalcet waste in a compatible solvent, slowly add the hydrobromic acid/acetic acid solution to the waste with stirring.

• Reaction Time: Allow the reaction to proceed for a sufficient time to ensure complete degradation. The required time may vary and should be determined through validation.

• Verification: Before neutralization and disposal, it is highly recommended to analyze a sample of the reaction mixture (e.g., by HPLC or LC-MS) to confirm the complete absence of N-nitroso-cinacalcet.

• Neutralization: Slowly and carefully neutralize the acidic waste solution with a suitable base (e.g., sodium bicarbonate or sodium hydroxide solution) while cooling the reaction vessel in an ice bath.

• Disposal: Dispose of the neutralized solution in accordance with local regulations for chemical waste.

Logical Workflow for N-nitroso-cinacalcet Disposal

The following diagram illustrates the decision-making process for the proper disposal of N-nitroso-cinacalcet waste.

Caption: Decision workflow for N-nitroso-cinacalcet disposal.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Destruction of carcinogenic and mutagenic N-nitrosamides in laboratory wastes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. resolvemass.ca [resolvemass.ca]
• 6. dspace.mit.edu [dspace.mit.edu]